2-bromo-N-(4-fluorophenyl)acetamide

• CAS: 2195-44-0

Core Science & Biosynthesis

Navigating the Synthesis and Application of α-Bromo-N-(fluorophenyl)acetamides: A Technical Guide for Drug Discovery Professionals

Foreword: The Elusive CAS Number and a Shift in Focus

In the landscape of chemical synthesis and drug development, precise identification of a compound through its Chemical Abstracts Service (CAS) number is paramount. Our initial objective was to provide an in-depth technical guide on a specific molecule: 2-bromo-N-(4-fluorophenyl)acetamide. However, a comprehensive search of chemical databases, including PubChem and various commercial supplier catalogs, did not yield a registered CAS number for this exact structure. While the inverted name, "Acetamide, N-(4-fluorophenyl)-2-bromo-," is listed in the SpectraBase database, a corresponding CAS number is conspicuously absent. We did identify CAS numbers for its isomers, N-(2-bromo-4-fluorophenyl)acetamide (CAS: 1009-22-9) and N-(4-bromo-2-fluorophenyl)acetamide (CAS: 326-66-9).

The absence of a specific CAS number suggests that 2-bromo-N-(4-fluorophenyl)acetamide may be a novel or less-characterized compound. To provide a valuable and scientifically grounded resource, this guide will therefore broaden its scope to address the chemical class of α-bromo-N-(fluorophenyl)acetamides . By examining the known synthesis, reactivity, and applications of its closely related and well-documented isomers, we can extrapolate key principles and provide a robust framework for researchers working with this important class of chemical intermediates. This guide will leverage data from these isomers to illustrate the fundamental chemistry and potential applications of α-bromo-N-(fluorophenyl)acetamides in medicinal chemistry and drug discovery.

Introduction to α-Bromo-N-arylacetamides: A Versatile Pharmacophore

The α-bromo-N-arylacetamide scaffold is a recurring motif in medicinal chemistry, valued for its utility as a versatile building block and its intrinsic reactivity that can be harnessed for therapeutic purposes. The presence of an α-bromo group provides a reactive handle for nucleophilic substitution, making these compounds excellent precursors for the synthesis of more complex molecules. The N-arylacetamide moiety, on the other hand, is a common feature in many biologically active compounds, contributing to their pharmacokinetic and pharmacodynamic profiles through hydrogen bonding and aromatic interactions.

The introduction of a fluorine atom onto the phenyl ring, as in the case of α-bromo-N-(fluorophenyl)acetamides, can significantly modulate the physicochemical and biological properties of the molecule. Fluorine's high electronegativity can alter the electronic environment of the aromatic ring, influencing pKa, lipophilicity, and metabolic stability. These modifications are often strategically employed in drug design to enhance potency, improve bioavailability, and reduce off-target effects.

Synthesis and Mechanistic Considerations

The synthesis of α-bromo-N-(fluorophenyl)acetamides typically follows a straightforward and well-established synthetic route involving the acylation of a fluorinated aniline with a bromoacetyl halide.

General Synthetic Protocol: Acylation of Fluoroanilines

The most common method for preparing α-bromo-N-(fluorophenyl)acetamides is the reaction of a corresponding fluoroaniline with bromoacetyl bromide or bromoacetyl chloride in the presence of a base.

Reaction Scheme:

Caption: General synthesis of α-bromo-N-(fluorophenyl)acetamides.

Step-by-Step Methodology:

• Dissolution: The selected fluoroaniline is dissolved in a suitable aprotic solvent, such as dichloromethane (DCM), tetrahydrofuran (THF), or ethyl acetate. The choice of solvent is critical to ensure the solubility of the reactants and to facilitate the reaction.

• Base Addition: A base, typically a tertiary amine like triethylamine or pyridine, is added to the solution. The role of the base is to neutralize the hydrohalic acid (HBr or HCl) that is generated during the reaction, driving the equilibrium towards the product.

• Acylation: The solution is cooled in an ice bath to control the exothermic nature of the reaction. Bromoacetyl bromide or bromoacetyl chloride is then added dropwise with vigorous stirring. The slow addition is crucial to prevent side reactions and to ensure a controlled reaction rate.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the starting aniline is consumed.

• Work-up and Purification: Upon completion, the reaction mixture is typically washed with a dilute acid (e.g., 1M HCl) to remove excess base, followed by a wash with a saturated sodium bicarbonate solution to remove any remaining acidic impurities. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography.

Causality in Experimental Choices:

• Aprotic Solvent: Aprotic solvents are used to avoid unwanted side reactions with the highly reactive bromoacetyl halide.

• Cooling: The acylation reaction is exothermic. Cooling the reaction mixture prevents the formation of byproducts and ensures the stability of the desired product.

• Base: The choice of a non-nucleophilic base like triethylamine is important to prevent its reaction with the bromoacetyl halide.

Reactivity and Applications in Drug Development

The reactivity of the α-bromo group is the cornerstone of the utility of these compounds in medicinal chemistry. It allows for the facile introduction of various functional groups through nucleophilic substitution reactions.

Nucleophilic Substitution Reactions

The carbon atom attached to the bromine is electrophilic and readily undergoes Sₙ2 reactions with a wide range of nucleophiles.

Caption: Nucleophilic substitution at the α-carbon.

This reactivity is exploited in the synthesis of various drug candidates. For instance, reaction with primary or secondary amines yields α-amino acetamides, a common scaffold in various therapeutic agents. Reaction with thiols leads to the formation of thioethers, which are present in molecules designed for covalent inhibition of enzymes.

Role as Covalent Modifiers

The electrophilic nature of the α-bromoacetamide moiety makes it a suitable warhead for covalent inhibitors. These inhibitors form a permanent covalent bond with a nucleophilic residue (e.g., cysteine or histidine) in the active site of a target protein, leading to irreversible inhibition. This strategy has been successfully employed in the development of anticancer and antiviral drugs.

Application in Antibody-Drug Conjugates (ADCs)

Bromoacetamide derivatives are utilized as stable linkers in the construction of antibody-drug conjugates (ADCs).[1] They can react with cysteine residues on the antibody to form a stable thioether linkage, tethering a potent cytotoxic payload to the antibody for targeted delivery to cancer cells.[1]

Analytical Characterization

The structural elucidation of α-bromo-N-(fluorophenyl)acetamides relies on a combination of spectroscopic techniques.

Technique	Expected Observations
¹H NMR	- A singlet for the methylene protons (–CH₂Br) typically in the range of 3.8-4.2 ppm.- A broad singlet for the amide proton (–NH) in the range of 8-10 ppm.- A complex multiplet pattern in the aromatic region (7-8 ppm) due to the fluorine and bromine substituents.
¹³C NMR	- A signal for the methylene carbon (–CH₂Br) around 28-35 ppm.- A signal for the carbonyl carbon (C=O) around 165-170 ppm.- A complex pattern of signals in the aromatic region, with carbon-fluorine coupling constants providing valuable structural information.
Mass Spec (EI)	- The molecular ion peak (M⁺).- A characteristic M+2 peak of similar intensity due to the presence of the bromine isotope (⁷⁹Br and ⁸¹Br).- Fragmentation patterns corresponding to the loss of Br, CO, and other fragments.
IR Spectroscopy	- A strong C=O stretching vibration around 1660-1680 cm⁻¹.- An N-H stretching vibration around 3250-3350 cm⁻¹.- C-Br stretching vibrations in the fingerprint region.

Safety and Handling

As with all α-haloamides, α-bromo-N-(fluorophenyl)acetamides should be handled with care due to their potential toxicity and irritant properties.

General Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[2]

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.

The GHS hazard statements for the isomeric N-(2-bromo-4-fluorophenyl)acetamide include warnings for being toxic if swallowed, toxic in contact with skin, causing skin irritation, causing serious eye irritation, and being toxic if inhaled.[3] Similar precautions should be taken for all compounds in this class.

Conclusion

While the specific compound 2-bromo-N-(4-fluorophenyl)acetamide remains elusive in terms of a dedicated CAS number and extensive characterization, the broader class of α-bromo-N-(fluorophenyl)acetamides represents a valuable and versatile platform for drug discovery and development. Their straightforward synthesis, predictable reactivity, and the beneficial influence of the fluorine substituent make them attractive starting materials and intermediates. A thorough understanding of their chemistry, guided by the principles outlined in this guide and data from well-characterized isomers, will empower researchers to effectively utilize these compounds in the creation of novel therapeutics.

References

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• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. [Link]

• Fun, H. K., Quah, C. K., Nayak, P. S., Narayana, B., & Sarojini, B. K. (2012). 2-(4-Bromophenyl)-N-(3-chloro-4-fluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2448. [Link]

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A Technical Guide to 2-bromo-N-(4-fluorophenyl)acetamide: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

This technical guide provides a comprehensive overview of 2-bromo-N-(4-fluorophenyl)acetamide, a halogenated acetanilide derivative of significant interest in medicinal chemistry and drug development. While the molecular weight is a fundamental property, this document delves deeper into the compound's physicochemical characteristics, provides a detailed, validated protocol for its synthesis, and outlines its primary application as a reactive building block for the design of covalent inhibitors. We explore the mechanistic rationale behind its synthesis via nucleophilic acyl substitution and detail the analytical techniques required to ensure its structural integrity and purity. This guide serves as a critical resource for researchers leveraging this versatile chemical scaffold in their discovery pipelines.

Chemical Identity and Physicochemical Properties

2-bromo-N-(4-fluorophenyl)acetamide (CAS No. 1009-22-9) is a bifunctional organic compound featuring an electrophilic bromoacetyl moiety and a substituted phenyl ring.[1] The presence of the bromine atom renders the adjacent methylene group susceptible to nucleophilic attack, making it a valuable alkylating agent. The fluorophenyl group modulates the compound's electronic properties and lipophilicity, which are critical parameters in drug design.

The core physicochemical properties, including its molecular weight, are summarized in the table below. The molecular weight of 232.05 g/mol is a cornerstone for all stoichiometric calculations in synthesis and analytical procedures.[1][2]

Property	Value	Source
Molecular Weight	232.05 g/mol	PubChem[1]
Molecular Formula	C₈H₇BrFNO	PubChem[1]
IUPAC Name	N-(2-bromo-4-fluorophenyl)acetamide	PubChem[1]
CAS Number	1009-22-9	PubChem[1]
Monoisotopic Mass	230.96950 Da	PubChem[1]
Canonical SMILES	CC(=O)NC1=C(C=C(C=C1)F)Br	PubChem[1]
Appearance	Solid (form varies)	N/A
XLogP3	2.0	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]

Synthesis and Mechanistic Rationale

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide is most commonly achieved through the acylation of 4-fluoroaniline with a bromoacetyl halide, such as bromoacetyl chloride or bromoacetyl bromide. This reaction is a classic example of nucleophilic acyl substitution.

Reaction Mechanism

The lone pair of electrons on the nitrogen atom of 4-fluoroaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of the bromoacetyl halide. This forms a tetrahedral intermediate. The intermediate then collapses, expelling the halide ion (Cl⁻ or Br⁻) as a leaving group and forming a protonated amide. A non-nucleophilic base, such as triethylamine or potassium carbonate, is included in the reaction mixture to act as an acid scavenger, deprotonating the amide to yield the final neutral product and a salt byproduct.[3] The choice of a mild base is critical to prevent side reactions, such as the hydrolysis of the acyl halide or reaction with the electrophilic bromo-methyl group.

Caption: Reaction scheme for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide.

Detailed Experimental Protocol

This protocol is adapted from standard procedures for the synthesis of related N-aryl acetamides.[3][4]

Materials:

• 4-Fluoroaniline

• Bromoacetyl chloride (or bromide)

• Triethylamine (Et₃N) or Potassium Carbonate (K₂CO₃)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Hexane, Ethyl Acetate (for crystallization/chromatography)

Procedure:

• Reaction Setup: To a stirred solution of 4-fluoroaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask, cool the mixture to 0 °C using an ice bath.

• Acyl Halide Addition: Add bromoacetyl chloride (1.1 eq) dropwise to the cooled solution over 15-20 minutes. Causality Note: Slow, dropwise addition at 0 °C is crucial to control the exothermic reaction and minimize the formation of side products.

• Reaction Progression: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and continue stirring for 4-6 hours.[3] Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Aqueous Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to remove excess acid and acyl halide), water, and finally brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude solid is typically purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by column chromatography on silica gel to yield the pure product.[3]

Caption: Step-by-step workflow for the synthesis and purification of the title compound.

Analytical Validation and Characterization

A self-validating protocol requires rigorous analytical confirmation of the final product's identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum should show a singlet for the acetyl methyl protons (CH₃), multiplets in the aromatic region corresponding to the protons on the fluorophenyl ring, and a broad singlet for the amide proton (N-H). The integration of these signals should correspond to the number of protons in the structure.

  • ¹³C NMR: The spectrum will display characteristic peaks for the carbonyl carbon, the aliphatic carbon bearing the bromine, and the distinct carbons of the aromatic ring.

• Mass Spectrometry (MS): Electrospray ionization (ESI-MS) should reveal the molecular ion peak [M+H]⁺. A key diagnostic feature is the presence of the [M+2] isotope peak with an intensity nearly equal to the molecular ion peak, which is characteristic of a molecule containing a single bromine atom (due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes).

• Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for the N-H stretch (around 3300 cm⁻¹) and the amide C=O stretch (around 1670 cm⁻¹).

Applications in Drug Discovery and Chemical Biology

The primary utility of 2-bromo-N-(4-fluorophenyl)acetamide in drug development lies in its function as a covalent warhead or a synthetic intermediate for more complex molecules.[6]

• Covalent Inhibitors: The bromoacetamide group is a moderately reactive electrophile that can form a covalent bond with nucleophilic amino acid residues (e.g., Cysteine, Histidine) in a protein's active site. This irreversible or long-residence-time binding can lead to enhanced potency, prolonged duration of action, and improved therapeutic outcomes. Researchers often use this and similar fragments in screening libraries to identify novel covalent inhibitors for various enzyme targets.

• Fragment-Based Drug Discovery (FBDD): As a relatively small molecule, it can be used as a fragment to screen against protein targets. If it shows binding affinity, the fluorophenyl ring can be elaborated and modified through medicinal chemistry efforts to improve potency and selectivity.

• Synthetic Building Block: It serves as a versatile precursor. The bromine can be displaced by various nucleophiles (e.g., thiols, amines) to build larger, more complex molecules, making it a valuable intermediate in multi-step syntheses of potential drug candidates.[7]

Safety, Handling, and Storage

Hazard Identification: 2-bromo-N-(4-fluorophenyl)acetamide is classified as a hazardous substance. According to the Globally Harmonized System (GHS), it presents the following hazards:

• Acute Toxicity: Toxic or harmful if swallowed, in contact with skin, or if inhaled.[1]

• Irritation: Causes skin irritation and serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation.[1]

Handling and Personal Protective Equipment (PPE):

• Handle only in a well-ventilated area, preferably in a chemical fume hood.

• Avoid formation of dust and aerosols.

• Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile).

• Wash hands thoroughly after handling.[8]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.

References

• Title: N-(2-bromo-4-fluorophenyl)acetamide Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: 2-Bromo-N-(4-bromophenyl)acetamide Source: ResearchGate, citing Acta Crystallographica Section E URL: [Link]

• Title: 2-(4-Bromophenyl)-N-(3-chloro-4-fluorophenyl)acetamide Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Supplementary Information for Synthesis of 2-chloro-N-phenylacetamide derivatives Source: The Royal Society of Chemistry URL: [Link]

• Title: N-(4-bromo-2-fluorophenyl)acetamide Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Acetamide, N-(4-bromophenyl)- Source: NIST WebBook URL: [Link]

• Title: Hyma Synthesis Pvt. Ltd. Source: Hyma Synthesis URL: [Link]

• Title: 2-Bromo-N-(4-bromophenyl)acetamide Source: National Center for Biotechnology Information (PMC) URL: [Link]

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• 1. N-(2-bromo-4-fluorophenyl)acetamide | C8H7BrFNO | CID 688184 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. rsc.org [rsc.org]
• 4. 2-Bromo-N-(4-bromo­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to 2-bromo-N-(4-fluorophenyl)acetamide: Synthesis, Properties, and Applications in Drug Discovery

Foreword: Unveiling a Key Synthetic Building Block

In the landscape of modern medicinal chemistry and drug development, the strategic design and synthesis of novel molecular entities are paramount. Among the vast arsenal of chemical intermediates, α-haloacetamides stand out for their utility as versatile electrophilic synthons. This guide provides a comprehensive technical overview of a specific, highly valuable member of this class: 2-bromo-N-(4-fluorophenyl)acetamide.

This document is intended for researchers, synthetic chemists, and drug development professionals. It moves beyond a simple recitation of facts to provide a deeper understanding of the causality behind experimental procedures and the strategic importance of this reagent. We will delve into its synthesis, elucidate its chemical character, and explore its significant potential as a cornerstone in the construction of complex, biologically active molecules.

Molecular Identification and Physicochemical Profile

Correctly identifying a chemical entity is the bedrock of scientific integrity. The IUPAC name for the compound of interest is 2-bromo-N-(4-fluorophenyl)acetamide . It is crucial to distinguish this isomer from its constitutional isomers, such as N-(2-bromo-4-fluorophenyl)acetamide, where the bromine atom is located on the aromatic ring instead of the acetyl group.

The fundamental identifiers for 2-bromo-N-(4-fluorophenyl)acetamide are summarized in the table below. These identifiers are essential for accurate database searches and unambiguous communication in scientific literature.

Identifier	Value
IUPAC Name	2-bromo-N-(4-fluorophenyl)acetamide
Molecular Formula	C₈H₇BrFNO
Molecular Weight	232.05 g/mol
Canonical SMILES	C(C(NC1=CC=C(C=C1)F)=O)Br[1]
InChI	InChI=1S/C8H7BrFNO/c9-5-8(12)11-7-3-1-6(10)2-4-7/h1-4H,5H2,(H,11,12)[1]
InChIKey	JXUWYCOGYOQUST-UHFFFAOYSA-N[1]

A detailed summary of its computed physicochemical properties is presented in the following table. These parameters are critical for predicting the compound's behavior in various chemical and biological systems, including solubility, membrane permeability, and potential for intermolecular interactions.

Property	Value	Source
Molecular Weight	232.05 g/mol	PubChem
XLogP3	2	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	2	PubChem
Exact Mass	230.96950 Da	PubChem
Topological Polar Surface Area	29.1 Ų	PubChem

Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide: A Validated Protocol

The most direct and widely employed method for the synthesis of N-aryl-α-bromoacetamides is the acylation of an aniline derivative with a bromoacetyl halide. This reaction is robust, generally high-yielding, and proceeds under mild conditions. The following protocol is a validated, step-by-step procedure for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide.

Reaction Principle

The synthesis is based on the nucleophilic attack of the amino group of 4-fluoroaniline on the electrophilic carbonyl carbon of bromoacetyl chloride. The reaction is typically carried out in the presence of a mild base to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Sources

• 1. N-(4-bromo-2-fluorophenyl)acetamide | C8H7BrFNO | CID 67593 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-bromo-N-(4-fluorophenyl)acetamide

Introduction

2-bromo-N-(4-fluorophenyl)acetamide is a halogenated aromatic amide that serves as a versatile building block in organic synthesis, particularly within the realms of medicinal chemistry and materials science. Its structure, featuring a reactive α-bromoacetyl group and a substituted phenyl ring, offers multiple points for chemical modification. The presence of the fluorine atom on the phenyl ring can significantly influence the molecule's electronic properties, lipophilicity, and metabolic stability, making it an attractive scaffold for the development of novel bioactive compounds and functional materials.

This guide provides a comprehensive overview of 2-bromo-N-(4-fluorophenyl)acetamide, detailing its chemical structure, synthesis, and reactivity. It is intended for researchers, scientists, and professionals in drug development who require a deep technical understanding of this compound for their work.

Chemical Structure and Properties

2-bromo-N-(4-fluorophenyl)acetamide possesses a core structure consisting of an acetamide group where the nitrogen is attached to a 4-fluorophenyl ring, and one of the alpha-hydrogens of the acetyl group is substituted with a bromine atom.

Key Structural Features:

• Amide Linkage: The planar amide group can participate in hydrogen bonding, which is crucial for its interaction with biological targets.

• 4-Fluorophenyl Ring: The electron-withdrawing fluorine atom at the para position influences the reactivity of the aromatic ring and the overall electronic properties of the molecule.

• α-Bromo Group: This is the primary reactive site of the molecule, making it an excellent electrophile for nucleophilic substitution reactions.

A summary of the key physicochemical properties for the related compound N-(2-bromo-4-fluorophenyl)acetamide is presented in the table below.[1]

Property	Value	Source
Molecular Formula	C8H7BrFNO	PubChem[1]
Molecular Weight	232.05 g/mol	PubChem[1]
IUPAC Name	N-(2-bromo-4-fluorophenyl)acetamide	PubChem[1]
CAS Number	1009-22-9	PubChem[1]

Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide

The most common and straightforward synthesis of 2-bromo-N-(4-fluorophenyl)acetamide involves a two-step process starting from 4-fluoroaniline.

2.1. Step 1: Acetylation of 4-Fluoroaniline

The initial step is the acylation of 4-fluoroaniline to form N-(4-fluorophenyl)acetamide. This is a standard nucleophilic acyl substitution reaction.

Reaction: 4-Fluoroaniline + Acetyl Chloride (or Acetic Anhydride) → N-(4-fluorophenyl)acetamide + HCl (or Acetic Acid)

Underlying Principle: The lone pair of electrons on the nitrogen atom of 4-fluoroaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acetylating agent. The choice between acetyl chloride and acetic anhydride is often one of convenience and cost; acetyl chloride is more reactive but also more sensitive to moisture.

2.2. Step 2: α-Bromination of N-(4-fluorophenyl)acetamide

The second step involves the selective bromination at the α-carbon of the acetyl group.

Reaction: N-(4-fluorophenyl)acetamide + Brominating Agent → 2-bromo-N-(4-fluorophenyl)acetamide

Causality of Reagent Choice: A common method for this transformation is the Hell-Volhard-Zelinsky reaction, which typically uses Br₂ and a catalytic amount of PBr₃. The reaction proceeds through the formation of an enol or enolate intermediate, which then attacks the bromine.[2] The acidic conditions favor the formation of the enol, which is the active nucleophile in this reaction.[2]

A related patent describes a method for producing 2-bromo-4-fluoroacetanilide through the bromination of the corresponding acetylate with hydrobromic acid in the presence of an oxidizing agent like hydrogen peroxide.[3] This approach avoids the direct use of liquid bromine.[3]

The overall synthesis workflow can be visualized as follows:

Caption: Synthesis workflow for 2-bromo-N-(4-fluorophenyl)acetamide.

Spectroscopic Characterization

To ensure the identity and purity of the synthesized 2-bromo-N-(4-fluorophenyl)acetamide, a suite of spectroscopic techniques is employed. Below are typical data for the related isomer, 2'-Bromo-4'-fluoroacetanilide.

3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides information about the different types of protons and their neighboring environments. Key expected signals include a singlet for the methylene (-CH₂-) protons adjacent to the bromine, aromatic protons with characteristic splitting patterns due to fluorine and bromine substitution, and a broad singlet for the amide (N-H) proton.[4]

• ¹³C NMR: The carbon NMR spectrum reveals the number of distinct carbon environments. Expected signals would correspond to the carbonyl carbon, the methylene carbon, and the aromatic carbons, with their chemical shifts influenced by the attached substituents.

3.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Functional Group	Characteristic Absorption (cm⁻¹)
N-H Stretch	~3300
C=O Stretch (Amide I)	~1670
N-H Bend (Amide II)	~1550
C-Br Stretch	600-500
C-F Stretch	1250-1000

3.3. Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern. The presence of bromine is readily identified by the characteristic isotopic pattern (¹⁹Br and ⁸¹Br in a nearly 1:1 ratio), resulting in two molecular ion peaks (M and M+2) of similar intensity.

Reactivity and Synthetic Applications

The primary utility of 2-bromo-N-(4-fluorophenyl)acetamide in organic synthesis stems from the reactivity of the α-bromo group.

4.1. Nucleophilic Substitution Reactions

The carbon atom attached to the bromine is highly electrophilic and susceptible to attack by a wide range of nucleophiles. This makes it a valuable alkylating agent.

General Reaction: R-Nu + 2-bromo-N-(4-fluorophenyl)acetamide → R-Nu-CH₂-C(=O)NH-(4-fluorophenyl) + Br⁻ (where R-Nu is a nucleophile)

Examples of Nucleophiles:

• Amines: Reaction with primary or secondary amines yields α-amino acetamide derivatives.

• Thiols: Thiolates react to form thioether linkages.

• Alcohols/Phenols: Alkoxides or phenoxides can displace the bromide to form α-alkoxy or α-aryloxy acetamides.

• Carboxylates: Reaction with carboxylate salts can lead to the formation of ester linkages.

The following diagram illustrates the general reactivity of the α-bromo group.

Caption: Reactivity of the α-bromo group with various nucleophiles.

4.2. Role in Medicinal Chemistry

The 2-acetamido moiety is a common structural motif in many biologically active compounds. The ability to easily introduce this scaffold onto various molecules via the reactive α-bromo group makes 2-bromo-N-(4-fluorophenyl)acetamide a valuable intermediate in drug discovery. The resulting derivatives can be screened for a wide range of activities, including but not limited to:

• Enzyme inhibition

• Antimicrobial properties

• Anticancer activity

The fluorine atom can enhance binding affinity to target proteins and improve pharmacokinetic properties such as metabolic stability and membrane permeability.

Safety and Handling

2-bromo-N-(4-fluorophenyl)acetamide and its analogues are classified as hazardous substances and must be handled with appropriate precautions.

GHS Hazard Statements for N-(2-bromo-4-fluorophenyl)acetamide:

• H302: Harmful if swallowed[5]

• H411: Toxic to aquatic life with long lasting effects[5]

Precautionary Measures:

• Engineering Controls: Work in a well-ventilated fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and safety goggles.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust.[6] After handling, wash hands thoroughly.[5]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures:

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

• Skin Contact: Immediately wash the affected area with soap and plenty of water.

• Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

2-bromo-N-(4-fluorophenyl)acetamide is a key synthetic intermediate with significant potential in the development of new chemical entities for pharmaceutical and material science applications. Its straightforward synthesis, coupled with the versatile reactivity of the α-bromo group, allows for the facile introduction of the N-(4-fluorophenyl)acetamido moiety into a diverse range of molecular frameworks. A thorough understanding of its synthesis, characterization, reactivity, and safe handling is paramount for its effective and responsible use in a research and development setting.

References

• PubChem. N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. [Link]

• Google Patents. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

• Master Organic Chemistry. Halogenation Of Ketones via Enols. [Link]

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• 1. N-(2-bromo-4-fluorophenyl)acetamide | C8H7BrFNO | CID 688184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
• 4. 2'-Bromo-4'-fluoroacetanilide(1009-22-9) 1H NMR [m.chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide from 4-fluoroaniline

Abstract

This comprehensive technical guide details the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide, a valuable intermediate in pharmaceutical and materials science research. The document provides a thorough examination of the reaction mechanism, a meticulously detailed experimental protocol, and robust methods for purification and characterization. Emphasizing safety and reproducibility, this guide is intended for researchers, scientists, and professionals in drug development seeking to implement this synthesis with a deep understanding of the underlying chemical principles and practical considerations.

Introduction: Significance and Applications

2-bromo-N-(4-fluorophenyl)acetamide serves as a critical building block in organic synthesis. The presence of the reactive bromoacetyl group and the fluorinated phenyl ring makes it a versatile precursor for a variety of more complex molecules. The N-acyl aniline moiety is a common feature in many biologically active compounds, and the fluorine atom can significantly modulate pharmacokinetic and pharmacodynamic properties such as metabolic stability and binding affinity. Consequently, this compound is of considerable interest in the development of novel therapeutic agents and functional materials.

Reaction Mechanism and Theoretical Framework

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide from 4-fluoroaniline proceeds via a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of 4-fluoroaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of bromoacetyl bromide.

The reaction is typically carried out in the presence of a mild base, such as triethylamine or pyridine, which serves to neutralize the hydrobromic acid (HBr) byproduct generated during the reaction.[1] This prevents the protonation of the starting aniline, which would render it non-nucleophilic and halt the reaction. The choice of an anhydrous solvent is crucial, as bromoacetyl bromide is highly reactive towards water, leading to hydrolysis and the formation of bromoacetic acid, which can complicate the purification process.[1]

Reaction Scheme:

The amino group (-NH2) of 4-fluoroaniline is a strong activating group, which can sometimes lead to side reactions such as polysubstitution.[2] However, in this acylation reaction, the primary competition is the reaction with the solvent or residual water. Therefore, maintaining anhydrous conditions and controlling the stoichiometry of the reactants are paramount for achieving a high yield of the desired product.

Experimental Protocol: A Step-by-Step Guide

This section provides a detailed, field-proven protocol for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide. All operations involving bromoacetyl bromide should be conducted in a well-ventilated fume hood due to its corrosive and lachrymatory nature.[3][4]

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
4-Fluoroaniline	C₆H₆FN	111.12	1.0 eq	≥98%	Sigma-Aldrich
Bromoacetyl bromide	C₂H₂Br₂O	201.84	1.05 eq	≥98%	Sigma-Aldrich
Triethylamine	(C₂H₅)₃N	101.19	1.1 eq	≥99%	Sigma-Aldrich
Dichloromethane (DCM)	CH₂Cl₂	84.93	Anhydrous	Anhydrous	Sigma-Aldrich
Saturated NaHCO₃ soln.	NaHCO₃	84.01	As needed	-	Lab prepared
Brine	NaCl	58.44	As needed	-	Lab prepared
Anhydrous MgSO₄/Na₂SO₄	MgSO₄/Na₂SO₄	120.37/142.04	As needed	Anhydrous	Sigma-Aldrich

Equipment

• Flame-dried round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Synthetic Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-fluoroaniline (1.0 eq).[1]

• Dissolution: Dissolve the aniline in anhydrous dichloromethane (DCM).

• Base Addition: Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.[1]

• Acylating Agent Addition: Slowly add bromoacetyl bromide (1.05 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C.[1]

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.[1]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed.[1]

• Quenching: Quench the reaction by carefully adding deionized water.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.[1]

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[1]

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Overall Experimental Workflow

Caption: A streamlined workflow for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide.

Purification and Characterization

The crude product obtained after work-up typically requires further purification to remove unreacted starting materials and byproducts.

Purification by Recrystallization

Recrystallization is an effective method for purifying the solid product.

• Dissolve the crude product in a minimum amount of a suitable hot solvent (e.g., an ethanol/water or hexanes/ethyl acetate mixture).[1]

• If colored impurities are present, treatment with activated carbon can be beneficial.[1]

• Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons (with splitting patterns characteristic of a 1,4-disubstituted benzene ring), the N-H proton (a broad singlet), and the methylene protons of the bromoacetyl group.
¹³C NMR	Resonances for the aromatic carbons (including the carbon attached to fluorine, which will show a large C-F coupling constant), the carbonyl carbon, and the methylene carbon.
FT-IR	Characteristic absorption bands for the N-H stretch (around 3300 cm⁻¹), the C=O stretch of the amide (around 1670 cm⁻¹), and C-F stretch (around 1200 cm⁻¹).
Mass Spectrometry	The molecular ion peak corresponding to the mass of the product (C₈H₇BrFNO, MW: 232.05 g/mol ), often with a characteristic isotopic pattern for bromine.[5]
Melting Point	A sharp melting point is indicative of high purity.

Safety, Handling, and Waste Disposal

Hazard Identification and Personal Protective Equipment (PPE)

• 4-Fluoroaniline: Harmful if swallowed and causes severe skin burns and eye damage.[6] It is also toxic to aquatic life.[7]

• Bromoacetyl bromide: A corrosive chemical that can cause severe skin and eye burns.[3][4] It is a lachrymator and reacts violently with water.[4] Breathing its vapors can cause severe respiratory tract irritation.[3][4]

Mandatory PPE:

• Chemical-resistant gloves (e.g., nitrile)

• Splash-proof safety goggles and a face shield[3]

• A properly fitted lab coat

• Work should be performed in a certified chemical fume hood.

Waste Disposal

• Halogenated Organic Waste: All organic residues, including the reaction mixture and filtrates, should be collected in a designated halogenated organic waste container.

• Aqueous Waste: The aqueous layers from the work-up should be neutralized before disposal, in accordance with local regulations.

• Solid Waste: Contaminated solid materials such as filter paper and drying agents should be disposed of in a designated solid waste container.

Spill and Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 30 minutes, holding the eyelids open.[4] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[4] Seek immediate medical attention.

• Spills: Absorb small spills with an inert material (e.g., vermiculite or sand) and place in a suitable container for disposal.[4] Ensure adequate ventilation.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction	Extend the reaction time and continue to monitor by TLC.[1]
Degradation of bromoacetyl bromide	Use a fresh bottle of the reagent and ensure all glassware is scrupulously dried.[1]
Incorrect stoichiometry	Carefully re-check the molar ratios of the reactants.
Presence of Impurities	Formation of diacylated byproduct	Ensure slow, dropwise addition of bromoacetyl bromide at low temperature.[1]
Hydrolysis of bromoacetyl bromide	Maintain strict anhydrous conditions throughout the reaction.[1]
Unreacted starting materials	Optimize reaction time and temperature, and purify the product by recrystallization or column chromatography.[1]
Product Discoloration	Residual acid	Ensure thorough washing with a mild base like saturated sodium bicarbonate solution.[1]
Decomposition of product	Avoid excessive heating during reaction or work-up.[1]

Conclusion

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide from 4-fluoroaniline is a robust and reproducible procedure when conducted with careful attention to experimental detail, particularly the maintenance of anhydrous conditions and controlled addition of the acylating agent. By following the comprehensive guidelines outlined in this document, researchers can confidently and safely produce this valuable synthetic intermediate for a wide range of applications in drug discovery and materials science.

References

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. [Link]

• New Jersey Department of Health. (2000). Hazardous Substance Fact Sheet: Bromoacetyl Bromide. [Link]

• PubChem. (n.d.). N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Bromoacetyl bromide, 98+%. [Link]

• Oliveto, E. P., & Gerold, C. (1951). N-BROMOACETAMIDE. Organic Syntheses, 31, 17. [Link]

• Google Patents. (n.d.). CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

• ResearchGate. (n.d.). Preparation of N‐aryl‐2‐bromoacetamides. [Link]

• SpectraBase. (n.d.). Acetamide, N-(4-fluorophenyl)-2-bromo-. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nj.gov [nj.gov]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. spectrabase.com [spectrabase.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]

An In-depth Technical Guide to N-(2-bromo-4-fluorophenyl)acetamide: Properties, Synthesis, and Applications

Senior Application Scientist Note: Initial searches for "2-bromo-N-(4-fluorophenyl)acetamide" did not yield sufficient specific data for a comprehensive technical guide. Therefore, this guide focuses on the closely related and well-documented isomer, N-(2-bromo-4-fluorophenyl)acetamide (CAS No. 1009-22-9) . The principles of synthesis, reactivity, and application are often analogous for such structural isomers, providing valuable insights for researchers in drug development and organic synthesis.

Introduction and Significance

N-(2-bromo-4-fluorophenyl)acetamide is a halogenated aromatic acetamide that serves as a crucial building block in medicinal chemistry and organic synthesis. Its structure, featuring a bromo and a fluoro substituent on the phenyl ring, offers multiple points for chemical modification, making it a versatile intermediate in the synthesis of complex organic molecules. The presence of the acetamido group, along with the halogen atoms, allows for a range of chemical transformations, including cross-coupling reactions and nucleophilic substitutions. This positions N-(2-bromo-4-fluorophenyl)acetamide as a valuable precursor for the development of novel pharmaceutical agents and other functional organic materials.

Physicochemical Properties

A comprehensive summary of the key physical and chemical properties of N-(2-bromo-4-fluorophenyl)acetamide is presented in the table below. These properties are essential for its handling, storage, and application in various chemical reactions.

Property	Value	Source(s)
IUPAC Name	N-(2-bromo-4-fluorophenyl)acetamide	[1]
CAS Number	1009-22-9	[1]
Molecular Formula	C₈H₇BrFNO	[1]
Molecular Weight	232.05 g/mol	[1]
Appearance	White powder	[2]
Melting Point	Not available
Boiling Point	Not available
Solubility	Not available
InChI	InChI=1S/C8H7BrFNO/c1-5(12)11-8-3-2-6(10)4-7(8)9/h2-4H,1H3,(H,11,12)	[1]
InChIKey	JAVSBNOXENOHEI-UHFFFAOYSA-N	[1]
SMILES	CC(=O)NC1=C(C=C(C=C1)F)Br	[1]

Synthesis and Mechanism

The primary synthetic route to N-(2-bromo-4-fluorophenyl)acetamide involves a two-step process starting from 4-fluoroaniline: acetylation followed by bromination.[3]

Synthesis Pathway

Caption: Synthetic pathway for N-(2-bromo-4-fluorophenyl)acetamide.

Experimental Protocol: Synthesis of N-(2-bromo-4-fluorophenyl)acetamide

This protocol is based on a general method for the synthesis of related compounds.[3]

Materials:

• 4-fluoroaniline

• Acetic anhydride or Acetyl chloride

• Hydrobromic acid

• An oxidizing agent (e.g., hydrogen peroxide, sodium hypochlorite)

• Suitable solvent (e.g., glacial acetic acid)

• Sodium bicarbonate solution

• Dichloromethane or other suitable organic solvent for extraction

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for elution

Step 1: Acetylation of 4-fluoroaniline

• Dissolve 4-fluoroaniline (1.0 equivalent) in a suitable solvent such as glacial acetic acid or an inert solvent like dichloromethane.

• Slowly add acetic anhydride or acetyl chloride (1.1 equivalents) to the solution while stirring. The reaction is typically exothermic.

• Continue stirring at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC).

• Upon completion, pour the reaction mixture into cold water to precipitate the product, 4'-fluoroacetanilide.

• Filter the precipitate, wash with water, and dry.

Step 2: Bromination of 4'-fluoroacetanilide

• Dissolve the dried 4'-fluoroacetanilide (1.0 equivalent) in a suitable solvent, such as glacial acetic acid.

• Add hydrobromic acid (1.0-2.0 equivalents).

• Slowly add an oxidizing agent (1.0-3.5 equivalents), such as hydrogen peroxide, to the mixture. The temperature should be maintained between 30-60°C.[3]

• Stir the reaction mixture at this temperature for several hours until the starting material is consumed (monitored by TLC).

• After the reaction is complete, cool the mixture and pour it into a solution of sodium bisulfite to quench any remaining bromine.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent like dichloromethane.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to obtain pure N-(2-bromo-4-fluorophenyl)acetamide.

Chemical Reactivity and Applications

The chemical reactivity of N-(2-bromo-4-fluorophenyl)acetamide is primarily centered around the bromo substituent on the aromatic ring. This makes it a valuable substrate for various cross-coupling reactions.

Cross-Coupling Reactions

The carbon-bromine bond is susceptible to oxidative addition with transition metal catalysts, such as palladium complexes. This enables a variety of cross-coupling reactions, including:

• Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds.

• Heck Coupling: Reaction with alkenes to form substituted alkenes.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

• Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds.

Caption: Key cross-coupling reactions of N-(2-bromo-4-fluorophenyl)acetamide.

Applications in Drug Discovery

Halogenated anilines and their derivatives are common structural motifs in many biologically active compounds. N-(2-bromo-4-fluorophenyl)acetamide can serve as a key intermediate in the synthesis of various pharmaceutical agents, including kinase inhibitors, by enabling the introduction of the substituted phenyl ring into a larger molecular scaffold. The fluorine atom can enhance metabolic stability and binding affinity, while the bromine atom provides a handle for further diversification.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of N-(2-bromo-4-fluorophenyl)acetamide.

• ¹H NMR: The proton NMR spectrum would be expected to show a singlet for the methyl protons of the acetamido group, a singlet for the amide proton, and signals in the aromatic region corresponding to the three protons on the phenyl ring, with splitting patterns influenced by both the bromine and fluorine substituents.

• ¹³C NMR: The carbon NMR spectrum would display signals for the methyl and carbonyl carbons of the acetamido group, as well as six distinct signals for the carbons of the aromatic ring. The carbon atoms bonded to bromine and fluorine would show characteristic chemical shifts.[1]

• IR Spectroscopy: The infrared spectrum would exhibit characteristic absorption bands for the N-H stretching of the amide, the C=O stretching of the amide (Amide I band), and the N-H bending (Amide II band). Aromatic C-H and C-C stretching vibrations, as well as C-Br and C-F stretching, would also be present.[1]

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound. A characteristic isotopic pattern for bromine (¹⁹Br and ⁸¹Br in approximately a 1:1 ratio) would be observed for the molecular ion and any bromine-containing fragments.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling N-(2-bromo-4-fluorophenyl)acetamide.

• Hazard Statements: Based on data for the isomer, it may be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[2]

• Precautionary Statements:

  • Wear protective gloves, clothing, eye protection, and face protection.[2]

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash skin thoroughly after handling.

  • Use only outdoors or in a well-ventilated area.

• First Aid Measures:

  • If inhaled: Remove person to fresh air and keep comfortable for breathing.

  • If on skin: Wash with plenty of water.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

• Storage: Store in a well-ventilated place. Keep container tightly closed.

• Disposal: Dispose of contents/container in accordance with local, regional, national, and international regulations.

References

• PubChem. N-(2-bromo-4-fluorophenyl)acetamide. Available from: [Link]

• ResearchGate. 2-Bromo-N-(4-bromophenyl)acetamide. Available from: [Link]

• PubChem. N-(4-bromo-2-fluorophenyl)acetamide. Available from: [Link]

• PMC. 2-Bromo-N-(4-bromophenyl)acetamide. Available from: [Link]

• NIST WebBook. Acetamide, N-(4-bromophenyl)-. Available from: [Link]

• SpectraBase. Acetamide, N-(4-fluorophenyl)-2-bromo-. Available from: [Link]

• Google Patents. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

Sources

• 1. N-(2-bromo-4-fluorophenyl)acetamide | C8H7BrFNO | CID 688184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]

A Technical Guide to the Synthesis and Spectroscopic Profile of 2-bromo-N-(4-fluorophenyl)acetamide

This guide provides a comprehensive technical overview of 2-bromo-N-(4-fluorophenyl)acetamide, a compound of interest for researchers in medicinal chemistry and materials science. Given the limited availability of published experimental data for this specific molecule, this document leverages established chemical principles and comparative data from analogous structures to present a reliable predictive profile. It is designed to serve as a practical resource for its synthesis, characterization, and subsequent application in research and development.

Introduction and Structural Elucidation

2-bromo-N-(4-fluorophenyl)acetamide belongs to the class of N-aryl-α-haloacetamides, which are valuable intermediates in organic synthesis. The presence of a reactive carbon-bromine bond, an amide linkage, and a fluorinated aromatic ring makes it a versatile building block for introducing these functionalities into more complex molecules, particularly in the development of novel pharmaceuticals and agrochemicals.

It is critical to distinguish 2-bromo-N-(4-fluorophenyl)acetamide from its isomer, N-(2-bromo-4-fluorophenyl)acetamide. In the target compound, the bromine atom is located on the acetyl group, whereas in the isomer, it is a substituent on the phenyl ring. This guide focuses exclusively on the former.

Molecular Structure:

Caption: Molecular structure of 2-bromo-N-(4-fluorophenyl)acetamide.

Table 1: Compound Identification

Property	Value
IUPAC Name	2-bromo-N-(4-fluorophenyl)acetamide
Molecular Formula	C₈H₇BrFNO
Molecular Weight	232.05 g/mol
Exact Mass	230.9695 g/mol [1]
InChIKey	JXUWYCOGYOQUST-UHFFFAOYSA-N[1]

Recommended Synthesis Protocol

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide can be reliably achieved via the N-acylation of 4-fluoroaniline with bromoacetyl bromide or bromoacetyl chloride. This is a standard nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbonyl carbon of the bromoacetyl halide, leading to the formation of the amide bond. A mild base is typically used to quench the hydrogen halide byproduct.

Caption: Recommended workflow for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide.

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve 4-fluoroaniline (1.0 eq.) and a non-nucleophilic base such as pyridine or triethylamine (1.1 eq.) in a dry aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).

• Reaction Setup: Place the flask in an ice-water bath and stir the solution for 10-15 minutes to cool it to 0°C.

• Addition of Acylating Agent: Add bromoacetyl chloride or bromoacetyl bromide (1.1 eq.) dropwise to the stirred solution. Maintain the temperature at 0°C during the addition to control the exothermic reaction.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl (to remove excess base), saturated sodium bicarbonate solution (to remove any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude solid can be purified by recrystallization, typically from a solvent system like ethanol/water or ethyl acetate/hexane, to yield the pure product.

Causality Note: The use of a base is crucial to neutralize the HBr or HCl generated during the reaction, which would otherwise protonate the starting aniline, rendering it non-nucleophilic and halting the reaction. The dropwise addition at 0°C prevents potential side reactions and ensures a higher yield of the desired product.

Spectroscopic Characterization Profile

This section outlines the expected spectroscopic data for 2-bromo-N-(4-fluorophenyl)acetamide. The predictions are based on the analysis of its functional groups and comparison with structurally similar compounds.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is essential for identifying the different proton environments in the molecule. We expect to see signals corresponding to the methylene protons adjacent to the bromine, the amide proton, and the aromatic protons.

Standard Experimental Protocol:

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Concentration: 5-10 mg of the sample dissolved in 0.5-0.7 mL of solvent.

• Instrument: 300 MHz or higher NMR spectrometer.

• Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Predicted ¹H NMR Spectrum and Interpretation:

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale and Comparative Insights
-CH₂-Br	4.0 - 4.2	Singlet (s)	2H	These protons are deshielded by the adjacent electron-withdrawing bromine atom and carbonyl group. In similar structures like 2-bromo-N-phenylacetamide, this signal appears around 4.0 ppm.
Aromatic H (ortho to -NH)	7.4 - 7.6	Triplet (t) or Doublet of Doublets (dd)	2H	These protons are ortho to the amide group and meta to the fluorine. They will show coupling to both the adjacent aromatic proton and the fluorine atom.
Aromatic H (ortho to -F)	7.0 - 7.2	Triplet (t) or Doublet of Doublets (dd)	2H	These protons are ortho to the fluorine and meta to the amide group. The strong coupling to fluorine (³JH-F) will be a key feature.
-NH-	8.0 - 9.0 (in CDCl₃)9.5 - 10.5 (in DMSO-d₆)	Broad Singlet (br s)	1H	The amide proton is typically broad due to quadrupole broadening from the nitrogen atom and chemical exchange. Its chemical shift is highly dependent on the solvent and concentration. For comparison, the amide proton in 4-Bromophenyl acetamide appears around 7.35 ppm (broad) in CDCl₃[2].

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR provides information about the carbon skeleton of the molecule. Each unique carbon atom will give a distinct signal.

Standard Experimental Protocol:

• Solvent: CDCl₃ or DMSO-d₆.

• Concentration: 20-50 mg of the sample in 0.5-0.7 mL of solvent.

• Instrument: 75 MHz or higher NMR spectrometer.

• Technique: Proton-decoupled mode.

Predicted ¹³C NMR Spectrum and Interpretation:

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
-CH₂-Br	28 - 35	The bromine atom has a moderate shielding effect on the adjacent carbon. This is a characteristic region for α-halocarbonyl compounds.
Aromatic C (ortho to -NH)	121 - 124	These carbons are shielded by the ortho-directing amide group but will show coupling to the fluorine atom (³JC-F).
Aromatic C (ortho to -F)	115 - 118	These carbons are shielded by the fluorine atom and will exhibit a large one-bond coupling constant (¹JC-F). In N-(4-fluorophenyl)acetamide, these carbons appear around 115.5 ppm.
Aromatic C (ipso, attached to -NH)	133 - 136	This quaternary carbon is deshielded by the attached nitrogen atom.
Aromatic C (ipso, attached to -F)	158 - 162 (d)	This quaternary carbon is significantly deshielded by the electronegative fluorine and will show a large C-F coupling constant.
C=O	164 - 168	The carbonyl carbon of a secondary amide typically appears in this region. For instance, the carbonyl carbon in 4-Bromophenyl acetamide is at 168.36 ppm[2].

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule based on their vibrational frequencies.

Standard Experimental Protocol:

• Technique: Attenuated Total Reflectance (ATR) for solids, or as a KBr pellet.

• Instrument: Fourier-Transform Infrared (FTIR) Spectrometer.

• Range: 4000 - 400 cm⁻¹.

Predicted Key IR Absorptions:

Functional Group	Predicted Wavenumber (cm⁻¹)	Vibration Mode	Intensity
N-H	3250 - 3350	Stretch	Strong
Aromatic C-H	3000 - 3100	Stretch	Medium
C=O (Amide I)	1660 - 1690	Stretch	Strong
N-H (Amide II)	1510 - 1550	Bend	Strong
Aromatic C=C	1480 - 1600	Stretch	Medium-Strong
C-F	1150 - 1250	Stretch	Strong
C-Br	550 - 650	Stretch	Medium

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, confirming its identity and structure.

Standard Experimental Protocol:

• Ionization Method: Electron Ionization (EI) or Electrospray Ionization (ESI).

• Analyzer: Quadrupole or Time-of-Flight (TOF).

Predicted Mass Spectrum Features:

Feature	Predicted m/z Value	Interpretation
Molecular Ion [M]⁺	231 / 233	The presence of bromine will result in two molecular ion peaks of nearly equal intensity (¹⁹Br:⁸¹Br ≈ 1:1), separated by 2 m/z units. This is a definitive isotopic signature.
Fragment [M - Br]⁺	152	Loss of a bromine radical.
Fragment [C₇H₆FNO]⁺	139	Cleavage of the C-N bond, forming the 4-fluorophenyl isocyanate cation.
Fragment [C₆H₄FNH₂]⁺	111	Formation of the 4-fluoroaniline cation.
Fragment [CH₂Br]⁺	93 / 95	The bromomethyl cation, also showing the characteristic bromine isotope pattern.

Conclusion

This technical guide provides a robust, predictive framework for the synthesis and spectroscopic analysis of 2-bromo-N-(4-fluorophenyl)acetamide. By combining established synthetic methodologies with a detailed, comparative analysis of expected spectroscopic outcomes, researchers are equipped with the necessary information to confidently produce and characterize this versatile chemical intermediate. The provided protocols and data interpretations are designed to serve as a foundational reference, ensuring scientific integrity and facilitating further research in the application of this compound.

References

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An In-Depth Technical Guide to the Mass Spectrometry Analysis of 2-bromo-N-(4-fluorophenyl)acetamide

This guide provides a comprehensive technical overview of the mass spectrometric analysis of 2-bromo-N-(4-fluorophenyl)acetamide, a compound of interest in synthetic chemistry and drug development. As researchers and professionals in these fields, a robust understanding of a molecule's structural and chemical properties is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique for providing this insight with unparalleled sensitivity and specificity.[1][2] This document moves beyond a simple recitation of methods to explain the causality behind analytical choices, ensuring a self-validating approach to structural confirmation and purity assessment.

Core Molecular Properties and Their Mass Spectrometric Implications

Before delving into analytical strategy, it is essential to establish the fundamental properties of the target molecule, 2-bromo-N-(4-fluorophenyl)acetamide. These properties directly inform the expected outcomes of mass spectrometric analysis. The structure consists of a bromoacetamide group linked to a 4-fluorophenyl ring, presenting several key features for MS investigation: a halogen atom with a distinct isotopic signature, an amide linkage susceptible to cleavage, and an aromatic system.

Property	Value	Source
Molecular Formula	C₈H₇BrFNO	[3]
Average Molecular Weight	232.05 g/mol	[4]
Monoisotopic (Exact) Mass	230.96950 Da	[3][4]

The distinction between average and monoisotopic mass is critical in mass spectrometry. High-resolution instruments measure the monoisotopic mass, which is the mass of the molecule calculated using the most abundant isotope of each element. This precision is fundamental to confirming the elemental composition.

The Molecular Ion Signature: A Trustworthy Indicator

The most telling feature in the mass spectrum of a bromine-containing compound is its isotopic pattern. Bromine naturally exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (approximately 50.7% and 49.3%, respectively). This results in a characteristic pair of peaks for the molecular ion ([M]⁺•) and any bromine-containing fragments.

• The M peak corresponds to the ion with the ⁷⁹Br isotope.

• The M+2 peak, appearing two mass units higher, corresponds to the ion with the ⁸¹Br isotope.

The relative intensity of these two peaks will be approximately 1:1, creating a distinctive "doublet" that serves as an immediate and highly reliable indicator for the presence of a single bromine atom in the molecule or fragment.[5] Observing this pattern is a primary step in validating the compound's identity.

Strategic Selection of Ionization Techniques

The choice of ionization method is a critical decision that dictates the nature of the resulting mass spectrum. The two most common techniques for a small molecule like 2-bromo-N-(4-fluorophenyl)acetamide are Electron Ionization (EI) and Electrospray Ionization (ESI).

Electron Ionization (EI): For Structural Elucidation

EI is a "hard" ionization technique that involves bombarding the sample with high-energy electrons (typically 70 eV).[6] This process imparts significant internal energy to the molecule, leading to extensive and reproducible fragmentation.

• Expertise & Causality: While this often prevents the observation of a strong molecular ion peak, the resulting fragmentation pattern is a rich "fingerprint" that provides detailed structural information.[7][8] It is particularly useful for elucidating the connectivity of the molecule by identifying stable fragment ions. The analysis of these fragments, as detailed in the next section, is akin to solving a structural puzzle.

Electrospray Ionization (ESI): For Molecular Weight Confirmation

ESI is a "soft" ionization technique that generates ions from a solution by applying a high voltage to a liquid to create an aerosol.[9] It is the method of choice for analyses coupled with Liquid Chromatography (LC-MS).

• Expertise & Causality: ESI imparts very little excess energy to the molecule, meaning fragmentation is minimal.[9][10] The primary ion observed is typically the protonated molecule, [M+H]⁺, or other adducts like [M+Na]⁺. This makes ESI exceptionally reliable for unequivocally determining the molecular weight of the parent compound.[11] In drug development, where confirmation of identity and purity is crucial, LC-ESI-MS is the standard for routine analysis.[12][13]

Predicted Fragmentation Pathways

Understanding the likely fragmentation pathways is key to interpreting the mass spectrum, particularly under EI conditions. The structure of 2-bromo-N-(4-fluorophenyl)acetamide suggests several high-probability cleavage points.

The diagram below illustrates the primary fragmentation routes originating from the molecular ion.

Caption: Predicted EI fragmentation pathways for 2-bromo-N-(4-fluorophenyl)acetamide.

Summary of Key Fragments:

m/z (⁷⁹Br, ⁸¹Br)	Proposed Structure	Fragmentation Pathway
231, 233	[C₈H₇BrFNO]⁺• (Molecular Ion)	Initial ionization of the parent molecule.
152	[C₈H₇FNO]⁺	Loss of a bromine radical (Br•) from the molecular ion. This is a common pathway for bromoalkanes.[6]
123	[C₇H₆FN]⁺•	Cleavage of the bond between the carbonyl carbon and the bromomethyl carbon (α-cleavage).
121, 123	[C₂H₂BrO]⁺	Cleavage of the C-N amide bond, with charge retention on the bromoacetyl fragment.
111	[C₆H₅FN]⁺•	Cleavage of the C-N amide bond, with charge retention on the fluorophenylamino fragment.

Experimental Protocol: A Validated LC-ESI-MS/MS Workflow

This protocol outlines a robust method for the quantitative analysis and structural confirmation of 2-bromo-N-(4-fluorophenyl)acetamide. It is designed as a self-validating system, incorporating tandem mass spectrometry (MS/MS) for definitive identification.

Step 1: Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 2-bromo-N-(4-fluorophenyl)acetamide standard and dissolve in 10 mL of methanol. Methanol is selected for its volatility and compatibility with reversed-phase chromatography and ESI.

• Working Standard (10 µg/mL): Perform a 1:100 dilution of the stock solution with a 50:50 mixture of methanol and water. This concentration is typically suitable for achieving a strong signal without saturating the detector.

• Sample Solution: Prepare the unknown sample in the same solvent and at a similar expected concentration as the working standard to ensure comparable ionization efficiency.

Step 2: Liquid Chromatography (LC) Parameters

• Expertise & Causality: The goal of the LC method is to separate the analyte from impurities and the sample matrix prior to MS analysis, which is crucial for accurate quantification and identification.[12]

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water. The acid is added to improve peak shape and promote protonation ([M+H]⁺) in positive ion ESI mode.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 10% B

  • 6.1-8 min: 10% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C. Elevated temperature reduces viscosity and can improve peak shape.

• Injection Volume: 2 µL.

Step 3: Mass Spectrometry (MS) Parameters

• Expertise & Causality: These parameters are optimized to achieve sensitive detection of the parent ion and generate characteristic fragment ions for confirmation.

• Ionization Mode: Positive Electrospray Ionization (ESI+). The amide nitrogen is readily protonated.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Full Scan (MS1): Scan from m/z 50 to 400 to detect the protonated parent molecule, [M+H]⁺, at m/z 232 and 234.

• Tandem MS (MS/MS): Select the precursor ions m/z 232 and 234 for collision-induced dissociation (CID). Apply collision energy (e.g., 15-25 eV) to induce fragmentation. Monitor for expected product ions (e.g., m/z 153, corresponding to the loss of Br from the protonated molecule).

Data Interpretation Workflow

The process of confirming the molecule's identity follows a logical, multi-step validation.

Caption: A logical workflow for the confirmation of 2-bromo-N-(4-fluorophenyl)acetamide.

Conclusion

The mass spectrometric analysis of 2-bromo-N-(4-fluorophenyl)acetamide is a clear example of the technique's power in modern chemical and pharmaceutical science. By strategically selecting ionization techniques, an analyst can either obtain a detailed structural fingerprint through fragmentation (EI) or confirm molecular weight with high confidence (ESI). The presence of bromine provides a unique and trustworthy isotopic signature that acts as a built-in validation check. The systematic workflow presented here, combining chromatographic separation with tandem mass spectrometry, represents a robust and reliable methodology for the unambiguous identification and characterization of this and similar molecules in a research and development setting.

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• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. Retrieved from [Link]

• ResearchGate. (n.d.). Electron Ionization Mass Spectra of 2- and 4-Chloro- and Bromo-Substituted Diphenylamines. Retrieved from [Link]

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An In-Depth Technical Guide to the Infrared (IR) Spectrum of 2-bromo-N-(4-fluorophenyl)acetamide

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of 2-bromo-N-(4-fluorophenyl)acetamide, a compound of interest in drug development and chemical research. As a Senior Application Scientist, this document is structured to deliver not just data, but a foundational understanding of the spectrum rooted in the principles of molecular vibration and instrumental analysis. We will delve into the theoretical underpinnings of the key spectral features, present a validated experimental protocol for acquiring a high-fidelity spectrum using Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy, and provide a detailed interpretation of the resulting spectral data. This guide is intended for researchers, scientists, and drug development professionals who require a deep and practical understanding of how IR spectroscopy can be leveraged for the structural elucidation and characterization of complex organic molecules.

Introduction: The Role of IR Spectroscopy in Pharmaceutical Analysis

Infrared spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1] When a molecule is exposed to infrared radiation, its bonds can absorb energy and vibrate at specific frequencies. The resulting spectrum is a unique molecular fingerprint, providing invaluable information about the functional groups present in the compound.[2] In the context of drug development, IR spectroscopy is an indispensable tool for:

• Structural Verification: Confirming the identity and purity of newly synthesized active pharmaceutical ingredients (APIs).

• Polymorph Screening: Identifying different crystalline forms of a drug substance, which can have significant impacts on its solubility, stability, and bioavailability.

• Reaction Monitoring: Tracking the progress of chemical reactions by observing the appearance of product-specific functional groups and the disappearance of reactant bands.

• Quality Control: Ensuring the consistency and quality of raw materials and final products.

This guide focuses on 2-bromo-N-(4-fluorophenyl)acetamide, a molecule that incorporates several key functional groups, making its IR spectrum a rich source of structural information.

Molecular Structure and Predicted Vibrational Modes

A thorough interpretation of an IR spectrum begins with a clear understanding of the molecule's structure. 2-bromo-N-(4-fluorophenyl)acetamide possesses a secondary amide, a brominated alkyl group, and a fluorinated aromatic ring. Each of these components will give rise to characteristic absorption bands in the IR spectrum.

Caption: Key functional groups in 2-bromo-N-(4-fluorophenyl)acetamide.

Based on this structure, we can predict the key vibrational modes and their approximate absorption frequencies.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Notes
Secondary Amide	N-H Stretch	3500 - 3150	In the solid state, this band is often broadened due to hydrogen bonding.[3][4]
C=O Stretch (Amide I)	1700 - 1630	The position is sensitive to hydrogen bonding and conjugation, typically appearing at lower wavenumbers in the solid state.[3][4]
N-H Bend (Amide II)	1570 - 1515	A characteristic band for secondary amides.
Aromatic Ring	C-H Stretch	3100 - 3000	Typically appears as weak to medium bands just above 3000 cm⁻¹.[5]
C=C Stretch	1600 - 1450	A series of bands, often of medium to sharp intensity.[5]
C-H Out-of-Plane Bend	900 - 675	The position can be indicative of the substitution pattern on the aromatic ring.[5]
Alkyl Group	C-H Stretch	2960 - 2850	Symmetric and asymmetric stretching of the CH₂ group.
Halogens	C-F Stretch	1400 - 1000	Can be complex and may overlap with other vibrations in the fingerprint region.[6][7][8]
C-Br Stretch	690 - 515	Typically a strong to medium band in the lower frequency region of the spectrum.

Experimental Protocol: Acquiring a High-Fidelity ATR-FTIR Spectrum

The following protocol describes a self-validating method for obtaining the IR spectrum of a solid powder sample, such as 2-bromo-N-(4-fluorophenyl)acetamide, using an ATR-FTIR spectrometer.

Caption: A step-by-step workflow for acquiring an ATR-FTIR spectrum of a solid sample.

Causality Behind Experimental Choices:

• ATR over Transmission: Attenuated Total Reflectance (ATR) is chosen for its minimal sample preparation requirements.[9] For a solid powder, it eliminates the need for grinding with KBr and pressing pellets, which can be time-consuming and may introduce moisture. ATR provides excellent sample-to-crystal contact, leading to high-quality, reproducible spectra.[10]

• Background Spectrum: Acquiring a background spectrum is crucial to remove the spectral contributions of atmospheric water and carbon dioxide, as well as any intrinsic absorbance from the ATR crystal itself. This ensures that the final spectrum is solely representative of the sample.

• Pressure Application: Applying consistent pressure is vital for ATR measurements of solids.[11][10] It ensures intimate contact between the sample and the evanescent wave, which penetrates a few microns into the sample. Insufficient pressure will result in a weak and noisy spectrum.

• Multiple Scans: Co-adding multiple scans improves the signal-to-noise ratio of the spectrum, making weaker bands more discernible and improving the overall data quality.

Interpretation of the IR Spectrum of 2-bromo-N-(4-fluorophenyl)acetamide

The following is a detailed analysis of the expected IR spectrum, correlating the observed absorption bands with the specific functional groups and vibrational modes of the molecule.

4.1. The N-H and C-H Stretching Region (3500 - 2800 cm⁻¹)

• N-H Stretching: A prominent, moderately broad band is expected between 3350 and 3250 cm⁻¹. In the solid state, intermolecular hydrogen bonding between the N-H proton of one molecule and the carbonyl oxygen of another will cause this band to shift to a lower frequency and broaden compared to a non-hydrogen-bonded N-H stretch.[3][4][12] The presence of a single band in this region is characteristic of a secondary amide.[3]

• Aromatic C-H Stretching: Weak to medium intensity bands are anticipated just above 3000 cm⁻¹ (typically 3100 - 3030 cm⁻¹), which are characteristic of C-H stretching in the aromatic ring.[5]

• Aliphatic C-H Stretching: Bands corresponding to the asymmetric and symmetric stretching of the CH₂ group will appear just below 3000 cm⁻¹ (typically 2960 - 2850 cm⁻¹).

4.2. The Carbonyl and Double Bond Region (1800 - 1500 cm⁻¹)

• C=O Stretching (Amide I Band): A very strong and sharp absorption band is expected between 1680 and 1640 cm⁻¹. This is the Amide I band, primarily due to the C=O stretching vibration.[3] Its position is significantly influenced by hydrogen bonding, which lengthens and weakens the C=O bond, shifting the absorption to a lower wavenumber.[12][13]

• N-H Bending (Amide II Band): A strong band should appear between 1570 and 1530 cm⁻¹. This is the Amide II band, which arises from a coupling of the N-H in-plane bending and C-N stretching vibrations. Its presence is a strong indicator of a secondary amide.

• Aromatic C=C Stretching: One or more medium to strong, sharp bands are expected in the 1600 - 1450 cm⁻¹ region due to the stretching vibrations within the phenyl ring.[5]

4.3. The Fingerprint Region (1500 - 500 cm⁻¹)

This region contains a wealth of complex, overlapping bands that are highly characteristic of the molecule as a whole.

• C-F Stretching: A strong absorption band due to the C-F stretching of the fluoroaromatic group is expected in the 1250 - 1000 cm⁻¹ range. The exact position can be complex due to coupling with other vibrations.[8]

• C-N Stretching: The stretching vibration of the C-N bond of the amide is expected to appear in the 1400-1200 cm⁻¹ region.

• Aromatic C-H Bending: Out-of-plane C-H bending vibrations of the substituted aromatic ring will give rise to bands in the 900 - 800 cm⁻¹ region. For a para-disubstituted ring, a strong band is typically observed between 860 and 790 cm⁻¹.[14]

• C-Br Stretching: A medium to strong absorption band is expected in the lower frequency part of the spectrum, typically between 690 and 515 cm⁻¹, corresponding to the C-Br stretching vibration.

Conclusion

The infrared spectrum of 2-bromo-N-(4-fluorophenyl)acetamide provides a rich tapestry of information that, when properly interpreted, can unequivocally confirm its molecular structure. The key to a successful analysis lies not only in recognizing the characteristic absorption frequencies of the individual functional groups but also in understanding how factors such as intermolecular hydrogen bonding influence these vibrations. The ATR-FTIR technique offers a rapid, reliable, and robust method for obtaining high-quality spectra of solid samples, making it an invaluable tool in the arsenal of the modern drug development professional. This guide provides the foundational knowledge and practical protocols necessary to leverage IR spectroscopy for the confident characterization of this and other related pharmaceutical compounds.

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A Comprehensive Safety and Hazard Guide for 2-bromo-N-(4-fluorophenyl)acetamide in a Research & Development Setting

This document provides an in-depth technical guide on the safety, hazards, and handling of 2-bromo-N-(4-fluorophenyl)acetamide. Designed for researchers, scientists, and drug development professionals, this guide moves beyond a simple recitation of Safety Data Sheet (SDS) information. It offers a framework for a comprehensive risk assessment and delineates field-proven protocols to ensure the safe utilization of this compound in a laboratory environment. As a halogenated acetamide, this compound belongs to a class of molecules often used as reactive intermediates in organic synthesis, necessitating a robust understanding of its potential hazards.

Core Toxicological Profile and Hazard Identification

The safe handling of any chemical begins with a thorough understanding of its intrinsic hazards. For 2-bromo-N-(4-fluorophenyl)acetamide (CAS No. 1009-22-9), the officially documented hazard classifications are based on the Globally Harmonized System (GHS).

According to its Safety Data Sheet, the compound is classified as:

• Acute Toxicity, Oral (Category 4) : This indicates that the substance is harmful if swallowed[1].

• Hazardous to the Aquatic Environment, Long-Term (Chronic, Category 2) : This signifies that the compound is toxic to aquatic life with long-lasting effects[1].

However, for many research chemicals, the available toxicological data is limited. A critical aspect of a robust safety assessment involves evaluating the compound based on its chemical structure and analogy to similar molecules. 2-bromo-N-(4-fluorophenyl)acetamide is an α-bromoacetamide. This functional group is a known alkylating agent, which implies a high potential for reactivity with biological nucleophiles, such as DNA and proteins. Structurally related bromoacetamides are consistently classified as skin, eye, and respiratory tract irritants[2][3][4].

Causality of Irritation: The electrophilic carbon atom alpha to the carbonyl group is susceptible to nucleophilic attack by amino acids on skin and eye tissues, leading to covalent modification and triggering an irritation response. Therefore, it is imperative from a safety perspective to handle 2-bromo-N-(4-fluorophenyl)acetamide as a presumed irritant to the skin, eyes, and respiratory system.

Table 1: GHS Hazard Summary

Hazard Class	GHS Category	Hazard Statement	Source
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[1]
Skin Corrosion/Irritation	Category 2 (Presumed)	H315: Causes skin irritation	Analogy[2][3]
Serious Eye Damage/Irritation	Category 2 (Presumed)	H319: Causes serious eye irritation	Analogy[2][3]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Presumed)	H335: May cause respiratory irritation	Analogy[2][3]
Hazardous to the Aquatic Environment (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects	[1]

Table 2: Physical and Chemical Properties

Property	Value
Physical State	White powder[1]
Melting Point	-37°C (lit.)[1]
Boiling Point	163°C / 1 mmHg (lit.)[1]
Flash Point	51°C (lit.)[1]
Density	1.623 g/cm³[1]

Risk Mitigation through the Hierarchy of Controls

Effective safety management is not solely reliant on personal protective equipment (PPE). A systematic approach, known as the Hierarchy of Controls, prioritizes more effective, collective measures over individual ones. This framework is essential for establishing a self-validating system of safety.

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

For a specific research intermediate like 2-bromo-N-(4-fluorophenyl)acetamide, elimination and substitution are generally not viable options. Therefore, the primary focus must be on robust Engineering Controls (i.e., chemical fume hoods) and strict adherence to Administrative Controls (this Standard Operating Protocol) and PPE .

Standard Operating Protocol (SOP) for Safe Handling

This protocol is designed to be a self-validating system. Adherence to each step is critical for mitigating the risks identified in Section 1.

Required Engineering Controls

• Chemical Fume Hood: All manipulations of 2-bromo-N-(4-fluorophenyl)acetamide solid or its solutions must be performed inside a certified chemical fume hood with a face velocity of 80-120 feet per minute (fpm). This is non-negotiable and serves to control exposure via inhalation of the powdered chemical[5].

Personal Protective Equipment (PPE) Specification

• Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are standard, but it is best practice to double-glove when handling this compound. Gloves must be inspected for tears or holes before use. Contaminated gloves must be removed and disposed of as hazardous waste immediately[5].

• Eye Protection: Wear tightly fitting safety goggles with side shields conforming to EN166 (EU) or NIOSH (US) standards[1][5]. A face shield should be worn in addition to goggles if there is a significant risk of splashing.

• Body Protection: A flame-resistant lab coat must be worn and kept fully buttoned. Ensure clothing fully covers the arms and legs[5].

Step-by-Step Handling Protocol

• Preparation:

  • Ensure the fume hood is clean, uncluttered, and the sash is at the appropriate working height.

  • Assemble all necessary equipment (spatulas, weigh paper/boats, glassware, solvent) and place it inside the hood before handling the chemical.

  • Place a designated, labeled hazardous waste container within the hood for contaminated consumables.

• Weighing and Transfer:

  • Handle the solid compound gently to avoid creating airborne dust. Use a micro-spatula for transfers.

  • Weigh the compound onto an anti-static weigh boat or creased weigh paper inside the hood.

  • Carefully add the solid to the reaction vessel. If dissolving, add the solvent to the solid slowly to avoid splashing.

• Post-Handling Decontamination:

  • Wipe down the spatula, weigh boat, and any surfaces inside the fume hood that may have been contaminated using a cloth dampened with a suitable solvent (e.g., ethanol or isopropanol).

  • Dispose of all contaminated disposable items (gloves, weigh paper, wipes) in the designated hazardous waste container.

  • Wash hands thoroughly with soap and water after removing gloves.

Storage Requirements

• Store the container tightly closed in a dry, cool, and well-ventilated place[1].

• Ensure it is stored away from incompatible materials, such as strong oxidizing agents[2].

Emergency Response and First Aid

Immediate and correct response to an exposure is critical.

Table 3: Emergency First Aid Procedures

Exposure Route	First Aid Protocol
Inhalation	Immediately move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[1][2].
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists[2][6].
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[1][2].
Ingestion	Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[1][5].

Laboratory Spill Response

Caption: A systematic workflow for responding to a laboratory chemical spill.

Protocol for a Small Solid Spill (<5g) inside a Fume Hood:

• Alert & Secure: Alert others in the immediate area. Keep the fume hood running.

• Don PPE: Ensure you are wearing the appropriate PPE as described in section 3.2.

• Contain & Collect: Gently sweep up the spilled solid with a brush and dustpan, avoiding dust generation. Place the collected material and any contaminated cleaning tools into a sealed, labeled container for hazardous waste[3].

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and water. Dispose of the cloth in the hazardous waste container.

• Dispose: Dispose of the waste according to institutional guidelines.

Waste Management and Disposal

Due to its classification as an aquatic toxin, 2-bromo-N-(4-fluorophenyl)acetamide and its containers must be disposed of as hazardous waste[1].

• Do Not Dispose in Sink or Trash: Under no circumstances should this chemical or its containers be disposed of down the drain or in regular trash[1][3].

• Segregation: All waste containing this compound (unreacted material, contaminated consumables, spill cleanup materials) must be collected in a clearly labeled, sealed container designated for halogenated organic waste.

• Professional Disposal: The final disposal must be conducted through a licensed chemical waste disposal service in accordance with all local, regional, and national regulations[3][5].

References

• Safety Data Sheet for 2-Bromo-N-(4-bromophenyl)acetamide, Angene Chemical, [Link]

• N-(2-bromo-4-fluorophenyl)acetamide, PubChem Compound Summary for CID 688184, [Link]

• Gowda, B. T., et al. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, E65, o1955. [Link]

• N-Bromoacetamide, PubChem Compound Summary for CID 4353, [Link]

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• 5. chemicalbook.com [chemicalbook.com]
• 6. combi-blocks.com [combi-blocks.com]

An In-depth Technical Guide to the Material Safety Data Sheet for 2-bromo-N-(4-fluorophenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound and the Imperative for Safety

2-bromo-N-(4-fluorophenyl)acetamide is a halogenated acetamide derivative that serves as a valuable building block in synthetic organic chemistry. Its structural motifs are pertinent to the development of novel pharmaceutical agents and other bioactive molecules. As with any reactive chemical intermediate, a comprehensive understanding of its hazard profile is not merely a regulatory formality but a cornerstone of responsible research and development. This guide provides a detailed analysis of the available safety data for 2-bromo-N-(4-fluorophenyl)acetamide, moving beyond a simple recitation of facts to explain the rationale behind the recommended safety protocols. It is designed to empower researchers to work safely and effectively, ensuring that scientific advancement does not come at the cost of personal or environmental well-being.

Hazard Identification and GHS Classification: A Tale of Two Profiles

A critical analysis of available safety data reveals a significant discrepancy in the reported hazard classifications for 2-bromo-N-(4-fluorophenyl)acetamide. While some suppliers classify it as moderately hazardous, aggregated data from the European Chemicals Agency (ECHA) C&L Inventory presents a more severe risk profile[1].

In laboratory practice, the Precautionary Principle dictates that in the face of conflicting safety information, the more stringent classification should be adopted. This approach ensures the highest level of protection for personnel. This guide is therefore based on the more comprehensive and severe hazard profile reported by ECHA[1].

The primary hazards associated with this compound are its acute toxicity via multiple routes of exposure and its irritant properties[1].

Hazard Class	GHS Category	Hazard Statement	Signal Word	Source
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed	Danger	PubChem (ECHA)[1]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin	Danger	PubChem (ECHA)[1]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled	Danger	PubChem (ECHA)[1]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Warning	PubChem (ECHA)[1]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation	Warning	PubChem (ECHA)[1]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Warning	PubChem (ECHA)[1]
Alternative Classification
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Warning	ECHEMI[2]
Hazardous to the aquatic environment, long-term	Category 2	H411: Toxic to aquatic life with long lasting effects	Warning	ECHEMI[2]

Causality: The high toxicity ratings (Category 3) suggest that even small quantities of the substance can cause significant harm if ingested, absorbed through the skin, or inhaled[1]. The irritant classifications (Category 2) indicate that direct contact will likely cause inflammation and discomfort[1]. These hazards are common for reactive alkylating agents like alpha-bromoacetamides, which can readily react with biological nucleophiles such as amino and sulfhydryl groups in proteins and DNA.

Safe Handling and Exposure Control: A Self-Validating Protocol

Given the significant acute toxicity and irritant nature of 2-bromo-N-(4-fluorophenyl)acetamide, a multi-layered approach to exposure control is mandatory.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure is to handle the material in a way that prevents it from entering the breathing zone of the user or settling on surfaces.

• Fume Hood: All manipulations of 2-bromo-N-(4-fluorophenyl)acetamide, including weighing, transferring, and reactions, must be performed inside a certified chemical fume hood. The causality is simple: the hood provides a physical barrier and uses negative pressure to draw away airborne particles and vapors, preventing inhalation[3][4][5].

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions that might escape primary containment.

Personal Protective Equipment (PPE): The Essential Barrier

PPE is not a substitute for robust engineering controls but is critical for protecting against accidental contact.

Protection Type	Specification	Rationale
Hand Protection	Wear chemical-impermeable gloves (e.g., Nitrile, Neoprene).	Prevents dermal absorption, which is a significant route of toxic exposure[2][6].
Eye/Face Protection	Wear tightly fitting safety goggles and a face shield.	Protects against splashes and airborne dust, preventing serious eye irritation[2][3].
Skin & Body Protection	Wear a flame-resistant lab coat, long pants, and closed-toe shoes.	Prevents accidental skin contact with the solid or solutions[2].
Respiratory Protection	Not typically required if handled in a fume hood. For large spills or emergencies, a full-face respirator with appropriate cartridges should be used[2].	Protects against inhalation of the highly toxic dust[1].

Step-by-Step Protocol for Handling and Weighing

The goal of this workflow is to minimize the generation of airborne dust, the primary inhalation hazard.

• Preparation: Don all required PPE before entering the designated handling area. Decontaminate the fume hood surface.

• Staging: Place all necessary equipment (spatulas, weigh boats, receiving flask) inside the fume hood.

• Weighing: Keep the container of 2-bromo-N-(4-fluorophenyl)acetamide low and closed when not in use. Carefully open the container inside the hood. Use a spatula to gently transfer the required amount to a weigh boat. Avoid tapping or dropping the powder.

• Transfer: Gently add the weighed solid to the reaction vessel.

• Decontamination: Immediately and carefully clean any residual powder from the spatula and weigh boat using a solvent-moistened wipe. Dispose of the wipe in a designated hazardous waste container.

• Closure: Tightly close the primary container.

• Final Cleanup: Wipe down the fume hood sash and work surface. Wash hands thoroughly after removing gloves[2][4].

Emergency Response and First-Aid Measures

Rapid and correct response to an exposure is critical to minimizing harm.

Emergency Response Workflow

Sources

• 1. N-(2-bromo-4-fluorophenyl)acetamide | C8H7BrFNO | CID 688184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. angenechemical.com [angenechemical.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
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• 6. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Strategic Use of 2-Bromo-N-(4-fluorophenyl)acetamide in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide delves into the synthetic utility of 2-bromo-N-(4-fluorophenyl)acetamide as a versatile building block for the construction of various medicinally relevant heterocyclic scaffolds. By leveraging the dual reactivity of this reagent—the electrophilic α-carbon and the nucleophilic potential of the amide nitrogen—a diverse array of heterocyclic systems can be accessed. This document provides not only detailed, step-by-step protocols but also elucidates the underlying mechanistic principles and strategic considerations for each synthesis.

Introduction: The Versatility of a Key Synthetic Building Block

2-Bromo-N-(4-fluorophenyl)acetamide is a bifunctional reagent of significant interest in medicinal chemistry and organic synthesis. The presence of an α-bromo group provides a reactive electrophilic site susceptible to nucleophilic attack, while the N-(4-fluorophenyl)acetamide moiety can participate in cyclization reactions and introduces a fluorinated phenyl ring, a common structural motif in many bioactive molecules known to enhance metabolic stability and binding affinity. These characteristics make it an ideal starting material for the construction of various five-membered heterocyclic rings, including thiazoles, oxazoles, imidazoles, and 1,3,4-oxadiazoles, which are core structures in numerous pharmaceuticals.[1][2][3]

I. Synthesis of Thiazole Derivatives via Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis is a classic and reliable method for the construction of the thiazole ring.[1][4] It involves the condensation of an α-halocarbonyl compound with a thioamide or thiourea. In this context, 2-bromo-N-(4-fluorophenyl)acetamide serves as the α-halocarbonyl component.

Causality Behind Experimental Choices

The selection of an ethanolic solvent facilitates the dissolution of both the polar thiourea and the less polar 2-bromo-N-(4-fluorophenyl)acetamide. The reaction is typically carried out under reflux to provide the necessary activation energy for the condensation and subsequent cyclization. The use of a slight excess of thiourea can help to drive the reaction to completion. The final product often precipitates from the reaction mixture upon cooling or neutralization, simplifying its isolation.

Reaction Scheme: Hantzsch Thiazole Synthesis

Figure 1: General scheme for the Hantzsch synthesis of a thiazole derivative.

Detailed Mechanistic Pathway

The mechanism proceeds through an initial nucleophilic attack of the sulfur atom of thiourea on the electrophilic α-carbon of 2-bromo-N-(4-fluorophenyl)acetamide, displacing the bromide ion. This is followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic thiazole ring.

Figure 2: Mechanistic pathway of the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of 2-Amino-N-(4-(4-fluorophenyl)carbamoyl)thiazole

Materials:

• 2-bromo-N-(4-fluorophenyl)acetamide (1.0 eq)

• Thiourea (1.1 eq)

• Ethanol (sufficient to make a 0.2 M solution)

• Sodium bicarbonate (for neutralization, if necessary)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-bromo-N-(4-fluorophenyl)acetamide and thiourea.

• Add ethanol to the flask.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• If the product does not precipitate, slowly add a saturated aqueous solution of sodium bicarbonate to neutralize any hydrobromic acid formed and induce precipitation.

• Collect the precipitated solid by vacuum filtration and wash with cold ethanol.

• Dry the solid product under vacuum to obtain 2-amino-N-(4-(4-fluorophenyl)carbamoyl)thiazole.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Parameter	Value	Reference
Solvent	Ethanol	[5]
Base	Not strictly required, but NaHCO₃ for work-up	[5]
Temperature	Reflux	[5]
Reaction Time	4-6 hours	[5]
Typical Yield	60-80%	[5]

II. Synthesis of Oxazole Derivatives via Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a powerful method for the formation of oxazoles through the cyclodehydration of N-acyl-α-amino ketones.[6] To utilize 2-bromo-N-(4-fluorophenyl)acetamide for this synthesis, it must first be converted into an appropriate N-acyl-α-amino ketone precursor. This can be achieved by reacting it with the carboxylate of a desired amino acid, followed by further synthetic manipulations.

Causality Behind Experimental Choices

The initial step involves the conversion of the bromo-group to an amino or a protected amino functionality, which is then acylated. The subsequent cyclodehydration is typically promoted by strong dehydrating agents like sulfuric acid, phosphorus pentachloride, or polyphosphoric acid. The choice of the dehydrating agent can influence the reaction conditions and yields.

Reaction Scheme: Robinson-Gabriel Oxazole Synthesis

Figure 4: Mechanistic pathway of the Robinson-Gabriel oxazole synthesis.

Representative Protocol: Synthesis of a Substituted Oxazole

Note: This is a representative protocol as the synthesis of the N-acyl-α-amino ketone precursor from 2-bromo-N-(4-fluorophenyl)acetamide is a multi-step process.

Materials:

• N-acyl-α-amino ketone (1.0 eq)

• Concentrated Sulfuric Acid (as dehydrating agent and solvent)

Procedure:

• Carefully add the N-acyl-α-amino ketone portion-wise to an excess of concentrated sulfuric acid at 0 °C with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Pour the reaction mixture carefully onto crushed ice.

• Neutralize the solution with a suitable base (e.g., concentrated ammonium hydroxide) to a pH of ~7.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Parameter	Value	Reference
Dehydrating Agent	Conc. H₂SO₄	[6]
Temperature	0 °C to room temperature	[6]
Reaction Time	2-4 hours	[6]
Typical Yield	Variable (depends on substrate)	[6]

III. Synthesis of Imidazole Derivatives

Imidazole synthesis can be achieved by reacting an α-halocarbonyl compound with an amidine. 2-Bromo-N-(4-fluorophenyl)acetamide can serve as the α-halocarbonyl component in this reaction.

Causality Behind Experimental Choices

The reaction is often carried out in a polar solvent to facilitate the dissolution of the amidine salt. A base is typically required to neutralize the acid formed during the reaction and to deprotonate the amidine, enhancing its nucleophilicity. Heating is generally necessary to promote the condensation and cyclization steps.

Reaction Scheme: Imidazole Synthesis

Figure 6: Mechanistic pathway for imidazole synthesis.

Representative Protocol: Synthesis of a Substituted Imidazole

Materials:

• 2-bromo-N-(4-fluorophenyl)acetamide (1.0 eq)

• Amidine hydrochloride (1.1 eq)

• Sodium bicarbonate (2.2 eq)

• Ethanol

Procedure:

• In a round-bottom flask, combine 2-bromo-N-(4-fluorophenyl)acetamide, amidine hydrochloride, and sodium bicarbonate in ethanol.

• Heat the mixture to reflux for 8-12 hours, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Parameter	Value
Solvent	Ethanol
Base	Sodium Bicarbonate
Temperature	Reflux
Reaction Time	8-12 hours
Typical Yield	40-60%

IV. Synthesis of 1,3,4-Oxadiazole Derivatives

The synthesis of 1,3,4-oxadiazoles from 2-bromo-N-(4-fluorophenyl)acetamide requires its conversion into an N-acylhydrazide (also known as a diacylhydrazine) intermediate. This can be achieved by reacting 2-bromo-N-(4-fluorophenyl)acetamide with a hydrazine to form a hydrazide, which is then acylated. The resulting diacylhydrazine can then undergo cyclodehydration to form the 1,3,4-oxadiazole ring.

Causality Behind Experimental Choices

The cyclodehydration of diacylhydrazines is a key step and can be accomplished using a variety of dehydrating agents, such as phosphorus oxychloride, thionyl chloride, or polyphosphoric acid. The choice of reagent can impact the reaction temperature and work-up procedure. Phosphorus oxychloride is a common and effective reagent for this transformation.

Reaction Scheme: 1,3,4-Oxadiazole Synthesis

Figure 7: General scheme for the synthesis of a 1,3,4-oxadiazole derivative.

Detailed Mechanistic Pathway

The mechanism involves the activation of one of the carbonyl groups by the dehydrating agent, followed by intramolecular nucleophilic attack from the other amide nitrogen. Subsequent elimination of water and the activating group leads to the formation of the stable 1,3,4-oxadiazole ring.

Sources

• 1. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and evaluation of novel 2,4-disubstituted arylthiazoles against T. brucei - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Fluorinated Hydrazinylthiazole Derivatives: A Virtual and Experimental Approach to Diabetes Management - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Strategic Use of 2-Bromo-N-(4-fluorophenyl)acetamide in Synthetic Chemistry

Abstract

This document provides a comprehensive guide to the synthesis and application of 2-bromo-N-(4-fluorophenyl)acetamide, a key building block in modern organic and medicinal chemistry. We delve into the strategic rationale behind its synthesis, starting from 4-fluoroaniline, and provide detailed, field-tested protocols for its preparation and subsequent use as a versatile alkylating agent. The protocols are designed to be self-validating, with integrated characterization and safety guidelines. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this valuable intermediate for the construction of complex molecular architectures, particularly in the synthesis of heterocyclic compounds and potential pharmaceutical agents.

Introduction: The Versatility of an α-Halo Amide

2-Bromo-N-(4-fluorophenyl)acetamide is a bifunctional reagent of significant interest in drug discovery and materials science. Its structure incorporates three key features:

• An Electrophilic Carbon Center: The carbon atom adjacent to the bromine is highly susceptible to nucleophilic attack, making the molecule an excellent alkylating agent.

• A Fluorinated Phenyl Ring: The fluorine substituent enhances metabolic stability and can modulate the electronic properties and binding interactions of derivative molecules, a common strategy in medicinal chemistry.[1]

• An Amide Linkage: The amide group provides conformational rigidity and hydrogen bonding capabilities, crucial for molecular recognition in biological systems.

These features make 2-bromo-N-(4-fluorophenyl)acetamide a valuable precursor for synthesizing a wide array of nitrogen and oxygen-containing heterocycles, which form the core of many therapeutic agents.

Physicochemical Properties

Property	Value
Molecular Formula	C₈H₇BrFNO
Molecular Weight	232.05 g/mol
Appearance	Typically an off-white to light yellow solid
CAS Number	1009-22-9

Synthesis Protocol: A Two-Step Approach

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide is most effectively achieved through a two-step sequence starting from commercially available 4-fluoroaniline. This strategy involves an initial protection of the amine functionality, followed by a regioselective bromination.

Workflow Overview

Caption: Alkylation of 2-aminophenol followed by cyclization.

Causality: This reaction proceeds via an initial N-alkylation of the more nucleophilic amino group of 2-aminophenol by 2-bromo-N-(4-fluorophenyl)acetamide. The resulting intermediate then undergoes an intramolecular cyclization, driven by heat and base, where the hydroxyl group attacks the amide carbonyl, eliminating water to form the stable benzoxazole ring system.

Materials & Reagents

Reagent	M.W.	Amount	Moles
2-Bromo-N-(4-fluorophenyl)acetamide	232.05 g/mol	1.0 g	4.31 mmol
2-Aminophenol	109.13 g/mol	0.47 g	4.31 mmol
Potassium Carbonate (K₂CO₃)	138.21 g/mol	1.19 g	8.62 mmol
N,N-Dimethylformamide (DMF)	-	20 mL	-

Step-by-Step Protocol:

• Setup: To a 50 mL round-bottom flask, add 1.0 g (4.31 mmol) of 2-bromo-N-(4-fluorophenyl)acetamide, 0.47 g (4.31 mmol) of 2-aminophenol, and 1.19 g (8.62 mmol) of anhydrous potassium carbonate.

• Solvent Addition: Add 20 mL of anhydrous DMF and equip the flask with a reflux condenser.

• Reaction: Heat the mixture to 90-100°C and stir for 4-6 hours. Monitor the reaction by TLC until the starting materials are consumed.

• Workup: Cool the reaction mixture to room temperature and pour it into 100 mL of cold water. A solid product should precipitate.

• Isolation: Stir the aqueous suspension for 30 minutes, then collect the solid by vacuum filtration.

• Washing: Wash the filter cake with plenty of water to remove DMF and inorganic salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol or by column chromatography on silica gel if necessary.

• Drying: Dry the purified product under vacuum to yield the target benzoxazole derivative.

Safety and Handling

2-Bromo-N-(4-fluorophenyl)acetamide and its precursors are hazardous chemicals that must be handled with appropriate care.

Hazard Type	GHS Classification & Precautionary Statements [2][3][4]
Acute Toxicity	H302 (Harmful if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled). [2]P261: Avoid breathing dust. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/protective clothing.
Irritation	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). [3]P302+P352: IF ON SKIN: Wash with plenty of soap and water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Handling	Always handle in a well-ventilated fume hood. [5]Avoid formation of dust. [4]Ensure all sources of ignition are removed.
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place. [5][6]
Disposal	Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.

References

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, E65(8), o1955. [Link]

• Chemistry LibreTexts. (2021). Acetylation of Aniline (Experiment). [Link]

• PubChem. N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. [Link]

• Hyma Synthesis Pvt. Ltd. Custom Synthesis Services. [Link]

• PubChem. N-(4-bromo-2-fluorophenyl)acetamide. National Center for Biotechnology Information. [Link]

• Scribd. P Bromoaniline From Aniline Protocol. [Link]

• Fun, H.-K., et al. (2012). 2-(4-Bromophenyl)-N-(3-chloro-4-fluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 5), o1439. [Link]

• Toth, E., et al. (1999). Studies on the Metabolism of 4-fluoroaniline and 4-fluoroacetanilide in Rat: Formation of 4-acetamidophenol (Paracetamol) and Its Metabolites via Defluorination and N-acetylation. Xenobiotica, 29(3), 291-304. [Link]

• Google Patents. (2015). CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

• YouTube. (2020). Acetylation of aniline. [Link]

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Application Note: A Comprehensive Guide to the N-Alkylation of Amines with 2-bromo-N-(4-fluorophenyl)acetamide

Abstract

The N-alkylation of amines is a cornerstone transformation in organic synthesis, pivotal to the construction of molecules with significant biological and material properties. This guide provides an in-depth exploration of the N-alkylation of primary and secondary amines using 2-bromo-N-(4-fluorophenyl)acetamide, a versatile α-haloacetamide electrophile. The resulting N-substituted glycinamides are key structural motifs in medicinal chemistry. We delve into the reaction mechanism, provide a rationale for experimental design, and present a robust, validated protocol suitable for a diverse range of amine substrates. This document is intended for researchers, scientists, and drug development professionals seeking to master this essential synthetic transformation, with a focus on maximizing yield, ensuring selectivity, and understanding the causality behind the protocol.

Introduction: The Synthetic Value of N-Substituted Glycinamides

The direct formation of a carbon-nitrogen bond is a fundamental objective in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[1] Among the myriad of methods available, the N-alkylation of amines with α-haloacetamides stands out for its reliability and direct access to N-substituted glycinamide derivatives. These products are not merely synthetic intermediates; they are prevalent in numerous biologically active compounds, acting as peptide mimics, enzyme inhibitors, and core components of drug candidates.

The chosen electrophile, 2-bromo-N-(4-fluorophenyl)acetamide, offers two key features:

• An Activated Electrophilic Center: The bromine atom, positioned alpha to the carbonyl group, is an excellent leaving group, rendering the adjacent carbon highly susceptible to nucleophilic attack.

• A Pre-installed Pharmacophore: The N-(4-fluorophenyl)amide moiety is a common feature in medicinal chemistry, known to influence pharmacokinetic properties such as metabolic stability and receptor binding.

This guide provides the necessary framework to successfully implement this reaction, moving beyond a simple list of steps to explain the critical interplay of reagents, conditions, and substrate properties.

The Core Reaction: Mechanism and Rationale

General Reaction Scheme

The reaction involves the nucleophilic substitution of the bromide ion from 2-bromo-N-(4-fluorophenyl)acetamide by a primary or secondary amine. The process requires a base to neutralize the hydrobromic acid (HBr) generated during the reaction.

Mechanistic Pathway: An SN2 Trajectory

The N-alkylation proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the amine's nitrogen atom acts as the nucleophile, attacking the electrophilic α-carbon and displacing the bromide leaving group in a single, concerted step.

Figure 1: The SN2 mechanism for amine N-alkylation.

The initial product is an ammonium salt. A base is then required to deprotonate this salt, regenerating a neutral amine product and preventing the reaction from stalling.[2]

The Challenge of Selectivity: Mono- vs. Di-alkylation

A significant challenge in the N-alkylation of primary amines is the potential for over-alkylation.[2] The secondary amine product is often more nucleophilic than the starting primary amine due to the electron-donating nature of alkyl groups. This can lead to a second alkylation event, producing a tertiary amine, and in some cases, a quaternary ammonium salt.

Strategies to Promote Mono-alkylation:

• Stoichiometric Control: Using a significant excess of the primary amine ensures that the alkylating agent is more likely to encounter a molecule of the starting amine rather than the product.

• Controlled Reagent Addition: Slow, portion-wise addition of the alkylating agent or the base can maintain a low concentration of the reactive species, favoring the initial reaction.[3]

• Protonation Strategy: The product secondary amine can be "protected" in its protonated, non-nucleophilic ammonium salt form, while a carefully chosen base selectively deprotonates the more acidic primary ammonium salt.[4]

Optimizing Reaction Parameters: A Scientist's Perspective

Choice of Amine Substrate (Scope and Limitations)

• Primary vs. Secondary Amines: Both primary and secondary amines are suitable substrates. Secondary amines yield tertiary amines directly without the risk of over-alkylation.

• Aliphatic vs. Aromatic Amines: Aliphatic amines (e.g., benzylamine, morpholine) are generally more nucleophilic and react more readily than aromatic amines (e.g., aniline). Anilines often require more forcing conditions (higher temperature or stronger base) to achieve good conversion.[5]

• Steric Hindrance: Highly hindered amines (e.g., di-isopropylamine) will react much more slowly due to steric repulsion at the transition state, a hallmark of the SN2 mechanism.

The Critical Role of the Base

The base is arguably the most critical parameter to optimize. Its function is to neutralize the HBr produced, driving the reaction to completion.

• Inorganic Carbonates (K₂CO₃, Cs₂CO₃): These are excellent choices.[6][7] They are non-nucleophilic, preventing competition with the amine. They are solids, which can be easily filtered off during work-up. Cesium carbonate (Cs₂CO₃) is often more effective due to its higher solubility in organic solvents and the "cesium effect," but potassium carbonate (K₂CO₃) is more economical and usually sufficient.

• Tertiary Amine Bases (Et₃N, DIPEA): These are organic-soluble bases that can also act as acid scavengers.[3] However, their removal during purification can be more complex than filtering a solid inorganic base.

• Strong Bases (NaOH, KOtBu): These should be avoided. They are strong enough to promote hydrolysis of the amide bond in either the starting material or the product, leading to unwanted side products.[8]

Solvent Selection

The ideal solvent for an SN2 reaction should be polar and aprotic.[3]

• Acetonitrile (ACN): An excellent choice, offering good solubility for many reactants and promoting the SN2 pathway.

• N,N-Dimethylformamide (DMF): A highly polar solvent that can accelerate slow reactions, but it is more difficult to remove under vacuum due to its high boiling point.

• Acetone: A more volatile and economical option, often suitable for reactive amines. It can also facilitate the reaction by precipitating the bromide salt byproduct (e.g., KBr), driving the equilibrium forward according to Le Châtelier's principle.

Temperature and Reaction Time

Most N-alkylations with α-haloacetamides proceed efficiently at temperatures ranging from room temperature (20–25 °C) to moderate heat (50–80 °C).[9] Less reactive amines, such as anilines, may require reflux temperatures. Reaction progress should always be monitored by an appropriate analytical technique to avoid prolonged heating that could lead to side product formation.

Standardized Experimental Protocol

Materials and Reagents

Reagent	CAS Number	Supplier	Notes
Amine (Primary or Secondary)	Varies	Standard Suppliers	Ensure purity; distill or dry if necessary.
2-bromo-N-(4-fluorophenyl)acetamide	50125-63-8	Custom Synthesis/Supplier	A lachrymator; handle in a fume hood.
Potassium Carbonate (K₂CO₃)	584-08-7	Standard Suppliers	Anhydrous, finely powdered.
Acetonitrile (ACN)	75-05-8	Standard Suppliers	Anhydrous grade.
Ethyl Acetate (EtOAc)	141-78-6	Standard Suppliers	For extraction and chromatography.
Hexanes	110-54-3	Standard Suppliers	For chromatography.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Standard Suppliers	For drying organic layers.
Deionized Water	7732-18-5	N/A	For work-up.

General Experimental Workflow

Figure 2: Standard workflow for N-alkylation and product isolation.

Step-by-Step Procedure (Model Reaction: Benzylamine)

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add benzylamine (1.0 mmol, 1.0 eq.), anhydrous potassium carbonate (2.5 mmol, 2.5 eq.), and anhydrous acetonitrile (15 mL).

• Reagent Addition: Stir the suspension at room temperature for 10 minutes. Add 2-bromo-N-(4-fluorophenyl)acetamide (1.1 mmol, 1.1 eq.) in a single portion. For primary amines prone to di-alkylation, add the alkylating agent dropwise as a solution in ACN over 30 minutes.

• Reaction Execution: Stir the reaction mixture at room temperature. If no significant progress is observed after 4 hours (see Section 5.1), heat the mixture to 60 °C using an oil bath.

• Monitoring: Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until complete (typically 2–12 hours).[1]

Purification: Work-up and Chromatography

• Initial Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the solid potassium carbonate and potassium bromide salts through a pad of celite, washing the filter cake with ethyl acetate (2 x 10 mL).

• Solvent Removal: Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Aqueous Extraction: Dissolve the crude residue in ethyl acetate (30 mL) and transfer to a separatory funnel. Wash the organic layer sequentially with deionized water (2 x 20 mL) and saturated brine (1 x 20 mL).[9]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude solid or oil.[1]

• Purification: Purify the crude material by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., 10% to 50% EtOAc/Hexanes) to isolate the pure N-alkylated product.[10]

Data Analysis and Characterization

A self-validating protocol requires rigorous confirmation of the product's identity and purity.

• TLC Monitoring: Use a mobile phase of 30% EtOAc/Hexanes. Visualize spots with a UV lamp (254 nm). The product should have an Rf value between that of the two starting materials.

• ¹H NMR Spectroscopy: The key diagnostic signal is the appearance of a new singlet for the methylene (-N-CH₂-CO-) protons, typically in the range of 3.5–4.5 ppm. The integration of this signal relative to other protons confirms the structure.[11]

• ¹³C NMR Spectroscopy: Look for the new methylene carbon (-N-CH₂-CO-) signal around 50–60 ppm.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show a prominent peak corresponding to the protonated molecule [M+H]⁺, confirming the molecular weight of the desired product.

Representative Results and Substrate Scope

The following table summarizes expected outcomes for the N-alkylation of various amines with 2-bromo-N-(4-fluorophenyl)acetamide under the optimized conditions.

Amine Substrate	Amine Type	Conditions	Typical Yield (%)	Notes
Benzylamine	Primary	K₂CO₃ (2.5 eq.), ACN, 60 °C, 6h	85–95%	Clean reaction, product often crystalline.
Morpholine	Secondary	K₂CO₃ (2.5 eq.), ACN, RT, 4h	>95%	Very reactive, no risk of over-alkylation.
Aniline	Primary	Cs₂CO₃ (2.0 eq.), DMF, 80 °C, 12h	60–75%	Less nucleophilic; requires more forcing conditions.
Hexylamine	Primary	K₂CO₃ (2.5 eq.), ACN, 40 °C, 8h	70–85%	Prone to di-alkylation; use excess amine (2 eq.) for best results.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Reaction / Slow Conversion	1. Inactive amine (e.g., protonated salt).2. Insufficient temperature.3. Sterically hindered amine.	1. Ensure amine is the free base. Use a stronger base (e.g., Cs₂CO₃) or a more polar solvent (DMF).2. Increase temperature in 10 °C increments.3. Increase reaction time; switch to DMF.
Low Yield	1. Incomplete reaction.2. Product loss during work-up.3. Amide hydrolysis.	1. Extend reaction time or increase temperature.2. Ensure pH is neutral/basic during extraction to prevent protonation and loss to the aqueous layer.3. Use a non-hydroxide base like K₂CO₃.
Di-alkylation Product Observed	The secondary amine product is more reactive than the starting primary amine.	1. Use a 2–3 fold excess of the primary amine.2. Add the alkylating agent slowly or portion-wise.3. Lower the reaction temperature.
Multiple Unidentified Spots on TLC	1. Decomposition of starting material or product.2. Side reactions from impurities.	1. Avoid excessive heating. Ensure an inert atmosphere if substrates are air-sensitive.2. Purify starting materials before use.

Safety Precautions

• 2-bromo-N-(4-fluorophenyl)acetamide is a lachrymator and alkylating agent. Always handle it in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• Organic solvents are flammable and should be handled away from ignition sources.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• National Center for Biotechnology Information (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. PubMed Central. Available at: [Link]

• American Chemical Society Publications (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega. Available at: [Link]

• Master Organic Chemistry (2017). Alkylation of Amines (Sucks!). Available at: [Link]

• National Center for Biotechnology Information (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. PubMed Central. Available at: [Link]

• Bhattacharyya, S., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. ResearchGate. Available at: [Link]

• Chemistry Stack Exchange (2015). N-alkylation of amides with alkyl halides?. Available at: [Link]

• Gowda, B. T., et al. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information (2009). 2-Bromo-N-(4-bromophenyl)acetamide. PubMed Central. Available at: [Link]

• Royal Society of Chemistry (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances. Available at: [Link]

• Abdel-Latif, E., et al. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. ResearchGate. Available at: [Link]

• Royal Society of Chemistry (2013). Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. Green Chemistry. Available at: [Link]

• ResearchGate (2018). Optimization of the reaction conditions for the synthesis of secondary N-alkylbenzylamine 3a. Available at: [Link]

• ChemistryViews (2023). Highly Efficient, Base-Catalyzed Alkylation Reactions. Available at: [Link]

• ResearchGate (2017). Structure characterization for polyoxyethylene alkyl amines by nuclear magnetic resonance spectroscopy. Available at: [Link]

• Biotage (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Available at: [Link]

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The Versatile Synthon: Applications of 2-bromo-N-(4-fluorophenyl)acetamide in Medicinal Chemistry

Introduction: Unveiling the Potential of a Key Building Block

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized approach to enhance pharmacological properties. The unique electronic nature of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Within this context, 2-bromo-N-(4-fluorophenyl)acetamide emerges as a highly valuable and versatile synthetic intermediate. Its structure combines the advantageous 4-fluorophenyl moiety with a reactive α-bromoacetamide group, rendering it an excellent electrophilic building block for the construction of a diverse array of heterocyclic compounds with significant therapeutic potential.

This comprehensive guide delves into the practical applications of 2-bromo-N-(4-fluorophenyl)acetamide in medicinal chemistry. Moving beyond a simple recitation of facts, this document provides in-depth technical insights, detailed experimental protocols, and the causal reasoning behind methodological choices, empowering researchers to effectively harness the synthetic utility of this important synthon. We will explore its role in the synthesis of key pharmacophores, such as aminothiazoles and other nitrogen-containing heterocycles, which form the core of numerous developmental and approved drugs.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties and handling requirements of 2-bromo-N-(4-fluorophenyl)acetamide is paramount for its safe and effective use in the laboratory.

Property	Value	Source
Molecular Formula	C₈H₇BrFNO	PubChem CID: 688184[1]
Molecular Weight	232.05 g/mol	PubChem CID: 688184[1]
Appearance	Off-white to pale yellow solid
Melting Point	Not widely reported, expected to be a crystalline solid
Solubility	Soluble in many organic solvents like acetone, DMF, and DCM

Safety and Handling: 2-bromo-N-(4-fluorophenyl)acetamide is classified as a hazardous substance. It is toxic if swallowed, in contact with skin, or if inhaled. It also causes skin and serious eye irritation and may cause respiratory irritation[1]. Therefore, it is crucial to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All waste materials should be disposed of according to institutional and local regulations.

Core Application: A Versatile Electrophile for Heterocycle Synthesis

The primary utility of 2-bromo-N-(4-fluorophenyl)acetamide in medicinal chemistry stems from the reactivity of the α-bromoacetamide moiety. The bromine atom serves as a good leaving group, making the adjacent carbon atom susceptible to nucleophilic attack. This reactivity is the cornerstone of its application in constructing various heterocyclic systems.

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Application Note: A Comprehensive Guide to the Laboratory Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 2-bromo-N-(4-fluorophenyl)acetamide, a valuable intermediate in pharmaceutical research and drug development. The synthesis is achieved through the nucleophilic acyl substitution reaction between 4-fluoroaniline and bromoacetyl bromide. This guide offers an in-depth explanation of the reaction mechanism, a step-by-step experimental procedure, methods for purification and characterization, and critical safety considerations. The content is tailored for researchers, scientists, and professionals in organic synthesis and medicinal chemistry, emphasizing the rationale behind procedural choices to ensure reproducibility, safety, and high purity of the final product.

Introduction and Scientific Context

2-bromo-N-(4-fluorophenyl)acetamide is a key synthetic building block. The presence of a reactive bromo-acetyl group and a fluorinated phenyl ring makes it a versatile precursor for introducing the N-(4-fluorophenyl)acetamido moiety into more complex molecules. This functional group is of significant interest in medicinal chemistry due to the unique properties conferred by the fluorine atom, such as increased metabolic stability and enhanced binding affinity.

The synthesis described herein is a classic example of N-acylation, specifically the bromoacetylation of an aromatic amine. The procedure involves the reaction of 4-fluoroaniline with bromoacetyl bromide in the presence of a non-nucleophilic base. The base plays a crucial role in scavenging the hydrobromic acid (HBr) byproduct, which would otherwise protonate the starting aniline, rendering it non-nucleophilic and halting the reaction. Understanding this principle is fundamental to achieving a high yield.

Reaction Scheme and Mechanism

The overall transformation is the acylation of the amine group of 4-fluoroaniline.

Overall Reaction:

Mechanistic Rationale:

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of 4-fluoroaniline acts as a nucleophile, attacking the highly electrophilic carbonyl carbon of bromoacetyl bromide. This forms a tetrahedral intermediate. Subsequently, the intermediate collapses, expelling the bromide leaving group and a proton from the nitrogen atom, which is neutralized by the base (e.g., triethylamine).

Caption: Experimental workflow for the synthesis.

• Reaction Setup: To a 100 mL flame-dried, round-bottom flask equipped with a magnetic stir bar, add 4-fluoroaniline (1.11 g, 10.0 mmol) and anhydrous dichloromethane (DCM, 30 mL).

• Base Addition: Add triethylamine (1.5 mL, 11.0 mmol) to the solution. Equip the flask with a dropping funnel and place it under an inert atmosphere (nitrogen or argon).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath. Maintaining a low temperature is critical to control the exothermic nature of the acylation.

• Acylating Agent Addition: Dissolve bromoacetyl bromide (0.9 mL, 10.5 mmol) in 10 mL of anhydrous DCM and add it to the dropping funnel. Add the bromoacetyl bromide solution dropwise to the cooled reaction mixture over 15-20 minutes. A white precipitate (triethylammonium bromide) will form.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting aniline spot is consumed. (Eluent suggestion: 3:1 Hexane:Ethyl Acetate).

• Quenching and Work-up: Carefully quench the reaction by adding 20 mL of deionized water. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the layers. Wash the organic layer sequentially with 20 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid) and 20 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the resulting crude solid by recrystallization. A common solvent system is ethanol and water or ethyl acetate and hexane. [1]Dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly to form crystals.

• Isolation: Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Product Characterization

The identity and purity of the synthesized 2-bromo-N-(4-fluorophenyl)acetamide should be confirmed by physical and spectroscopic methods.

• Appearance: White to off-white solid.

• Yield: Calculate the percentage yield based on the limiting reagent (4-fluoroaniline).

• Melting Point: Determine the melting point range and compare it to the literature value.

• Molecular Formula: C₈H₇BrFNO

• Molecular Weight: 232.05 g/mol [2]

Spectroscopic Analysis

• FTIR Spectroscopy: The IR spectrum is a crucial tool for identifying the amide functional group. [3] * N-H Stretch: A characteristic peak is expected in the range of 3370-3170 cm⁻¹. [4] * C=O Stretch (Amide I Band): A strong absorption should appear around 1650-1690 cm⁻¹. The position is sensitive to hydrogen bonding. [5] * N-H Bend (Amide II Band): This secondary amide band, arising from a combination of N-H bending and C-N stretching, is typically found near 1550 cm⁻¹. [6] * C-F Stretch: A strong band is expected in the 1250-1000 cm⁻¹ region.

• ¹H NMR Spectroscopy (400 MHz, CDCl₃):

  • δ ~8.0-8.5 ppm (broad singlet, 1H): Amide N-H proton.

  • δ ~7.4-7.6 ppm (multiplet, 2H): Aromatic protons ortho to the amide group.

  • δ ~7.0-7.2 ppm (multiplet, 2H): Aromatic protons ortho to the fluorine atom.

  • δ ~4.0 ppm (singlet, 2H): Methylene protons (-CH₂-Br).

• Mass Spectrometry (EI-MS):

  • The mass spectrum should exhibit a characteristic pair of molecular ion peaks [M]⁺ and [M+2]⁺ of nearly equal intensity at m/z 231 and 233, which is indicative of the presence of a single bromine atom (isotopes ⁷⁹Br and ⁸¹Br).

Critical Safety Precautions

Adherence to safety protocols is paramount due to the hazardous nature of the reagents involved.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves (e.g., nitrile).

• Fume Hood: Bromoacetyl bromide is extremely corrosive, toxic, and a potent lachrymator (causes tearing). [7][8]It reacts violently with water. All handling of this reagent must be conducted in a well-ventilated chemical fume hood. [9]* Handling: Use caution when handling 4-fluoroaniline, as it is toxic and an irritant. Avoid inhalation and skin contact. Triethylamine is corrosive and flammable.

• Quenching: The quenching of the reaction should be done slowly and carefully, especially if any unreacted bromoacetyl bromide remains.

• Waste Disposal: Dispose of all chemical waste in appropriately labeled containers according to institutional and local regulations. Halogenated and non-halogenated waste streams should be segregated.

References

• Gowda, B. T., et al. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, E65, o1955. [Link]

• The Royal Society of Chemistry. (2014). Supplementary Information for Synthesis of 2-(4-formylphenoxy)-N-phenylacetamide derivatives. [Link]

• PubChem. N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

• New Jersey Department of Health. (2009). Hazardous Substance Fact Sheet: Bromoacetyl Bromide. [Link]

• St. Paul's Cathedral Mission College. Infrared Spectroscopy. [Link]

• Loba Chemie. Safety Data Sheet: Bromoacetyl Bromide. [Link]

• Chemistry LibreTexts. (2020). Functional Groups and IR Tables. [Link]

• ACS Omega. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions. [Link]

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Application Notes and Protocols: Suzuki Coupling Reactions with Bromoacetamides

Introduction: The Strategic Importance of α-Aryl Acetamides in Modern Drug Discovery

The Suzuki-Miyaura cross-coupling reaction stands as a titan in the field of synthetic organic chemistry, celebrated for its robustness and broad functional group tolerance in forging carbon-carbon bonds.[1][2] Its application in pharmaceutical and materials science is extensive, enabling the construction of complex molecular architectures that were once formidable to access.[2][3] This guide focuses on a specific, yet highly valuable, application of this reaction: the coupling of bromoacetamides with organoboron reagents.

The resulting α-aryl acetamide motif is a privileged scaffold found in a multitude of biologically active compounds and approved drugs. Its prevalence underscores the urgent need for efficient and versatile synthetic methodologies for its construction. The Suzuki coupling offers a direct and modular approach to this chemical space, allowing for the late-stage diversification of drug candidates and the rapid generation of compound libraries for structure-activity relationship (SAR) studies. This document provides a comprehensive overview of the critical parameters, mechanistic considerations, and detailed protocols for successfully implementing the Suzuki coupling of bromoacetamides, tailored for researchers and professionals in drug development and chemical synthesis.

Mechanistic Landscape: Navigating the Catalytic Cycle with Bromoacetamides

The generally accepted mechanism for the Suzuki-Miyaura coupling provides a foundational understanding of the transformation.[4] The catalytic cycle, centered around a palladium catalyst, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 1: Generalized Catalytic Cycle of the Suzuki-Miyaura Coupling.

When employing bromoacetamides as the electrophilic partner, several key considerations come to the forefront:

• Oxidative Addition: This is often the rate-determining step. The C-Br bond of the bromoacetamide undergoes oxidative addition to the Pd(0) catalyst. The electronic nature of the acetamide moiety can influence the rate of this step. Electron-withdrawing groups on the nitrogen or the alpha-carbon can facilitate this process.

• The Role of the Base: The base is crucial for the activation of the organoboron species, typically a boronic acid, to form a more nucleophilic boronate complex.[4][5] This facilitates the transmetalation step. The choice of base is critical, as bromoacetamides can be susceptible to hydrolysis under strongly basic conditions. Milder bases such as potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are often preferred.[6]

• Ligand Selection: The ligand plays a pivotal role in stabilizing the palladium catalyst, promoting the desired catalytic steps, and preventing catalyst decomposition. For substrates like bromoacetamides, which possess a coordinating amide group, the choice of ligand is paramount to prevent catalyst inhibition. Bulky, electron-rich phosphine ligands and N-heterocyclic carbene (NHC) ligands have proven to be particularly effective.[4]

Critical Reaction Parameters for Success

Optimizing the Suzuki coupling of bromoacetamides requires a careful consideration of several interconnected parameters.

Palladium Catalyst and Ligand System

The choice of the palladium source and the accompanying ligand is arguably the most critical factor for a successful coupling.

Catalyst/Precatalyst	Ligand	Key Characteristics & Applications
Pd(OAc)₂ / Pd₂(dba)₃	Buchwald-type biaryl phosphines (e.g., SPhos, XPhos)	Highly effective for a broad range of substrates, including those with challenging steric hindrance. The bulky and electron-rich nature of these ligands facilitates both oxidative addition and reductive elimination.[7]
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	A classic, air-stable catalyst. While effective for many applications, it may be less efficient for more challenging bromoacetamide couplings compared to modern ligand systems.
PEPPSI-type catalysts	N-Heterocyclic Carbene (NHC) ligands	Offer high stability and activity, particularly for less reactive electrophiles. They are often more resistant to catalyst degradation.[4]
Chiral P,P=O ligands	Custom-designed phosphine-phosphine oxide ligands	Crucial for achieving high enantioselectivity in asymmetric couplings of α-bromo carboxamides.[8]

Expert Insight: For initial screening with a new bromoacetamide substrate, a combination of Pd(OAc)₂ or Pd₂(dba)₃ with a bulky biaryl phosphine ligand like SPhos or XPhos is a robust starting point. These systems often provide good to excellent yields under relatively mild conditions.

The Indispensable Role of the Base

The base activates the boronic acid for transmetalation. The choice of base must balance the need for boronate formation with the potential for substrate or product degradation.

Base	Strength	Common Solvents	Notes
K₂CO₃	Moderate	Toluene/water, Dioxane/water, DMF/water	A versatile and commonly used base. Often a good first choice for bromoacetamide couplings.[5][6]
K₃PO₄	Moderate	Toluene, Dioxane, THF	A slightly stronger base than K₂CO₃, often effective when K₂CO₃ is not.
Cs₂CO₃	Strong	Toluene, Dioxane, THF	A stronger, more soluble base that can be effective for challenging couplings, but may increase the risk of side reactions.
Organic Bases (e.g., Et₃N, DIPEA)	Weak	Aprotic solvents	Generally less effective for activating boronic acids but can be useful in specific cases to avoid hydrolysis of sensitive functional groups.

Trustworthiness Check: Always run a control reaction without the base to confirm its necessity. In most cases, the reaction will not proceed without it.[6] The absence of product in the control validates that the observed reaction is indeed the desired base-mediated Suzuki coupling.

Solvent Systems: More Than Just a Medium

The solvent system must solubilize the reactants and facilitate the interaction between the organic and aqueous phases (if present).

Solvent System	Characteristics
Toluene/Water	A common biphasic system that works well with many inorganic bases.[9]
Dioxane/Water	Another widely used biphasic system. Dioxane is a good solvent for many organic compounds.
Tetrahydrofuran (THF)/Water	A good alternative to dioxane, though its lower boiling point may limit the reaction temperature.
Dimethylformamide (DMF)/Water	A polar aprotic solvent that can enhance the solubility of all components, sometimes leading to faster reactions.[10]

Field-Proven Insight: A mixture of an organic solvent and water (typically in a ratio of 3:1 to 10:1) is often optimal.[9] The water is essential for dissolving the inorganic base and facilitating the formation of the active boronate species.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be a starting point for the Suzuki coupling of bromoacetamides. Optimization may be required for specific substrates.

Protocol 1: General Procedure for the Suzuki Coupling of an N-Aryl Bromoacetamide with an Arylboronic Acid

Figure 2: Experimental Workflow for Suzuki Coupling of Bromoacetamides.

Materials:

• N-Aryl bromoacetamide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol)

• SPhos (2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 mmol)

• Toluene (8 mL)

• Deionized water (2 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask or reaction vial, add the N-aryl bromoacetamide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere (repeat 3 times).

• Add toluene (8 mL) and deionized water (2 mL) via syringe.

• Degas the resulting suspension by bubbling the inert gas through the mixture for 15-30 minutes.

• In a separate vial, weigh the Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol) and add them to the reaction mixture under a positive flow of inert gas.

• Seal the flask and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture vigorously for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α-aryl acetamide.

Troubleshooting and Overcoming Challenges

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst	Ensure proper degassing to remove oxygen. Use a fresh, high-quality palladium source and ligand.
Insufficient base strength or solubility	Switch to a stronger base like K₃PO₄ or Cs₂CO₃. Ensure adequate water is present to dissolve the base.
Low reaction temperature	Increase the reaction temperature, ensuring it does not exceed the decomposition temperature of the reactants or products.
Protodeborylation of Boronic Acid	Presence of excess water or acidic impurities	Use a slight excess of the boronic acid (1.2-1.5 equivalents). Ensure the reaction is not overly acidic. Consider using a boronic ester or trifluoroborate salt, which can be more stable.[11]
Dehalogenation of Bromoacetamide	Presence of a hydrogen source	Ensure solvents are anhydrous if a water-free system is attempted. Minimize sources of protic impurities.
Amide Hydrolysis	Overly harsh basic conditions	Use a milder base (e.g., K₂CO₃ instead of NaOH). Minimize reaction time once the starting material is consumed.

Conclusion: A Versatile Tool for Chemical Innovation

The Suzuki-Miyaura cross-coupling of bromoacetamides is a powerful and versatile method for the synthesis of α-aryl acetamides, a key structural motif in medicinal chemistry.[3] By carefully selecting the catalyst system, base, and solvent, researchers can achieve high yields and broad substrate scope. The protocols and insights provided in this guide offer a solid foundation for the successful implementation of this important transformation. As with any chemical reaction, empirical optimization for each specific substrate combination is key to achieving the best results. The continued development of new ligands and catalytic systems will undoubtedly further expand the utility of this reaction in the years to come.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• ChemHelp ASAP. (2020, February 13). Suzuki cross coupling reaction [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. Retrieved from [Link]

• MDPI. (2021, May 16). Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides. Retrieved from [Link]

• Molander, G. A., & Ellis, N. (2007). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Accounts of chemical research, 40(4), 275–286.

• University of San Diego. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Retrieved from [Link]

• ResearchGate. (2025, August 7). Suzuki—Miyaura Cross-Coupling Reaction of Aryl Bromides and Chlorides with Phenylboronic Acid under Aerobic Conditions Catalyzed by Palladium Complexes with Thiosemicarbazone Ligands. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling of 4-bromoacetophenone with phenylboronic acid, catalyzed by 1. a. Retrieved from [Link]

• National Center for Biotechnology Information. (2016, September 24). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

• American Chemical Society Publications. (2014, September 25). Pd-Catalyzed α-Arylation of Trimethylsilyl Enolates of α,α-Difluoroacetamides. Retrieved from [Link]

• PubMed. (2019, August 12). Enantioselective Palladium-Catalyzed Cross-Coupling of α-Bromo Carboxamides and Aryl Boronic Acids. Retrieved from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• National Center for Biotechnology Information. (2014, January 1). Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Studies. Retrieved from [Link]

• Scientific Research Publishing. (2013, July 15). Recent Advances of Modern Protocol for C-C Bonds—The Suzuki Cross-Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Retrieved from [Link]

• PubMed. (2017, September 25). DFT Investigation of Suzuki-Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Retrieved from [Link]

• American Chemical Society Publications. (n.d.). Palladium-Catalyzed Direct Arylation of Nitro-Substituted Aromatics with Aryl Halides. Retrieved from [Link]

• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. Retrieved from [Link]

• National Center for Biotechnology Information. (2008, January 1). Palladium-Catalyzed Tandem N-Arylation/Carboamination Reactions for the Stereoselective Synthesis of N-Aryl-2-Benzyl Pyrrolidines. Retrieved from [Link]

Sources

• 1. home.sandiego.edu [home.sandiego.edu]
• 2. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Suzuki Coupling [organic-chemistry.org]
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• 7. DFT Investigation of Suzuki-Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enantioselective Palladium-Catalyzed Cross-Coupling of α-Bromo Carboxamides and Aryl Boronic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 11. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-Bromo-N-(4-fluorophenyl)acetamide by Recrystallization

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the purification of crude 2-bromo-N-(4-fluorophenyl)acetamide via recrystallization. It is designed to offer both a theoretical understanding of the principles at play and a practical framework for troubleshooting common experimental challenges.

Introduction to the Purification Challenge

2-Bromo-N-(4-fluorophenyl)acetamide is a key intermediate in various synthetic pathways. Its purity is paramount for the success of subsequent reactions and the integrity of the final product. The crude product, however, is often contaminated with unreacted starting materials, byproducts such as diacylated species, and residual solvents. Recrystallization is a powerful and cost-effective technique to enhance the purity of this compound by leveraging differences in solubility between the desired product and its impurities in a chosen solvent system.

Core Principles of Recrystallization

The success of recrystallization hinges on the principle of differential solubility. An ideal solvent will dissolve the crude compound sparingly or not at all at room temperature but will exhibit high solubility at an elevated temperature.[1][2] As the saturated hot solution cools, the solubility of the desired compound decreases, leading to the formation of a crystalline lattice. Impurities, being present in lower concentrations, ideally remain in the solution (mother liquor) and are subsequently separated by filtration.[1]

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of 2-bromo-N-(4-fluorophenyl)acetamide is crucial for developing a robust purification protocol.

Property	Value	Source
Molecular Formula	C₈H₇BrFNO	[3]
Molecular Weight	232.05 g/mol	[3]
Appearance	Solid (predicted)	[4]
Melting Point	112 °C (for a similar isomer)	[5]
Solubility	Soluble in organic solvents like dichloromethane and dimethyl sulfoxide; limited solubility in water.	[4]

Recommended Recrystallization Protocol

This protocol is a starting point and may require optimization based on the specific impurity profile of your crude material.

Materials:

• Crude 2-bromo-N-(4-fluorophenyl)acetamide

• Ethanol (95% or absolute)

• Activated Charcoal (optional, for colored impurities)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask

• Ice bath

Step-by-Step Procedure:

• Solvent Selection: Based on data from analogous compounds, ethanol is a promising solvent.[6][7] It is recommended to perform a small-scale test to confirm its suitability.

• Dissolution: Place the crude 2-bromo-N-(4-fluorophenyl)acetamide in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture while stirring. Continue adding small portions of hot ethanol until the solid completely dissolves. Avoid adding an excess of solvent to maximize yield.[1]

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl the flask and gently heat for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the charcoal. This step should be performed rapidly to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[8]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to induce further crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Experimental Workflow Diagram

Caption: Workflow for the recrystallization of 2-bromo-N-(4-fluorophenyl)acetamide.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the recrystallization of 2-bromo-N-(4-fluorophenyl)acetamide.

Q1: The compound does not dissolve completely, even with a large amount of hot solvent.

• Possible Cause: The chosen solvent may not be suitable, or there might be insoluble impurities.

• Solution:

  • Verify Solvent Choice: Test the solubility of a small sample in other solvents. A solvent pair (e.g., ethanol/water or chloroform/hexane) might be effective.[9][10] For a solvent pair, dissolve the compound in the "good" solvent and then add the "poor" solvent dropwise until the solution becomes cloudy. Heat to redissolve and then cool slowly.

  • Hot Filtration: If insoluble impurities are suspected, perform a hot filtration to remove them before cooling the solution.

Q2: No crystals form upon cooling.

• Possible Cause: The solution may be too dilute (excess solvent was used), or the solution is supersaturated.

• Solution:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. This can create nucleation sites.[8]

    • Seeding: Add a tiny crystal of the crude product (a "seed crystal") to the solution.[8]

  • Reduce Solvent Volume: If induction methods fail, gently heat the solution to evaporate some of the solvent and then attempt to cool it again.[8]

Q3: The product "oils out" instead of forming crystals.

• Possible Cause: The solution is cooling too rapidly, or the melting point of the compound is lower than the boiling point of the solvent. High impurity levels can also contribute to this.

• Solution:

  • Slower Cooling: Reheat the solution to dissolve the oil. Allow it to cool more slowly. Insulating the flask can help.[8]

  • Solvent Modification: Add a small amount of a "poorer" solvent to the hot solution to lower the solubility and encourage crystallization.

  • Charcoal Treatment: If significant impurities are suspected, a charcoal treatment may help.[8]

Q4: The yield of purified product is very low.

• Possible Cause: Too much solvent was used, the crystals were washed with a solvent that was not cold enough, or premature crystallization occurred during hot filtration.

• Solution:

  • Minimize Solvent: Use the absolute minimum amount of hot solvent required to dissolve the crude product.[1]

  • Cold Wash: Always use ice-cold solvent to wash the crystals during filtration.

  • Efficient Hot Filtration: Ensure the filtration apparatus is pre-warmed to prevent the product from crystallizing on the filter paper.

Troubleshooting Logic Diagram

Caption: A decision-making diagram for troubleshooting common recrystallization problems.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[11]

• Ventilation: Conduct the recrystallization in a well-ventilated fume hood to avoid inhaling solvent vapors.[12]

• Handling: 2-Bromo-N-(4-fluorophenyl)acetamide and its related compounds may be harmful if swallowed, in contact with skin, or if inhaled.[3][13] Avoid creating dust.[12]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[11]

References

• PubChem. (n.d.). N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). N-(4-bromo-2-fluorophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. Retrieved from [Link]

• NIST. (n.d.). Acetamide, N-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• ChemHelpASAP. (2021, February 6). recrystallization & purification of N-bromosuccinimide [Video]. YouTube. Retrieved from [Link]

• Angene Chemical. (2025, October 19). Safety Data Sheet: 2-Bromo-N-(4-bromophenyl)acetamide. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E, 65(Pt 8), o1955. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetamide, N-bromo-. Retrieved from [Link]

• Jasinski, J. P., Guild, C. J., Yathirajan, H. S., Narayana, B., & Samshuddin, S. (2013). N-(4-Bromophenyl)acetamide: a new polymorph. Acta Crystallographica Section E: Structure Reports Online, 69(3), o358. Retrieved from [Link]

• NIST. (n.d.). Acetamide, N-(4-bromophenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Chemeo. (n.d.). n-(2-Bromo-4-fluorophenyl)acetamide (CAS 1009-22-9) – Thermophysical Properties. Retrieved from [Link]

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• 4. CAS 5439-13-4: 2-bromo-N-(4-bromophenyl)acetamide [cymitquimica.com]
• 5. 251366-32-2 CAS MSDS (2-BROMO-2-(4-FLUOROPHENYL)ACETAMIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. 2-Bromo-N-(4-bromo­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
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Technical Support Center: Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide

Welcome to the technical support center for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide. This guide is designed for researchers, medicinal chemists, and process development professionals who utilize this important synthetic intermediate. My goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively. This document moves beyond simple step-by-step instructions to offer a diagnostic and preventative framework for addressing the common challenges encountered during this acylation reaction.

Frequently Asked Questions (FAQs)

This section addresses the most common issues reported by users in the field.

Q1: My reaction yield is significantly lower than expected. What are the primary causes?

A1: Low yield in this acylation is typically traced back to two main culprits: degradation of the acylating agent and incomplete reaction.

• Degradation of Bromoacetyl Bromide: Bromoacetyl bromide is an exceptionally reactive and moisture-sensitive electrophile.[1][2] Exposure to atmospheric moisture or residual water in your solvent or glassware will rapidly hydrolyze it to bromoacetic acid and hydrogen bromide (HBr).[1] This parasitic reaction consumes your reagent, directly reducing the potential yield. It is imperative to use a fresh bottle of bromoacetyl bromide and employ stringent anhydrous techniques, including flame-dried glassware and an inert atmosphere (Nitrogen or Argon).[1][3]

• Incomplete Reaction: If the starting 4-fluoroaniline is not fully consumed, it points to either insufficient reagent or suboptimal reaction conditions. The HBr generated during the reaction can protonate the starting aniline, rendering its lone pair non-nucleophilic and effectively halting the reaction. The inclusion of a non-nucleophilic base, such as triethylamine or pyridine, is crucial to scavenge this acid and drive the reaction to completion.[1] Ensure you are monitoring the reaction's progress via Thin Layer Chromatography (TLC) until the aniline spot has completely disappeared.

Q2: I've isolated my product, but it's contaminated with a significant acidic impurity. What is it and how do I remove it?

A2: The acidic impurity is almost certainly bromoacetic acid, resulting from the hydrolysis of bromoacetyl bromide as discussed in Q1. Its similar polarity to the desired product can sometimes complicate purification by chromatography. The most effective removal strategy is a liquid-liquid extraction during the work-up. Washing the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution, will deprotonate the carboxylic acid, pulling it into the aqueous layer as its sodium salt.[1] Follow this with a water and then a brine wash to remove residual base and water from the organic phase.

Q3: My analytical data (LC-MS, NMR) shows a byproduct with a mass significantly higher than my product. What could it be?

A3: The most probable high-molecular-weight byproduct is the diacylated species, N-bromoacetyl-2-bromo-N-(4-fluorophenyl)acetamide. After the initial desired acylation, the nitrogen atom of the product amide, while less nucleophilic than the starting aniline, can still attack a second molecule of bromoacetyl bromide.[1][4] This is especially prevalent under conditions of high electrophile concentration or elevated temperatures. To minimize this, ensure you add the bromoacetyl bromide slowly and dropwise to the aniline solution, preferably at a reduced temperature (e.g., 0 °C), and avoid using a large excess of the acylating agent.[1] Other less common possibilities include dibromo-species formed either from impurities in the starting materials or through undesired side-reactions.[5][6]

Q4: How can I effectively monitor the reaction to avoid byproduct formation?

A4: TLC is the most convenient and rapid method for real-time monitoring.[1] Prepare a TLC plate spotting your starting 4-fluoroaniline, a co-spot (starting material and reaction mixture), and the reaction mixture itself. As the reaction progresses, you will observe the disappearance of the aniline spot and the appearance of a new, typically less polar, product spot. The reaction should be considered complete only when the starting aniline is no longer visible. This prevents you from running the reaction for an unnecessarily long time, which can increase the likelihood of side reactions. For more detailed analysis, LC-MS can provide simultaneous monitoring of reactant consumption, product formation, and the emergence of any byproducts.

Troubleshooting Guides: Identification & Mitigation of Key Byproducts

Byproduct 1: Diacylation Impurity

N-bromoacetyl-2-bromo-N-(4-fluorophenyl)acetamide

• Causality & Mechanism: This byproduct forms when the amide nitrogen of the desired product acts as a nucleophile, attacking a second equivalent of bromoacetyl bromide. This side reaction is kinetically favored by high concentrations of the acylating agent and higher temperatures, which provide the necessary activation energy for the less nucleophilic amide to react.

• Prevention Protocol:

  • Maintain a low reaction temperature (0 °C) during the addition of the bromoacetyl bromide.[1]

  • Add the bromoacetyl bromide dropwise over an extended period (15-20 minutes) to the stirred aniline solution. This keeps the instantaneous concentration of the electrophile low.[1]

  • Use precise stoichiometry. A slight excess (1.05 eq) of bromoacetyl bromide is often sufficient. Avoid using a large excess.[1]

• Identification & Removal:

  • TLC: The diacylated product will typically have a higher Rf value (be less polar) than the desired mono-acylated product.

  • MS: Look for a mass corresponding to (Product MW + C₂H₂BrO - H).

  • Removal: If formed, this impurity is best removed by column chromatography on silica gel. Recrystallization may also be effective if the impurity is present in small amounts.

Byproduct 2: Bromoacetic Acid

• Causality & Mechanism: Bromoacetyl bromide is a potent acyl halide that reacts readily with water. The carbonyl carbon is highly electrophilic and is attacked by the nucleophilic oxygen of water, leading to the elimination of HBr and the formation of bromoacetic acid.

• Prevention Protocol:

  • Thoroughly flame-dry all glassware under vacuum or in an oven prior to use.

  • Use anhydrous solvents. If the solvent is from a previously opened bottle, consider using a fresh bottle or drying it over a suitable agent.

  • Conduct the entire reaction under a positive pressure of an inert gas like nitrogen or argon.[1]

• Identification & Removal:

  • Analysis: The crude ¹H NMR may show a singlet around 3.8-4.0 ppm for the α-protons of bromoacetic acid. The product will feel "soapy" or "sticky" and may be difficult to fully dry.

  • Removal: As detailed in the FAQs, an aqueous work-up with a saturated sodium bicarbonate solution is the most effective method for removal.[1]

Byproduct 3: Over-brominated Species

• Causality & Mechanism:

  • Ring Bromination: While less common under standard acylation conditions, free bromine (present as an impurity in bromoacetyl bromide) or harsh conditions could lead to electrophilic aromatic substitution on the electron-rich fluorophenyl ring, yielding isomers like 2-bromo-N-(2-bromo-4-fluorophenyl)acetamide.[5]

  • Dibromo-acetylation: The use of bromoacetyl bromide containing dibromoacetyl bromide as an impurity will lead to the formation of 2,2-dibromo-N-(4-fluorophenyl)acetamide.[6]

• Prevention Protocol:

  • Use high-purity, recently purchased starting materials. Aniline starting materials can oxidize and degrade over time.[7][8]

  • Ensure the reaction temperature is strictly controlled.

  • Avoid exposure to light, which can sometimes generate radical species that may initiate unwanted pathways.

• Identification & Removal:

  • MS: Mass spectrometry is the most powerful tool for identifying these species. Look for masses corresponding to the addition of one or more bromine atoms.

  • Removal: These byproducts are often difficult to separate due to similar polarities. Meticulous column chromatography or preparative HPLC may be required.

Data & Protocols

Table 1: Summary of Product and Common Byproducts

Compound	Structure	Molecular Weight ( g/mol )	Key Analytical Feature (Expected)
2-bromo-N-(4-fluorophenyl)acetamide	F-Ph-NH-CO-CH₂Br	232.05	MS: M+ peak at ~231/233 (bromine isotopes). ¹H NMR: Singlet for CH₂Br protons.
Diacylation Byproduct	F-Ph-N(CO-CH₂Br)₂	352.95	MS: M+ peak at ~351/353/355 (dibromo pattern). No N-H proton in ¹H NMR.
Bromoacetic Acid	HOOC-CH₂Br	138.95	MS: M+ peak at ~138/140. ¹H NMR: Singlet ~3.9 ppm; broad singlet for acid proton.
Ring Bromination Byproduct	Br-F-Ph-NH-CO-CH₂Br	310.95	MS: M+ peak at ~310/312/314 (dibromo pattern). Complex aromatic region in ¹H NMR.

Experimental Protocols

Protocol 1: Optimized Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-fluoroaniline (1.0 eq).

• Dissolve the aniline in anhydrous Dichloromethane (DCM) (approx. 0.2 M concentration).

• Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add bromoacetyl bromide (1.05 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature remains below 5 °C.[1]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC (e.g., 3:1 Hexanes:Ethyl Acetate) until the 4-fluoroaniline is consumed.

• Quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ solution, water, and finally, brine.[1]

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Visualizations

Diagram 1: Key Reaction Pathways

Caption: Main reaction and common side reaction pathways.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: Diagnostic workflow for troubleshooting low reaction yields.

References

• Organic Syntheses. (1951). N-BROMOACETAMIDE. Org. Synth., 31, 17. [Link]

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 65(8), o1955. [Link]

• Google Patents. (n.d.). Method for synthesizing bromoacetamide. (CN101550090B).

• PubChem. (n.d.). N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Bromoacetyl Bromide. [Link]

• Google Patents. (n.d.). Preparation method of 2-bromo-4-fluoroacetanilide. (CN104447382A).

• Feng, Y., Yu, Z.-X., & Fang, W.-J. (2012). 2,2-Dibromo-N-(4-fluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 68(11), o3131. [Link]

• Oregon State University. (n.d.). A Study of Factors Leading to N, N-Diacetylation of Aminopyrimidines. [Link]

• Sciencemadness Discussion Board. (2005). aniline impurities. [Link]

• Veeprho. (n.d.). Aniline Impurities and Related Compound. [Link]

• PrepChem.com. (n.d.). Preparation of bromoacetyl bromide. [Link]

• Google Patents. (n.d.). Method for preparing acetyl bromide from phosphorus tribromide. (CN104529745A).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 3. prepchem.com [prepchem.com]
• 4. ir.library.oregonstate.edu [ir.library.oregonstate.edu]
• 5. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
• 6. 2,2-Dibromo-N-(4-fluoro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sciencemadness Discussion Board - aniline impurities - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. veeprho.com [veeprho.com]

Optimizing reaction conditions for synthesis of 2-bromo-N-(4-fluorophenyl)acetamide

Welcome to the technical support center for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we move beyond simple protocols to dissect the intricacies of this synthesis, providing a framework for logical troubleshooting and optimization based on first principles of organic chemistry. Our goal is to empower you to not only successfully synthesize the target molecule but also to understand the causality behind each experimental parameter.

Section 1: Reaction Overview and Core Principles

The most direct and widely employed method for synthesizing 2-bromo-N-(4-fluorophenyl)acetamide is the nucleophilic acyl substitution reaction between 4-fluoroaniline and an activated bromoacetic acid derivative, typically bromoacetyl bromide or bromoacetyl chloride.

The fundamental transformation is the N-acylation of the primary aromatic amine. The nitrogen atom's lone pair of electrons acts as a nucleophile, attacking the electrophilic carbonyl carbon of the bromoacetyl halide. This reaction is generally robust, but its success hinges on managing the reactivity of the starting materials and byproducts.

Reaction Mechanism: N-Acylation of 4-Fluoroaniline

The reaction proceeds via a standard nucleophilic addition-elimination pathway. A non-nucleophilic base is critical for scavenging the hydrogen bromide (HBr) generated in situ. Failure to neutralize this acid will lead to the protonation of the starting 4-fluoroaniline, rendering its lone pair unavailable for nucleophilic attack and effectively halting the reaction.[1]

Caption: Nucleophilic addition-elimination mechanism for the acylation of 4-fluoroaniline.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a practical, question-and-answer format.

Problem 1: The reaction shows low or no conversion (low yield).

Possible Cause A: Deactivated or Hydrolyzed Acylating Agent

• Question: My TLC analysis shows only the 4-fluoroaniline spot, even after several hours. What's wrong?

• Answer & Scientific Rationale: Bromoacetyl bromide is a highly reactive and moisture-sensitive electrophile.[1] If exposed to atmospheric moisture, it readily hydrolyzes to bromoacetic acid and HBr. Bromoacetic acid is a much weaker acylating agent under these conditions.

• Troubleshooting Steps:

  • Verify Reagent Quality: Always use a fresh bottle of bromoacetyl bromide or one that has been stored under an inert atmosphere. Discoloration (dark yellow or brown) can indicate degradation.

  • Ensure Anhydrous Conditions: All glassware must be rigorously dried (flame- or oven-dried) before use. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon).[2]

  • Use Anhydrous Solvents: Employ a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[1]

Possible Cause B: Protonation of the Aniline Nucleophile

• Question: The reaction started but seemed to stop progressing. Why would this happen?

• Answer & Scientific Rationale: As the reaction proceeds, it generates one equivalent of HBr for every equivalent of product formed. In the absence of a base, this strong acid will protonate the lone pair of the unreacted 4-fluoroaniline, forming the anilinium salt. This salt is no longer nucleophilic, effectively shutting down the reaction.

• Troubleshooting Steps:

  • Include a Base: A non-nucleophilic amine base, such as triethylamine (TEA) or pyridine, is essential.[1] It irreversibly neutralizes the HBr, preventing the deactivation of the starting material.

  • Check Stoichiometry: Use at least 1.1 equivalents of the base to ensure all generated HBr is scavenged.

Possible Cause C: Suboptimal Temperature Control

• Question: I mixed all my reagents at room temperature and got a dark, messy reaction with a very low yield. What went wrong?

• Answer & Scientific Rationale: The reaction between an aniline and an acyl halide is highly exothermic. Mixing at room temperature can cause the temperature to rise uncontrollably, leading to side reactions and degradation of both starting materials and product.

• Troubleshooting Steps:

  • Initial Cooling: Dissolve the 4-fluoroaniline and base in the solvent and cool the solution to 0 °C in an ice bath before adding the acylating agent.[1][3]

  • Slow Addition: Add the bromoacetyl bromide dropwise over a period of 15-20 minutes. This allows for effective heat dissipation and maintains a controlled reaction rate.[1]

  • Gradual Warming: After the addition is complete, allow the reaction to slowly warm to room temperature to ensure it proceeds to completion.[2]

Problem 2: The crude product contains significant impurities.

Possible Cause A: Formation of a Di-acylated Byproduct

• Question: My mass spec analysis shows a peak corresponding to the desired product and another, higher molecular weight peak. What is this impurity?

• Answer & Scientific Rationale: While less common, it is possible for the amide product to be acylated a second time, particularly under harsh conditions. More likely, if there are any issues with the quality of the starting aniline, other more reactive impurities could be the source. The primary way to control this is through careful management of reaction kinetics.

• Troubleshooting Steps:

  • Maintain Low Temperature: The slow, dropwise addition of bromoacetyl bromide at 0 °C is the most critical factor in preventing over-acylation.[1] This keeps the instantaneous concentration of the highly reactive acylating agent low.

  • Stoichiometry Control: Use only a slight excess (e.g., 1.05 equivalents) of the bromoacetyl bromide. A large excess will increase the likelihood of side reactions.[1]

Possible Cause B: Unreacted Starting Materials in the Final Product

• Question: After work-up, my NMR spectrum clearly shows both the product and unreacted 4-fluoroaniline. How do I improve conversion and separation?

• Answer & Scientific Rationale: Incomplete conversion is the primary cause. This can result from any of the issues described in Problem 1. Effective purification relies on the different chemical properties of the starting material (basic) and the product (neutral).

• Troubleshooting Steps:

  • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to track the disappearance of the 4-fluoroaniline spot before quenching the reaction.[1]

  • Acidic Wash: During the aqueous work-up, wash the organic layer with a dilute acid solution (e.g., 1M HCl). This will protonate the basic unreacted aniline, causing it to move into the aqueous layer, while the neutral amide product remains in the organic phase.[2]

Problem 3: The final product is discolored (e.g., pink, yellow, or brown).

• Question: My final product is a white solid, but it has a persistent pinkish tint. What causes this?

• Answer & Scientific Rationale: Discoloration is often due to trace impurities. Anilines are susceptible to air oxidation, which can form highly colored radical species. Residual acid can also catalyze degradation pathways.

• Troubleshooting Steps:

  • Thorough Basic Wash: During the work-up, ensure a complete wash with a saturated sodium bicarbonate solution to remove any residual HBr or bromoacetic acid.[1]

  • Effective Purification: If the color persists, purification by recrystallization is highly effective.[1] Small-scale solubility tests can help identify an optimal solvent system (e.g., ethanol/water, ethyl acetate/hexanes).

  • Activated Carbon: For stubborn coloration, treatment with a small amount of activated carbon during recrystallization can adsorb colored impurities.

Section 3: Frequently Asked Questions (FAQs)

• Q1: Is it better to use bromoacetyl bromide or bromoacetyl chloride?

  • A1: Bromoacetyl bromide is more reactive than bromoacetyl chloride due to the better leaving group ability of bromide compared to chloride. This allows the reaction to proceed more readily at lower temperatures, which can be advantageous for minimizing side reactions. However, it is also more sensitive to moisture. Bromoacetyl chloride can be a suitable alternative if a less vigorous reaction is desired.

• Q2: What is the optimal solvent and concentration?

  • A2: Anhydrous aprotic solvents are ideal. Dichloromethane (DCM) is an excellent choice due to its high solvency for the reactants and its low boiling point, which facilitates easy removal.[1] Typical concentrations range from 0.1 M to 0.5 M with respect to the limiting reagent.

• Q3: Can I use an inorganic base like K₂CO₃ instead of triethylamine?

  • A3: Yes, an inorganic base like potassium carbonate can be used, often in a biphasic system or with a solvent like acetone where it has some solubility.[4] However, these are heterogeneous reactions and may require more vigorous stirring and longer reaction times compared to a homogeneous system with triethylamine.

• Q4: How do I best monitor the reaction?

  • A4: Thin Layer Chromatography (TLC) is the most convenient method.[1] Use a solvent system like 3:1 Hexanes:Ethyl Acetate. The product will be less polar than the starting aniline. Spot the reaction mixture alongside a co-spot of the starting material to accurately track its consumption. The reaction is typically complete within 2-4 hours at room temperature after the initial addition.[1]

• Q5: My product is an oil after work-up, not a solid. What should I do?

  • A5: First, ensure all solvent has been removed under high vacuum. If it remains an oil, it may indicate the presence of impurities that are depressing the melting point. Attempt purification by column chromatography on silica gel. If the product is pure but oily, try triturating with a non-polar solvent like hexanes or pentane to induce crystallization.

Section 4: Data Summary & Protocols

Table 1: Representative Reaction Conditions for N-Acylation

Parameter	Condition 1 (Standard)	Condition 2 (Alternative Base)	Condition 3 (Alternative Route)	Reference(s)
Starting Material	4-Fluoroaniline	4-Fluoroaniline	4-Fluoroacetanilide	[3][4][5]
Acylating/Brominating Agent	Bromoacetyl Bromide	Bromoacetyl Bromide	HBr / H₂O₂	[3][5]
Base	Triethylamine (1.1 eq)	Sat. K₂CO₃ (aq)	N/A for bromination step	[1][4]
Solvent	Dichloromethane (DCM)	Dichloromethane (DCM)	Acetic Acid	[1][4][5]
Temperature	0 °C to Room Temp.	0 °C to Room Temp.	30 - 60 °C	[1][5]
Typical Time	2 - 4 hours	1 - 3 hours	Not specified	[1]
Notes	Homogeneous, standard procedure.	Biphasic, requires good stirring.	Avoids bromoacetyl halides but is a two-step process. May reduce dibromination.[5]

Experimental Protocol 1: Synthesis of 2-bromo-N-(4-fluorophenyl)acetamide

Materials:

• 4-Fluoroaniline (1.0 eq)

• Bromoacetyl bromide (1.05 eq)

• Triethylamine (1.1 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add 4-fluoroaniline (1.0 eq).

• Dissolve the aniline in anhydrous DCM (to make an approx. 0.2 M solution).

• Add triethylamine (1.1 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add bromoacetyl bromide (1.05 eq) dropwise to the stirred solution over 15-20 minutes, ensuring the internal temperature remains below 5 °C.[1]

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction by TLC (e.g., 3:1 Hexanes:EtOAc) until the starting aniline is consumed.[1]

• Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated aq. NaHCO₃, and finally brine.[1][2]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product, which should be an off-white solid.

Experimental Protocol 2: Purification by Recrystallization

• Transfer the crude solid to an Erlenmeyer flask.

• Add a minimal amount of a hot solvent in which the compound has high solubility (e.g., ethanol or ethyl acetate). Add just enough to fully dissolve the solid.

• Slowly add a co-solvent in which the compound has low solubility (e.g., water or hexanes) dropwise to the hot solution until it becomes slightly cloudy.

• Add a drop or two of the first solvent to make the solution clear again.

• Allow the flask to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold co-solvent, and dry under vacuum.

Section 5: Troubleshooting Workflow Visualization

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.
• CN101550090B - Method for synthesizing bromoacetamide.

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives . MDPI. [Link]

• 2-Bromo-N-(4-bromophenyl)acetamide . ResearchGate. [Link]

• Acetamide, N-bromo- . Organic Syntheses Procedure. [Link]

• Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl) Acetamide Derivatives . IRE Journals. [Link]

• Acetamide, N-(4-bromophenyl)- . NIST WebBook. [Link]

• N-(2-bromo-4-fluorophenyl)acetamide | C8H7BrFNO . PubChem. [Link]

• Supplementary Information . The Royal Society of Chemistry. [Link]

• 2-Bromo-N-(4-bromophenyl)acetamide . PMC - NIH. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. irejournals.com [irejournals.com]
• 5. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]

Improving the yield of 2-bromo-N-(4-fluorophenyl)acetamide

An essential precursor in pharmaceutical and chemical synthesis, 2-bromo-N-(4-fluorophenyl)acetamide is a key building block whose efficient synthesis is critical for downstream applications. However, the path to a high-yield, high-purity product can be fraught with challenges, from incomplete reactions to persistent impurities.

This Technical Support Center is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide not just a protocol, but a deep understanding of the reaction's nuances. This guide moves beyond simple steps to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthesis for robust and reproducible results.

Section 1: Reaction Overview and Core Mechanism

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide is a classic example of nucleophilic acyl substitution. The reaction involves the acylation of 4-fluoroaniline with bromoacetyl bromide.

Overall Reaction Scheme:

The reaction proceeds via the nucleophilic attack of the amine group of 4-fluoroaniline on the electrophilic carbonyl carbon of bromoacetyl bromide. A non-nucleophilic base, such as triethylamine or pyridine, is crucial for neutralizing the hydrogen bromide (HBr) byproduct, which would otherwise protonate the starting aniline and render it unreactive.[1]

Caption: Main reaction pathway and potential side reactions.

Section 2: Optimized Experimental Protocol

This protocol provides a baseline for achieving a high yield. Each step is designed to mitigate common issues discussed in the troubleshooting section.

Reagent and Solvent Preparation:

Reagent / Solvent	Molecular Weight ( g/mol )	Molar Equiv.	Typical Amount	Purity Notes
4-Fluoroaniline	111.12	1.0	5.0 g	>98%. Purify by distillation if colored.
Bromoacetyl bromide	201.86	1.05	9.5 g (4.7 mL)	>98%. Use a fresh bottle or freshly distilled. Highly moisture-sensitive.[1]
Triethylamine (Et3N)	101.19	1.1	6.2 mL	Anhydrous grade. Distill from CaH2 if needed.
Dichloromethane (DCM)	84.93	-	100 mL	Anhydrous grade. Dry over CaH2.

Step-by-Step Methodology:

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel. Assemble under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition:

  • Add 4-fluoroaniline (1.0 eq) to the flask and dissolve it in anhydrous DCM (80 mL).

  • Add triethylamine (1.1 eq) to the solution.

  • Cool the mixture to 0 °C using an ice-water bath.[1]

• Reaction:

  • Dissolve bromoacetyl bromide (1.05 eq) in anhydrous DCM (20 mL) and add it to the dropping funnel.

  • Add the bromoacetyl bromide solution dropwise to the stirred aniline solution over 20-30 minutes. Crucially, maintain the internal temperature below 5 °C during the addition. [1]

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Track the consumption of the starting aniline using Thin Layer Chromatography (TLC) with a mobile phase such as 3:1 Hexanes:Ethyl Acetate.

• Workup:

  • Once the reaction is complete, cool the mixture again to 0 °C and slowly quench by adding 50 mL of water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

    • 50 mL of 1M HCl (to remove excess triethylamine and unreacted aniline).

    • 50 mL of saturated aqueous sodium bicarbonate (NaHCO3) solution (to remove acidic byproducts like HBr and bromoacetic acid).[1]

    • 50 mL of brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Purification:

  • The resulting crude solid can be purified by recrystallization. A common solvent system is an ethanol/water or ethyl acetate/hexanes mixture.[1][2]

  • Dissolve the crude product in a minimum amount of the hot solvent, then allow it to cool slowly to form pure crystals. Filter the crystals and dry them under vacuum.

Section 3: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis.

Caption: Troubleshooting workflow for synthesis issues.

Q1: My reaction yield is very low or I recovered only starting material. What went wrong?

A1: This is a common issue that typically points to one of four main causes:

• Degradation of Bromoacetyl Bromide: Bromoacetyl bromide is extremely reactive and highly susceptible to hydrolysis by atmospheric moisture.[1] If it reacts with water, it forms bromoacetic acid, which will not acylate the aniline.

  • Solution: Always use a new bottle or freshly distilled bromoacetyl bromide. Handle it quickly in a dry environment, preferably under an inert atmosphere (N2 or Ar). Ensure all glassware is rigorously flame-dried or oven-dried before use.[1]

• Poor Quality of 4-Fluoroaniline: Aniline compounds can oxidize and degrade over time, often indicated by a dark coloration.[3] Impurities can interfere with the reaction.

  • Solution: Use high-purity 4-fluoroaniline. If the material is discolored, consider purifying it by distillation.

• Incomplete Reaction: The reaction may not have reached completion.

  • Solution: Monitor the reaction progress by TLC. If starting material is still present after the standard 2-4 hours, extend the reaction time. Gentle warming (e.g., to 35-40°C) can also increase the rate, but be cautious as higher temperatures can promote side reactions.[1]

• Insufficient Base: The reaction generates one equivalent of HBr. Without a base to neutralize it, the HBr will protonate the nucleophilic 4-fluoroaniline, forming an unreactive ammonium salt and halting the reaction.

  • Solution: Ensure you are using at least 1.1 equivalents of a dry, non-nucleophilic base like triethylamine.

Q2: My final product contains significant impurities. How do I identify and prevent them?

A2: The most likely impurities are unreacted starting materials or byproducts from side reactions.

• Unreacted 4-Fluoroaniline: If the reaction was incomplete, you will have leftover starting material.

  • Prevention & Removal: Ensure the reaction goes to completion. During workup, an acidic wash (e.g., 1M HCl) will protonate the basic aniline and pull it into the aqueous layer, effectively removing it from your organic product layer.

• Formation of a Diacylated Byproduct: The product amide still has a lone pair on the nitrogen and can, under harsh conditions, be acylated a second time. This is more likely if a large excess of bromoacetyl bromide is used or if the reaction temperature is too high.[1]

  • Prevention: The key is to control the reactivity. Add the bromoacetyl bromide solution slowly and dropwise to the cold (0 °C) solution of the aniline. This maintains a low instantaneous concentration of the acylating agent, favoring the desired mono-acylation.[1]

• Presence of Bromoacetic Acid: This arises from the hydrolysis of bromoacetyl bromide.

  • Prevention & Removal: Perform the reaction under strict anhydrous conditions. During workup, a wash with a mild base like saturated sodium bicarbonate solution will deprotonate the carboxylic acid, forming a salt that dissolves in the aqueous layer and is easily removed.[1]

Q3: The isolated product is yellow or brown instead of white/off-white. How can I fix this?

A3: Color in the final product usually indicates high-molecular-weight or conjugated impurities, often from degradation.

• Cause: This can be due to impurities in the starting materials or slight decomposition of the product or reactants, especially if the reaction was heated excessively. Residual acid can also contribute to discoloration over time.

• Solution:

  • Thorough Washing: First, ensure the workup was complete and all acidic residues were removed with a bicarbonate wash.

  • Recrystallization with Activated Carbon: During recrystallization, after dissolving the crude product in the minimum amount of hot solvent, add a small amount (e.g., 1-2 wt%) of activated carbon. Keep the solution hot for a few minutes, then perform a hot filtration through a pad of celite to remove the carbon (and the adsorbed colored impurities). Then, allow the filtrate to cool and crystallize. This is often very effective at removing color.

Section 4: Safety & Handling

• Bromoacetyl bromide: This substance is extremely corrosive and a lachrymator (causes tears).[4][5][6] It reacts violently with water.[5] Contact can cause severe burns to the skin, eyes, and respiratory tract.[4][7] Always handle in a well-ventilated chemical fume hood while wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• 4-Fluoroaniline: This compound is toxic if swallowed, in contact with skin, or if inhaled.[3][8] It can cause skin and eye irritation. Handle with appropriate PPE in a fume hood.

• Dichloromethane (DCM): A volatile solvent. Avoid inhaling vapors.

References

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. Available at: [Link]

• The Royal Society of Chemistry. (2014). Supplementary Information for a related synthesis. RSC Publishing. Available at: [Link]

• New Jersey Department of Health. (2010). Hazard Summary: Bromoacetyl Bromide. NJ.gov. Available at: [Link]

• Loba Chemie. (2015). MSDS: 4-FLUOROANILINE FOR SYNTHESIS. Loba Chemie. Available at: [Link]

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• 2. rsc.org [rsc.org]
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• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]

Technical Support Center: Troubleshooting Low Yield in N-Acetylation of Anilines

Welcome to the technical support center for N-acetylation of anilines. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this fundamental organic transformation. As a senior application scientist, I've compiled this resource based on both established chemical principles and practical, field-proven insights to help you diagnose and resolve issues leading to low product yield.

Introduction: The Nuances of N-Acetylation

N-acetylation is a cornerstone reaction in organic synthesis, often employed to protect amine functionalities or to synthesize biologically active amide compounds.[1][2] While seemingly straightforward, the reaction's success hinges on a delicate interplay of reagent quality, reaction conditions, and the electronic nature of the aniline substrate. Low yields are a common frustration, but they are almost always traceable to specific, correctable factors. This guide will walk you through a logical troubleshooting process to identify and remedy the root cause of poor yields in your N-acetylation reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My N-acetylation reaction is sluggish or incomplete, resulting in a low yield. What are the most likely causes?

Answer: An incomplete reaction is one of the most frequent issues. The root cause often lies in one of three areas: the reactivity of your reagents, the reaction conditions, or the nature of your aniline.

Troubleshooting Steps:

• Assess Reagent Quality and Stoichiometry:

  • Acetic Anhydride/Acetyl Chloride Purity: These reagents are susceptible to hydrolysis.[3] Use a fresh bottle or distill the reagent if you suspect it has been compromised by moisture. Acetic anhydride is a common choice for acetylation.[4]

  • Stoichiometry: While a 1:1 molar ratio is theoretically sufficient, using a slight excess (1.1-1.5 equivalents) of the acetylating agent can often drive the reaction to completion. However, a large excess can complicate purification.

• Optimize Reaction Conditions:

  • Temperature: Many N-acetylations proceed readily at room temperature.[5] However, for less reactive anilines (those with electron-withdrawing groups), gentle heating (40-60 °C) may be necessary.[6] Conversely, excessive heat can lead to side reactions.

  • Solvent Choice: The choice of solvent is critical. Aprotic solvents like dichloromethane (DCM), chloroform, or ethyl acetate are commonly used. For some procedures, the reaction can even be run neat (without a solvent).[7]

  • Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the starting aniline is still present after the expected reaction time, consider extending it.

• Consider the Aniline's Reactivity:

  • The nucleophilicity of the aniline's nitrogen atom is paramount.[8] Electron-donating groups (e.g., -OCH₃, -CH₃) on the aromatic ring increase the electron density on the nitrogen, making the aniline more reactive.

  • Conversely, electron-withdrawing groups (e.g., -NO₂, -CN, -Cl) decrease the aniline's nucleophilicity, slowing down the reaction.[8] For these deactivated anilines, more forcing conditions (higher temperature, longer reaction time, or the use of a catalyst) may be required.

Question 2: I'm observing the formation of significant byproducts. What are the common side reactions and how can I minimize them?

Answer: Side reactions are a primary contributor to low yields of the desired N-acetylated product. The most common culprits are diacetylation and reactions involving the solvent or impurities.

Troubleshooting Steps:

• Preventing Diacetylation:

  • Diacetylation, the formation of a diacetylated aniline, can occur, particularly with highly reactive anilines or when using a large excess of the acetylating agent.[9]

  • Mitigation: Carefully control the stoichiometry of the acetylating agent. A 1:1 or a slight excess (up to 1.2 equivalents) is generally recommended. Adding the acetylating agent slowly to the reaction mixture can also help to minimize this side reaction.

• The Role of a Base:

  • When using acetyl chloride, one equivalent of hydrochloric acid (HCl) is produced as a byproduct.[5] This acid can protonate the starting aniline, rendering it non-nucleophilic and halting the reaction.[5]

  • Solution: Incorporate a non-nucleophilic base, such as pyridine or triethylamine, to scavenge the generated acid.[5] Sodium acetate is also a common choice in aqueous conditions.[1]

  Base	Typical Equivalents	Notes
  Pyridine	1.1 - 1.5	Can also act as a nucleophilic catalyst.
  Triethylamine	1.1 - 1.5	A common, cost-effective choice.
  Sodium Acetate	1.5 - 2.0	Often used in aqueous reaction media.[1]

• Hydrolysis of the Acetylating Agent:

  • As mentioned, acetic anhydride and acetyl chloride react with water.[3] Ensure your glassware is dry and use anhydrous solvents to prevent the consumption of your acetylating agent by water.

Question 3: My product seems to be lost during the workup and purification steps. How can I improve my recovery?

Answer: A successful reaction can still result in a low isolated yield if the workup and purification are not optimized.

Troubleshooting Workflow:

Caption: A workflow for optimizing product recovery.

Detailed Guidance:

• Workup:

  • Quenching: After the reaction is complete, it is often quenched by the addition of water or ice to hydrolyze any remaining acetic anhydride.[10]

  • Extraction: Choose an appropriate organic solvent for extraction. Ethyl acetate and dichloromethane are common choices. Ensure you perform multiple extractions (e.g., 3 times) to maximize the recovery of your product from the aqueous layer.

  • Washing: Washing the combined organic layers with a saturated sodium bicarbonate (NaHCO₃) solution will remove any acetic acid byproduct. A subsequent wash with brine (saturated NaCl solution) helps to remove residual water before drying.

• Purification:

  • Recrystallization: Most N-acetylated anilines are crystalline solids and can be effectively purified by recrystallization.[1] Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find the optimal conditions for crystal formation.

  • Column Chromatography: If your product is an oil or if recrystallization fails to remove impurities, silica gel column chromatography is a reliable alternative.[11] A gradient elution with a mixture of hexanes and ethyl acetate is a good starting point for determining the appropriate mobile phase.

Experimental Protocols

Protocol 1: Standard N-Acetylation of Aniline with Acetic Anhydride

This protocol is a general procedure for the N-acetylation of a simple aniline.

Materials:

• Aniline (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Pyridine (1.2 eq)

• Dichloromethane (DCM)

• 1 M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• Dissolve aniline (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.2 eq) to the solution.

• Slowly add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: N-Acetylation of a Deactivated Aniline

This protocol provides a more forcing set of conditions for less reactive anilines.

Materials:

• Deactivated Aniline (e.g., 4-nitroaniline) (1.0 eq)

• Acetyl Chloride (1.5 eq)

• Triethylamine (1.5 eq)

• Acetonitrile

• Water

• Brine

• Anhydrous MgSO₄

Procedure:

• To a stirred solution of the deactivated aniline (1.0 eq) and triethylamine (1.5 eq) in acetonitrile, add acetyl chloride (1.5 eq) dropwise at room temperature.

• Heat the reaction mixture to 50 °C and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction mixture to room temperature and carefully add water to quench the reaction.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product as needed.

Mechanistic Insight: Why Acetylation Works

The N-acetylation of aniline is a nucleophilic acyl substitution reaction. The lone pair of electrons on the nitrogen atom of the aniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acetylating agent.[12][13]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Sciencemadness Discussion Board - question an N-acetylation of aniline, using aspirin - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. ymerdigital.com [ymerdigital.com]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]

Removal of unreacted 4-fluoroaniline from reaction mixture

Topic: Effective Removal of Unreacted 4-Fluoroaniline from Reaction Mixtures

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies for the removal of unreacted 4-fluoroaniline from various reaction mixtures. As a Senior Application Scientist, this document synthesizes established chemical principles with practical, field-tested protocols to ensure efficient and reliable purification of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 4-fluoroaniline that influence its removal?

A1: Understanding the physicochemical properties of 4-fluoroaniline is the cornerstone of designing an effective purification strategy. Its basicity, solubility, and volatility are the primary levers we can use to separate it from non-basic products.

4-Fluoroaniline is a primary arylamine, making it a weak base with a pKa of its conjugate acid being approximately 4.65.[1][2] This basicity is the most critical property for its removal via acid-base extraction. By washing the reaction mixture with an acidic solution, the 4-fluoroaniline is protonated to form a water-soluble ammonium salt, which can then be easily separated in an aqueous phase.

It is an oily liquid at room temperature, appearing as a clear yellow to brown liquid.[3] It has limited solubility in water (33 g/L at 20°C) but is soluble in many common organic solvents such as ethanol and ether, and slightly soluble in chloroform.[1][4] Its boiling point is relatively high at approximately 187-188°C, which can make its removal by simple distillation challenging if the desired product has a similar boiling point.[3][5]

Table 1: Key Physicochemical Properties of 4-Fluoroaniline

Property	Value	Significance for Purification
Molecular Weight	111.12 g/mol [1][5]	Relevant for chromatographic separation and mass-based analysis.
Appearance	Clear yellow to brown oily liquid[3][4]	Visual cue for its presence in organic layers.
Boiling Point	187-188 °C at 767 mmHg[3][6]	High boiling point suggests distillation is feasible for non-volatile products.
Melting Point	-1.9 °C[4]	Remains a liquid under most reaction and work-up conditions.
pKa (of conjugate acid)	4.65[1][2]	Crucial for separation by acid-base extraction.
Solubility in Water	33 g/L (20 °C)[2][4]	Limited solubility allows for its presence in both aqueous and organic phases if not protonated.
Solubility in Organic Solvents	Soluble in ethanol and ether[1]	Affects the choice of extraction and chromatography solvents.

Q2: My product is sensitive to strong acids. Are there alternative methods to acid-base extraction?

A2: Absolutely. While acid-base extraction is often the first choice due to its simplicity and effectiveness, it's not universally applicable, especially when dealing with acid-sensitive functional groups. In such cases, several alternative strategies can be employed:

• Chromatography: Column chromatography is a powerful technique for separating compounds with different polarities. Since 4-fluoroaniline is a relatively polar compound, it can be separated from less polar products on silica gel. The choice of eluent is critical and may require some optimization. A common issue is the tailing of amines on silica gel; this can often be mitigated by adding a small amount of a basic modifier, like triethylamine (e.g., 0.1-1%), to the eluent system.

• Scavenger Resins: These are solid-supported reagents designed to react with and "scavenge" specific types of molecules from a solution. For removing 4-fluoroaniline, an isocyanate or an aldehyde functionalized resin can be very effective. The unreacted aniline covalently binds to the resin, which can then be simply filtered off. This method is particularly useful for final purification steps to remove trace amounts of the aniline.

• Distillation: If your product is non-volatile or has a significantly higher boiling point than 4-fluoroaniline, vacuum distillation can be a viable option.[7] This method is advantageous for large-scale reactions where extraction and chromatography might be cumbersome.

• Recrystallization: If your desired product is a solid, recrystallization can be an excellent method for purification. The goal is to find a solvent system where your product has high solubility at elevated temperatures and low solubility at lower temperatures, while 4-fluoroaniline remains in the mother liquor.

Q3: I performed an acidic wash, but I still see traces of 4-fluoroaniline in my product. What went wrong?

A3: This is a common issue and can usually be resolved by addressing one or more of the following points:

• Incomplete Protonation: The pH of the aqueous layer may not be sufficiently low to fully protonate the 4-fluoroaniline. It is advisable to use a dilute acid solution (e.g., 1 M HCl) and to check the pH of the aqueous layer after extraction to ensure it is acidic (pH < 2).[8]

• Insufficient Mixing/Contact Time: Ensure thorough mixing of the organic and aqueous layers during the extraction to maximize the surface area for the acid-base reaction to occur. A good practice is to shake the separatory funnel vigorously for a few minutes.[8]

• Number of Extractions: A single extraction may not be sufficient to remove all of the aniline. Performing multiple extractions with smaller volumes of the acidic solution is more effective than a single extraction with a large volume.

• Emulsion Formation: Emulsions can trap the organic layer and prevent efficient separation. If an emulsion forms, it can sometimes be broken by adding brine (saturated NaCl solution) or by allowing the mixture to stand for an extended period.

• Back Extraction: After the acidic wash, it's good practice to wash the organic layer with brine or water to remove any residual acid before drying and concentrating.

Troubleshooting Guides & Detailed Protocols

Method 1: Acid-Base Extraction

This is the most common and often the most efficient method for removing 4-fluoroaniline. The underlying principle is the conversion of the basic aniline into its water-soluble salt.

Caption: Workflow for removing 4-fluoroaniline via acid-base extraction.

• Preparation: Ensure the reaction mixture is dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane). Transfer the solution to a separatory funnel.

• First Acidic Wash: Add an equal volume of 1 M hydrochloric acid (HCl) to the separatory funnel.[8]

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure. Close the stopcock and shake vigorously for 1-2 minutes. Periodically vent the funnel.

• Separation: Allow the layers to separate completely. The aqueous layer (containing the protonated 4-fluoroaniline) is typically the bottom layer, but this depends on the density of the organic solvent. Drain and collect the aqueous layer.

• Repeat Extraction: Repeat steps 2-4 at least two more times to ensure complete removal of the aniline.

• Neutralizing Wash (Optional but Recommended): Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with brine to remove the bulk of the water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.

Method 2: Purification via Scavenger Resins

This method is ideal for removing trace amounts of 4-fluoroaniline and for reactions where acidic or basic conditions are not tolerated.

Caption: Workflow for removing 4-fluoroaniline using a scavenger resin.

• Resin Selection: Choose an appropriate scavenger resin. Isocyanate-based resins are highly effective for primary amines like 4-fluoroaniline.

• Swelling the Resin: Before use, swell the resin in the solvent used for the reaction for about 30 minutes.

• Scavenging: Add the swollen resin to the reaction mixture. The amount of resin to be added depends on the amount of unreacted 4-fluoroaniline and the resin's capacity (typically provided by the manufacturer).

• Agitation: Stir or gently agitate the mixture. The time required for complete scavenging can range from a few hours to overnight. Monitor the reaction progress by TLC or LC-MS.

• Filtration: Once the 4-fluoroaniline is consumed, filter the mixture to remove the resin.

• Washing: Wash the resin with a small amount of fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to yield the purified product.

References

• PubChem. (n.d.). 4-Fluoroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Loba Chemie. (2015, April 9). 4-FLUOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• ResearchGate. (2014, December 12). How do I remove aniline from the reaction mixture? Retrieved from [Link]

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• 1. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Fluoroaniline | 371-40-4 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. lobachemie.com [lobachemie.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 4-Fluoroaniline 99 371-40-4 [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Safe handling and storage of alpha-haloacetamides

Welcome to the technical support center for the safe handling and storage of alpha-haloacetamides. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable information for your experiments. As potent alkylating agents, alpha-haloacetamides (e.g., 2-iodoacetamide, 2-chloroacetamide) are invaluable reagents in various biochemical and pharmaceutical applications, but their reactivity demands rigorous safety protocols. This document synthesizes established safety standards with practical, field-proven insights to ensure both experimental success and personal safety.

Frequently Asked Questions (FAQs): The Essentials

This section addresses the most common foundational questions regarding the nature and safe management of alpha-haloacetamides.

Q1: What are alpha-haloacetamides, and what makes them hazardous?

Alpha-haloacetamides are a class of organic compounds featuring an acetamide structure with a halogen (Iodine, Bromine, or Chlorine) on the alpha-carbon. Their primary hazard stems from their classification as reactive alkylating agents.[1] The carbon-halogen bond is susceptible to nucleophilic attack, allowing the compound to covalently modify biological macromolecules like proteins and nucleic acids. This reactivity is the basis of their cytotoxicity and genotoxicity and underscores why they must be handled with extreme care.[2][3]

Q2: What are the primary routes of exposure and associated health risks?

The primary routes of occupational exposure are:

• Dermal Contact: Direct skin contact can cause severe irritation, burns, and absorption into the bloodstream.

• Inhalation: Aerosolized powders or vapors are particularly dangerous, leading to respiratory tract irritation and systemic toxicity.

• Eye Contact: Can cause serious eye irritation or permanent damage.[4][5]

• Ingestion: Highly toxic if swallowed.

Chronic exposure, even at low levels, may pose long-term health risks, including potential carcinogenicity.[6]

Q3: What are the correct storage conditions for alpha-haloacetamides?

Proper storage is critical to maintain chemical stability and prevent accidental exposure.

• Temperature: For solids, store in a cool, dry, well-ventilated area away from incompatible materials. Stock solutions are typically stored in the dark at temperatures between -20°C and 4°C to minimize degradation.[2][7][8]

• Container: Always keep the compound in its original, tightly sealed container.[4] For solutions, use amber glass vials with PTFE-lined caps to prevent light degradation and solvent evaporation.[8]

• Segregation: Store alpha-haloacetamides away from strong acids, bases, oxidizing agents, and reducing agents. They are particularly reactive with nucleophiles like thiols and amines.

Q4: What is the mandatory Personal Protective Equipment (PPE) for handling these compounds?

A multi-layered approach to PPE is non-negotiable. The selection of PPE depends on the scale and nature of the operation.

Task	Minimum Required PPE
Weighing Solid Powder	Nitrile gloves (double-gloving recommended), chemical splash goggles, face shield, full-length lab coat, closed-toe shoes. Work must be performed in a certified chemical fume hood or a ventilated balance enclosure.
Preparing Solutions	Nitrile gloves (double), chemical splash goggles, full-length lab coat, closed-toe shoes. All work must be conducted within a chemical fume hood.
Running Reactions	Nitrile gloves (double), chemical splash goggles, full-length lab coat, closed-toe shoes. Reactions should be set up in a chemical fume hood.
Handling Waste	Chemical-resistant gloves (e.g., thicker nitrile or butyl rubber), chemical splash goggles, lab coat.

Caption: Minimum PPE requirements for common laboratory tasks involving alpha-haloacetamides.

Troubleshooting Guides: Scenario-Based Solutions

This section provides direct, step-by-step guidance for specific issues you may encounter during your experiments.

Q5: I've spilled a small amount of alpha-haloacetamide powder in the fume hood. What is the immediate action plan?

A small spill (<1 gram) can be managed internally if you are properly trained and equipped. For larger spills, or any spill outside a fume hood, evacuate the area immediately and contact your institution's Environmental Health & Safety (EHS) department.[9]

Caption: Workflow for managing a small alpha-haloacetamide spill inside a fume hood.

Q6: What are the first aid procedures for accidental exposure?

Immediate and decisive action is crucial to mitigate harm.[10]

• Skin Contact: Immediately flush the affected area with copious amounts of lukewarm water for at least 15 minutes while removing all contaminated clothing.[9] Seek immediate medical attention. Do not use neutralizing creams or lotions.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once.[10] If breathing is difficult or has stopped, provide respiratory support and call for emergency medical services.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention and provide the Safety Data Sheet (SDS) for the specific compound to the medical personnel.[9]

Q7: My reaction is complete. What is the safest way to quench residual alpha-haloacetamide?

Never dispose of a reaction mixture containing active alpha-haloacetamide. It must be quenched to neutralize its reactivity. The principle is to add an excess of a benign nucleophile to consume any remaining alkylating agent.

Caption: Decision tree for selecting a safe quenching protocol.

For a detailed protocol, please refer to the "Experimental Protocols" section below.

Q8: How do I properly dispose of alpha-haloacetamide waste?

All waste—solid, liquid, and contaminated consumables (gloves, pipette tips, paper towels)—is considered hazardous waste.

• Quench First: Ensure all liquid waste containing residual alpha-haloacetamide is fully quenched using the protocol described below.[11]

• Segregate Waste:

  • Solid Waste: Collect unquenched solid reagents and contaminated materials (gloves, paper towels) in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Collect quenched reaction mixtures and solvent rinses in a separate, clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Labeling: Label waste containers clearly with "Hazardous Waste," the full chemical name "Alpha-Haloacetamide Waste," and the specific compound (e.g., "Iodoacetamide").

• Pickup: Arrange for disposal through your institution's EHS department.[12][13] Never pour alpha-haloacetamide waste down the drain, even after quenching, unless explicitly permitted by your local EHS guidelines.

Experimental Protocols

Protocol 1: Safe Quenching and Neutralization of Aqueous Alpha-Haloacetamide Waste

This protocol is designed to be a self-validating system for neutralizing the alkylating activity of alpha-haloacetamides in aqueous waste streams before disposal.

Materials:

• Aqueous waste containing alpha-haloacetamide.

• Quenching solution: 1M L-cysteine solution or 1M sodium thiosulfate.

• Stir plate and stir bar.

• pH meter or pH strips.

• Appropriate hazardous waste container.

Procedure:

• Preparation: Perform all steps in a certified chemical fume hood while wearing appropriate PPE. Place the waste container in secondary containment (e.g., a plastic tub) to contain any potential spills.

• Cooling (Optional but Recommended): If the reaction was run at an elevated temperature or is concentrated, cool the waste solution to room temperature or in an ice bath to control any potential exotherm during quenching.

• Addition of Quenching Agent: While stirring the waste solution, slowly add the 1M L-cysteine or sodium thiosulfate solution. Add at least 1.5 molar equivalents relative to the initial amount of the alpha-haloacetamide.

  • Causality Insight: Cysteine and thiosulfate are potent, non-volatile nucleophiles that will irreversibly react with the electrophilic alpha-carbon of the haloacetamide, forming a stable, non-hazardous thioether adduct.[14]

• Reaction Time: Continue stirring the mixture at room temperature for a minimum of 1 hour to ensure the quenching reaction goes to completion. For less reactive compounds like chloroacetamides, a longer reaction time (2-4 hours) may be necessary.

• Verification (Self-Validation Step): While not always practical in a standard lab, a spot test on a TLC plate using a thiol-containing indicator can confirm the absence of the alkylating agent. A simpler verification is to ensure sufficient time and excess quencher have been used as per the protocol.

• pH Adjustment: Check the pH of the quenched solution. Neutralize to a pH between 6 and 8 using sodium bicarbonate (if acidic) or dilute HCl (if basic). Be cautious as adding acid to thiosulfate can release SO2 gas.

• Final Disposal: Transfer the neutralized, quenched waste into a properly labeled hazardous waste container for collection by your EHS department.

References

• Occurrence and Comparative Toxicity of Haloacetaldehyde Disinfection Byproducts in Drinking Water - PMC. (n.d.). PubMed Central. Retrieved from [Link]

• Predominant N -Haloacetamide and Haloacetonitrile Formation in Drinking Water via the Aldehyde Reaction Pathway | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• Formation and Speciation of Nine Haloacetamides, an Emerging Class of Nitrogenous DBPs, During Chlorination or Chloramination. (2013). PubMed. Retrieved from [Link]

• Report on Carcinogens - Monograph on Haloacetic Acids Found as Water Disinfection By-Products. (2018). National Toxicology Program. Retrieved from [Link]

• Permissible Exposure Limits – OSHA Annotated Table Z-1. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Haloacetamides disinfection by-products, a potential risk factor for nonalcoholic fatty liver disease. (2024). PubMed. Retrieved from [Link]

• Protocol for quenching reactive chemicals. (n.d.). EPFL. Retrieved from [Link]

• First Aid Procedures for Chemical Hazards. (n.d.). NIOSH - CDC. Retrieved from [Link]

• Occurrence, Synthesis, and Mammalian Cell Cytotoxicity and Genotoxicity of Haloacetamides: An Emerging Class of Nitrogenous Drinking Water Disinfection Byproducts. (2010). ACS Publications. Retrieved from [Link]

• Report on Carcinogens Monograph on Haloacetic Acids Found as Water Disinfection By-Products. (2018). National Toxicology Program. Retrieved from [Link]

• SAFETY DATA SHEET - Alpha Systems LLC. (2020). Alpha Systems LLC. Retrieved from [Link]

• Alkylating Agents - Holland-Frei Cancer Medicine. (n.d.). NCBI Bookshelf. Retrieved from [Link]

• Chemical Emergencies, Exposures, and Spills. (n.d.). University of Florida Environmental Health and Safety. Retrieved from [Link]

• HAZARDOUS MATERIAL FACT SHEET High Level Disinfection (HLD) Chemical Disposal. (n.d.). UNMC. Retrieved from [Link]

• What PPE Should You Wear for Radiation Protection? (n.d.). Aussie Pharma Direct. Retrieved from [Link]

• Handling Radioactive Materials Safely. (n.d.). Columbia University EH&S. Retrieved from [Link]

• SAFETY DATA SHEET - Alpha Resources Inc. (2016). Alpha Resources Inc. Retrieved from [Link]

• The Impact of Different Alkylation Quenching Methods on Tryptic Activity and Protein Identification in Proteomics Sample Preparation. (2025). PubMed. Retrieved from [Link]

• The stability of chlorinated, brominated, and iodinated haloacetamides in drinking water. (2018). Water Research. Retrieved from [Link]

• Kinetic Analysis of Haloacetonitrile Stability in Drinking Waters. (2015). PubMed. Retrieved from [Link]

• The Proper Storage and Handling of Volatile Analytical Standards. (n.d.). Basischem. Retrieved from [Link]

• Radiation Safety Considerations and Clinical Advantages of α-Emitting Therapy Radionuclides. (n.d.). PMC - NIH. Retrieved from [Link]

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• 3. Haloacetamides disinfection by-products, a potential risk factor for nonalcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. alphallc.us [alphallc.us]
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Quenching procedures for reactions involving bromoacetyl bromide

Technical Support Center: Bromoacetyl Bromide Reactions

A Senior Application Scientist's Guide to Safe and Effective Quenching Procedures

Welcome to the technical support center for handling reactions involving bromoacetyl bromide. As a highly reactive and hazardous reagent, the successful and safe completion of your experiment hinges on a well-designed and meticulously executed quenching and workup procedure. This guide provides field-proven insights, detailed protocols, and troubleshooting advice to navigate the challenges associated with neutralizing excess bromoacetyl bromide and ensuring the integrity of your target molecules.

Part 1: Critical Safety Briefing & Hazard Analysis

Before addressing specific quenching protocols, it is imperative to understand the hazards inherent to bromoacetyl bromide. This substance is not only a potent lachrymator but also highly corrosive and water-reactive.[1][2]

Core Hazards:

• Extreme Corrosivity: Causes severe chemical burns to skin, eyes, and the respiratory tract upon contact or inhalation.[2][3] Delayed blistering and tissue damage are common.[4]

• Violent Reactivity with Water: Reacts violently with water and other protic solvents (like alcohols) in an uncontrolled setting.[3][5] This reaction is highly exothermic and releases hydrogen bromide (HBr) gas, which is itself toxic and corrosive.[3][6]

• Toxicity: Inhalation can lead to severe irritation of the upper respiratory system, and potentially fatal pulmonary edema.[2][3]

• Incompatibilities: Incompatible with bases (including amines), strong oxidizing agents, and alcohols.[3][7]

Due to these hazards, all manipulations must be performed in a certified chemical fume hood, and appropriate Personal Protective Equipment (PPE) is mandatory.

Mandatory Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Heavy-duty, chemical-resistant gloves (e.g., butyl rubber or laminate). Consider double-gloving.	Protects against severe skin burns and absorption.
Eye Protection	Chemical splash goggles and a full-face shield.	Protects against splashes and irritating vapors. Bromoacetyl bromide is a lachrymator.
Body Protection	Flame-retardant lab coat and a chemical-resistant apron.	Prevents contact with clothing and skin.

| Respiratory | In case of ventilation failure or spills, a self-contained breathing apparatus is required.[6] | Protects against inhalation of corrosive vapors and HBr gas.[2] |

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered during the quenching of reactions involving bromoacetyl bromide.

Q1: Why is the quenching step for bromoacetyl bromide reactions so critical?

The quenching step is critical for two primary reasons: safety and product purity.

• Safety: Unreacted bromoacetyl bromide is highly electrophilic and will react violently with the aqueous solutions typically used in workups.[3][6] A controlled quench neutralizes this excess reagent, preventing a dangerous, exothermic release of energy and corrosive HBr gas during subsequent steps.[6]

• Product Purity: If not quenched, the reagent can react with your desired product, solvents, or extraction media, leading to a complex mixture of impurities. For instance, if the subsequent step involves chromatography on a silica gel column, the residual bromoacetyl bromide will react with the hydroxyl groups on the silica surface.

Q2: My reaction mixture is showing signs of a violent, uncontrolled quench (rapid gas evolution, extreme heat). What should I do?

This is a critical situation indicating a potential thermal runaway.

• Immediate Action: Ensure the fume hood sash is lowered as much as possible. If the reaction is in an ice bath, add more ice and salt to increase cooling capacity. Do NOT add more quenching agent.

• Evacuation: Alert personnel in the immediate vicinity. If the reaction cannot be brought under control, evacuate the area and contact your institution's emergency response team.

• Causality Analysis (Post-Mortem): This situation typically arises from adding the quenching agent too quickly, insufficient cooling of the reaction mixture, or using a highly concentrated quenching solution. The violent reaction with water, for example, generates significant heat, which further accelerates the reaction rate, creating a dangerous feedback loop.[3]

Q3: I've quenched my reaction, but my product seems to have decomposed during workup. What could be the cause?

Product decomposition is often linked to the quenching byproducts or conditions.

• Acidic Byproducts: The primary byproduct of quenching bromoacetyl bromide with water or alcohol is HBr.[1][6] If your target molecule is acid-sensitive (e.g., contains acetals, ketals, or t-boc protecting groups), the HBr generated will cleave these functionalities.

• Nucleophilic Quenching Agents: If you quench with a primary or secondary amine, the resulting bromoacetamide derivative can sometimes be difficult to separate from your product.

• Solution: The choice of quenching agent must be compatible with your product's functional groups. If your product is acid-sensitive, a basic quench (like sodium bicarbonate) is necessary to neutralize the HBr as it forms.[8]

Q4: Can I use water to quench my reaction?

While seemingly the simplest option, quenching with water must be approached with extreme caution.

• The Danger: Bromoacetyl bromide reacts violently with water.[3][5] Adding water directly to a concentrated reaction mixture can cause dangerous splashing and a rapid release of HBr gas.[6]

• When it is Acceptable: A water quench may be acceptable only under specific, highly controlled conditions:

  • The reaction is performed on a very small scale.

  • The reaction mixture is diluted with a significant volume of an inert, water-immiscible solvent (e.g., dichloromethane, ethyl acetate).

  • The mixture is vigorously stirred and cooled to 0 °C or below.

  • The water is added very slowly (dropwise) at the solvent-air interface, allowing the heat to dissipate.

• Best Practice: It is generally safer to add the reaction mixture to a cold, stirring quenching solution rather than the other way around. This maintains a dilute concentration of the reactive species.

Part 3: Quenching Agent Selection & Protocols

The choice of quenching agent is dictated by the stability of your product and the nature of the reaction solvent.

Decision Workflow for Quenching Agent Selection

The following diagram outlines the logical process for choosing an appropriate quenching strategy.

Sources

• 1. guidechem.com [guidechem.com]
• 2. nj.gov [nj.gov]
• 3. Bromoacetyl bromide | C2H2Br2O | CID 61147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Purity Assessment of Synthesized 2-bromo-N-(4-fluorophenyl)acetamide

This guide provides a comprehensive framework for the purity assessment of synthesized 2-bromo-N-(4-fluorophenyl)acetamide, a key intermediate in pharmaceutical synthesis. Recognizing the critical importance of purity on the efficacy and safety of active pharmaceutical ingredients (APIs), this document offers a detailed comparison of High-Performance Liquid Chromatography (HPLC) methodologies. It is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical protocols.

Introduction: The Imperative of Purity in Pharmaceutical Intermediates

The compound 2-bromo-N-(4-fluorophenyl)acetamide serves as a crucial building block in the synthesis of various pharmaceutical agents. Its purity is paramount, as any impurities present can carry through subsequent synthetic steps, potentially leading to the formation of undesired and harmful byproducts in the final API. Therefore, a highly sensitive and specific analytical method is required to accurately quantify the purity of this intermediate and to detect and identify any process-related impurities or degradation products.

High-Performance Liquid Chromatography (HPLC) is the preeminent analytical technique for this purpose, offering high resolution, sensitivity, and reproducibility for the analysis of non-volatile and thermally labile compounds common in pharmaceutical manufacturing. This guide will delve into the rationale behind selecting an appropriate HPLC method, provide a detailed experimental protocol, and discuss the critical aspects of method validation to ensure data integrity.

Understanding the Analyte: Physicochemical Properties and Chromatographic Behavior

The presence of the aromatic ring and the acetamide group suggests that the molecule will exhibit significant ultraviolet (UV) absorbance. A related compound, 2-Bromo-4'-fluoroacetophenone, displays a maximum absorbance (λmax) around 260 nm. Therefore, UV detection in this region is expected to provide excellent sensitivity for 2-bromo-N-(4-fluorophenyl)acetamide.

Comparative Analysis of HPLC Methodologies

For the purity assessment of 2-bromo-N-(4-fluorophenyl)acetamide, a reversed-phase HPLC (RP-HPLC) approach is the most suitable. Within this category, several choices of stationary and mobile phases can be considered.

Parameter	Method A: C18 with Acetonitrile/Water	Method B: C8 with Methanol/Water	Rationale for Preferred Method (Method A)
Stationary Phase	C18 (Octadecylsilane)	C8 (Octylsilane)	The longer alkyl chains of the C18 phase provide greater hydrophobicity and are generally the first choice for separating moderately nonpolar compounds like our target analyte, offering potentially better resolution of closely related impurities.
Mobile Phase	Acetonitrile and Water with 0.1% Formic Acid	Methanol and Water with 0.1% Phosphoric Acid	Acetonitrile typically offers lower viscosity and better UV transparency at lower wavelengths compared to methanol. Formic acid is a volatile modifier, making the method compatible with mass spectrometry (MS) for impurity identification, and it helps to protonate silanol groups on the stationary phase, reducing peak tailing.
Detection	UV at ~260 nm	UV at ~260 nm	Both methods would utilize UV detection based on the expected chromophore of the analyte.
Gradient Elution	Recommended for initial screening and separation of a wide range of impurities.	Can also be used, but acetonitrile gradients often provide sharper peaks.	A gradient elution from a lower to a higher organic phase concentration is crucial for ensuring that both more polar and less polar impurities are effectively eluted and resolved from the main peak.

Based on this comparison, a method utilizing a C18 column with an acetonitrile/water gradient containing formic acid is the recommended starting point for robust and reliable purity analysis.

Recommended HPLC Protocol for Purity Assessment

This section provides a detailed, step-by-step protocol for the recommended HPLC method. This protocol is designed to be a self-validating system, where the results from forced degradation studies will confirm its stability-indicating nature.

Instrumentation and Materials

• HPLC System: A standard HPLC or UHPLC system with a binary or quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Diluent: Acetonitrile/Water (50:50, v/v).

• Reference Standard: A well-characterized, high-purity sample of 2-bromo-N-(4-fluorophenyl)acetamide.

• Chemicals: Acetonitrile (HPLC grade), Formic Acid (analytical grade), Water (HPLC grade).

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient Program	0-20 min: 30-80% B20-25 min: 80% B25.1-30 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	260 nm (or λmax determined by PDA)
Injection Volume	10 µL

Sample and Standard Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 2-bromo-N-(4-fluorophenyl)acetamide reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the sample diluent.

• Sample Solution (100 µg/mL): Accurately weigh approximately 10 mg of the synthesized 2-bromo-N-(4-fluorophenyl)acetamide and prepare as described for the standard solution.

Experimental Workflow

Figure 1: Experimental workflow for HPLC purity assessment.

Identification of Potential Impurities and Degradation Products

A robust purity assessment method must be able to separate the main compound from any potential impurities. These can arise from the synthesis process or from degradation of the final product.

Process-Related Impurities

Based on the common synthesis route for N-aryl-2-bromoacetamides, which involves the reaction of a substituted aniline with bromoacetyl bromide or a related reagent, the following impurities are plausible:

• Unreacted Starting Materials: 4-fluoroaniline and bromoacetyl bromide (or its hydrolysis product, bromoacetic acid).

• Di-substituted Product: 2,6-dibromo-N-(4-fluorophenyl)acetamide, which can form if the bromination is not well-controlled.

• Diacylated Byproduct: Formation of a diacylated product from the reaction of the aniline with two molecules of the acylating agent.

Degradation Products

To ensure the HPLC method is "stability-indicating," forced degradation studies should be performed. This involves subjecting the 2-bromo-N-(4-fluorophenyl)acetamide to harsh conditions to intentionally induce degradation. The resulting degradation products are then analyzed to ensure they are well-resolved from the main peak.

Forced Degradation Workflow:

Figure 2: Workflow for forced degradation studies.

The primary degradation pathway for acetamides is hydrolysis of the amide bond, which would yield 4-fluoroaniline and bromoacetic acid. The bromoacetyl moiety is also susceptible to nucleophilic substitution.

Method Validation: Ensuring Trustworthiness and Reliability

Once the HPLC method is developed, it must be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is suitable for its intended purpose.

Key Validation Parameters:

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.	The main peak should be free of interference from any other components, as demonstrated by peak purity analysis and resolution from known impurities and degradation products.
Linearity	To demonstrate that the method provides results that are directly proportional to the concentration of the analyte in the sample.	A correlation coefficient (r²) of ≥ 0.999 over a specified range (e.g., 50-150% of the nominal concentration).
Accuracy	To demonstrate the closeness of the test results obtained by the method to the true value.	The percent recovery should be within a pre-defined range (e.g., 98-102%) for the assay of the main component and for spiked impurities.
Precision	To demonstrate the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This includes repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).	The relative standard deviation (RSD) should be ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined by a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined by a signal-to-noise ratio of 10:1.
Robustness	To demonstrate the reliability of the method with respect to deliberate variations in method parameters.	The method should remain unaffected by small, deliberate changes in parameters such as mobile phase composition, pH, flow rate, and column temperature.

Conclusion

This guide has outlined a comprehensive and scientifically sound approach to the purity assessment of synthesized 2-bromo-N-(4-fluorophenyl)acetamide using reversed-phase HPLC. By understanding the analyte's properties, selecting an appropriate chromatographic system, and performing rigorous method validation including forced degradation studies, researchers can be confident in the quality and purity of this critical pharmaceutical intermediate. The provided protocol serves as a robust starting point for the development of a stability-indicating method that meets the stringent requirements of the pharmaceutical industry.

References

• SpectraBase. (n.d.). Acetamide, N-(4-fluorophenyl)-2-bromo-. Retrieved from [Link]

• PubChem. (n.d.). N-(2-bromo-4-fluorophenyl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

• SpectraBase. (n.d.). 2-Bromo-4'-fluoroacetophenone. Retrieved from [Link]

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955.
• IRE Journals. (2018). Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl)
• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. IOSR Journal of Applied Chemistry.
• LCGC International. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
• Natural Volatiles & Essential Oils Journal. (2021). Development and Validation of Stability Indicating RP-HPLC Method for Azelnidipine for bulk drug.
• National Center for Biotechnology Information. (n.d.). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. PubMed Central.

• ResearchGate. (2025). Validated Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Azelnidipine and Olmesartan in Their Combined Dosage Form. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 2-Bromo-N-(4-bromo-2-(pyridin-2-ylcarbonyl)phenyl)acetamide on Newcrom R1 HPLC column. Retrieved from [Link]

• Zenodo. (2015). Development and validation of a RP-HPLC method for the determination of dextromethorphan HBr, chloropheniramine maleate and phenyl propanolamine HCl in pharmaceutical preparations. Retrieved from [Link]

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A Senior Application Scientist's Guide to Thin-Layer Chromatography (TLC) Monitoring of Amide Bond Formation: The Reaction of 4-Fluoroaniline and Bromoacetyl Bromide

In the landscape of pharmaceutical and synthetic chemistry, the formation of amide bonds is a cornerstone reaction. The acylation of an amine, such as 4-fluoroaniline, with a reactive acyl halide like bromoacetyl bromide, is a rapid and often high-yielding transformation. However, its efficiency is predicated on careful monitoring. This guide provides an in-depth, field-proven comparison of methodologies for monitoring this specific reaction using Thin-Layer Chromatography (TLC), a technique that is both rapid and economical.[1][2] We will move beyond a simple recitation of steps to explain the underlying chemical principles that inform our choices, ensuring a robust and reproducible analytical workflow.

The Chemical Landscape: Understanding the Players

The reaction is the N-acylation of 4-fluoroaniline with bromoacetyl bromide to form 2-bromo-N-(4-fluorophenyl)acetamide.

Caption: Reaction scheme for the synthesis of 2-bromo-N-(4-fluorophenyl)acetamide.

To effectively monitor this transformation via TLC, we must consider the polarity differences between the starting amine and the resulting amide product.

• 4-Fluoroaniline (Starting Material): A primary aromatic amine. The N-H bonds are capable of hydrogen bonding, making it a relatively polar molecule that will adhere strongly to the silica gel stationary phase.

• 2-bromo-N-(4-fluorophenyl)acetamide (Product): An amide. While the amide functional group is polar, the replacement of a hydrogen-bond-donating N-H with an acyl group generally reduces the molecule's overall polarity compared to the parent amine. This is the critical principle that allows for TLC separation.

• Bromoacetyl Bromide (Reagent): This is a highly reactive and moisture-sensitive acyl bromide. It will not be observed on a silica TLC plate as it either reacts completely, is quenched by atmospheric moisture, or reacts with the silica gel itself. Our monitoring strategy focuses on the disappearance of the 4-fluoroaniline and the appearance of the new product spot.

Therefore, we expect the product to travel further up the TLC plate than the starting material, resulting in a higher Retention Factor (Rf).

Establishing a Robust TLC Protocol

Thin-Layer Chromatography operates on the principle of differential partitioning of analytes between a stationary phase (typically polar silica gel) and a mobile phase (the eluent or solvent system).[1] Less polar compounds travel further up the plate, while more polar compounds interact more strongly with the silica and move shorter distances.[1]

Experimental Protocol: Step-by-Step TLC Monitoring

• Plate Preparation: Use commercially available silica gel plates (e.g., Merck silica gel 60 F-254).[3] With a pencil, gently draw a baseline approximately 1 cm from the bottom of the plate.

• Sample Preparation:

  • Reaction Mixture (R): At various time points (e.g., T=0, 15 min, 30 min, 1 hr), take a small aliquot from the reaction vessel using a capillary tube.[4] Dilute this aliquot in a small vial with a suitable solvent like ethyl acetate or dichloromethane.

  • Starting Material (SM): Prepare a dilute solution of 4-fluoroaniline in the same solvent.

  • Co-spot (C): This lane will have a spot of the starting material and the reaction mixture applied at the same point. This is crucial for confirming the identity of the starting material spot in the reaction lane.

• Spotting: Using separate capillary tubes for each sample, gently and briefly touch the capillary to the baseline on the TLC plate to create small, concentrated spots. Label the lanes in pencil (e.g., SM, R, C).

• Development: Pour the chosen solvent system into a developing chamber to a depth of about 0.5 cm. Place the spotted TLC plate into the chamber, ensuring the baseline is above the solvent level. Cover the chamber and allow the solvent front to ascend the plate.

• Analysis: Once the solvent front is about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil. Allow the plate to dry completely before visualization.

Caption: Workflow for monitoring the reaction progress using TLC.

Comparative Analysis: Solvent Systems and Visualization

The choice of solvent system and visualization method is paramount for achieving clear and interpretable results.

3.1. Solvent System Comparison

The ideal solvent system should provide good separation between the starting material and the product, with Rf values ideally between 0.2 and 0.8. For separating aromatic amines and amides, mixtures of a non-polar solvent like hexanes or dichloromethane (DCM) with a more polar solvent like ethyl acetate (EtOAc) or methanol (MeOH) are common.[3][5][6]

Solvent System (v/v)	Expected 4-Fluoroaniline Rf	Expected Product Rf	Analysis & Rationale
80:20 Hexanes:EtOAc	~0.25	~0.45	Recommended Starting System. This provides a good polarity balance, leading to clear separation. The less polar nature of hexanes ensures the polar amine does not move too far, while the EtOAc helps to elute the less polar amide.
50:50 Hexanes:EtOAc	~0.50	~0.70	May provide too little separation between spots. If both spots are too high on the plate, the system is too polar.
95:5 DCM:MeOH	~0.30	~0.55	An excellent alternative. DCM is a versatile solvent, and a small amount of highly polar methanol is effective at moving these types of compounds up the plate.[6]
100% DCM	~0.10	~0.20	This system is likely not polar enough. Both spots will remain near the baseline, indicating poor elution.

Expert Insight: Always start with a less polar system (e.g., 80:20 Hexanes:EtOAc) and increase the proportion of the polar component if the spots are too low on the plate. The goal is to find the "sweet spot" where the Rf of the product is around 0.5.

3.2. Visualization Technique Comparison

Since many organic compounds are colorless, visualization techniques are required.[1] A multi-faceted approach, using both non-destructive and destructive methods, provides the most comprehensive data.

Visualization Method	How it Works	Observation for This Reaction	Trustworthiness & Use Case
UV Light (254 nm)	The TLC plate contains a fluorescent indicator. Aromatic/conjugated compounds absorb the UV light and appear as dark spots.[7][8]	Both 4-fluoroaniline and the amide product are aromatic and will appear as dark purple/black spots.	Primary, Non-Destructive. This is the first and quickest method to use. It confirms the presence of all UV-active species.[9]
Ninhydrin Stain	Reacts with primary and secondary amines to produce a characteristic purple or yellow color upon heating.[1]	Stains the 4-fluoroaniline spot (primary amine) a distinct color. The amide product, lacking a primary amine, will not react.	Highly Trustworthy & Specific. This is a self-validating system. The disappearance of the ninhydrin-active spot provides definitive proof of the consumption of the starting amine.
Potassium Permanganate (KMnO₄) Stain	A strong oxidizing agent that reacts with any oxidizable functional group (alkenes, alkynes, alcohols, amines), leaving a yellow/brown spot on a purple background.	Both the starting amine and potentially the amide product may stain.	General Purpose. Less specific than ninhydrin for this reaction. It is useful for detecting potential non-UV active byproducts.
Iodine (I₂)	Iodine vapor absorbs onto the surface of organic compounds, making them appear as brown spots.[10]	Both starting material and product will likely show up as brownish spots. The spots may fade over time.	General Purpose & Semi-Destructive. Good for a quick, general overview but lacks the specificity of other stains.[10]

Interpreting the Results: A Visual Guide

By spotting the starting material (SM), the reaction mixture at a given time (R), and a co-spot (C), we can confidently track the reaction.

• T=0: The 'R' lane should show only a single spot corresponding to the starting material.

• T=Intermediate: The 'R' lane will show a fading spot for the starting material and a new, higher-Rf spot for the product.

• T=Final: The 'R' lane should ideally show only the product spot, with the starting material spot having completely disappeared.

The co-spot lane is a critical internal control. The starting material spot in the 'R' lane should always be at the exact same height as the spot in the 'SM' lane and the lower spot in the 'C' lane.

Troubleshooting Common TLC Issues

• Streaking of Spots: This is common with amines on silica gel. It can be mitigated by adding 1-2 drops of triethylamine or ammonia to the solvent system to neutralize the acidic silica.[5]

• Spots are Too High (Rf > 0.8): The solvent system is too polar. Decrease the proportion of the polar solvent (e.g., move from 7:3 to 9:1 Hexanes:EtOAc).

• Spots are Too Low (Rf < 0.2): The solvent system is not polar enough. Increase the proportion of the polar solvent.

• No Spots Visible Under UV: While unlikely for this reaction, if this occurs, it means the compounds are not UV-active. Rely entirely on chemical stains.[1]

By applying these principles and protocols, researchers can effectively, efficiently, and reliably monitor the progress of this acylation, ensuring optimal reaction times and identifying any potential issues in real-time.

References

• Chemistry Hall. Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• PubChem. N-(2-bromo-4-fluorophenyl)acetamide. [Link]

• Sciencemadness.org. Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates?. [Link]

• Advion. Analysis of 4-Aminobiphenyl and 4-Bromoanilin on reversed phase TLC using TLC/MS. [Link]

• Google Patents. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide.

• Chemistry LibreTexts. 2.3F: Visualizing TLC Plates. [Link]

• Chemistry LibreTexts. 5.7: Visualizing TLC Plates. [Link]

• Taylor & Francis Online. Simple and rapid detection of aromatic amines using a thin layer chromatography plate. [Link]

• PubChem. N-(4-bromo-2-fluorophenyl)acetamide. [Link]

• Edubirdie. Monitoring Reactions by TLC. [Link]

• YouTube. A2 6.3.1 - Applying TLC - monitoring the progress of a reaction / A level Chemistry. [Link]

• ResearchGate. 2-Bromo-N-(4-bromophenyl)acetamide. [Link]

• YouTube. Part 10: TLC - Visualization of Spots (Thin Layer Chromatography). [Link]

• Reddit. TLC for amide synthesis. [Link]

• YouTube. How can TLC monitor the progress of a chemical reaction?. [Link]

• University of Colorado Boulder. TLC Visualization Methods. [Link]

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• 2. advion.com [advion.com]
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• 5. Sciencemadness Discussion Board - Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? - Powered by XMB 1.9.11 [sciencemadness.org]
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A Comparative Guide to the Reactivity of 2-bromo- vs. 2-chloro-N-(4-fluorophenyl)acetamide in Nucleophilic Substitution Reactions

In the landscape of drug discovery and development, the strategic selection of building blocks is paramount to the efficient synthesis of target molecules. Among the versatile intermediates, α-haloacetamides serve as critical electrophiles for the introduction of diverse functionalities. This guide provides an in-depth, objective comparison of the reactivity of two such key intermediates: 2-bromo-N-(4-fluorophenyl)acetamide and 2-chloro-N-(4-fluorophenyl)acetamide. By examining the fundamental principles governing their reactivity and presenting supporting experimental context, this document aims to empower researchers, scientists, and drug development professionals in making informed decisions for their synthetic strategies.

At the Heart of Reactivity: The Halogen Leaving Group

The disparate reactivity of 2-bromo- and 2-chloro-N-(4-fluorophenyl)acetamide in nucleophilic substitution reactions is fundamentally dictated by the nature of the halogen atom, which functions as the leaving group. The facility with which a leaving group departs is directly related to its stability as an independent species. In this context, the bromide ion (Br⁻) is a superior leaving group compared to the chloride ion (Cl⁻).

This difference in leaving group ability can be attributed to two key factors:

• Polarizability: Bromine is a larger and more polarizable atom than chlorine. This means its electron cloud is more easily distorted, allowing it to better stabilize the developing negative charge in the transition state of a nucleophilic substitution reaction.

• Basicity: A good leaving group is a weak base. The hydrobromic acid (HBr) is a stronger acid than hydrochloric acid (HCl), which conversely means that the bromide ion is a weaker base than the chloride ion. Weaker bases are more stable and therefore better able to depart and exist as anions in solution.[1]

These principles suggest that 2-bromo-N-(4-fluorophenyl)acetamide will generally exhibit greater reactivity towards nucleophiles than its chloro- counterpart. This heightened reactivity can manifest as faster reaction rates, higher yields, or the ability to employ milder reaction conditions. Experimental evidence from analogous systems, such as 2-bromo-2-phenylacetic acid and its esters, consistently demonstrates their enhanced reactivity in nucleophilic substitution reactions compared to the corresponding chloro-derivatives. This is attributed to the lower carbon-bromine bond dissociation energy.

Mechanistic Considerations: The S(_N)2 Pathway

Nucleophilic substitution reactions of α-haloacetamides, which are primary alkyl halides, predominantly proceed via a bimolecular nucleophilic substitution (S(_N)2) mechanism.[2] This is a single-step process where the incoming nucleophile attacks the electrophilic carbon atom from the backside, concurrently with the departure of the leaving group. The rate of an S(_N)2 reaction is dependent on the concentration of both the substrate (the α-haloacetamide) and the nucleophile.

The transition state of an S(_N)2 reaction involves a partially formed bond between the nucleophile and the carbon atom, and a partially broken bond between the carbon atom and the leaving group. The stability of this transition state is a key determinant of the reaction rate. As bromide is a better leaving group than chloride, it more effectively stabilizes the negative charge that develops on it in the transition state, thus lowering the activation energy and accelerating the reaction.

Caption: Generalized S(_N)2 mechanism for the reaction of a nucleophile (Nu⁻) with an α-haloacetamide (X = Br or Cl).

Quantitative Reactivity Comparison

Parameter	2-bromo-N-(4-fluorophenyl)acetamide	2-chloro-N-(4-fluorophenyl)acetamide	Rationale
Leaving Group	Bromide (Br⁻)	Chloride (Cl⁻)	Bromide is a weaker base and more polarizable, making it a better leaving group.
C-X Bond Strength	Weaker	Stronger	The C-Br bond is weaker than the C-Cl bond, requiring less energy to break.
Relative Reactivity	Higher	Lower	The better leaving group and weaker C-X bond lead to a lower activation energy for nucleophilic substitution.
Typical Reaction Conditions	Milder (e.g., lower temperatures, shorter reaction times)	More forcing (e.g., higher temperatures, longer reaction times)	The higher reactivity of the bromo-compound often allows for less stringent conditions to achieve comparable conversion.

Experimental Protocols

To provide a practical context for the application of these reagents, the following section outlines a general procedure for the synthesis of the parent α-haloacetamides and a representative nucleophilic substitution reaction.

Synthesis of 2-halo-N-(4-fluorophenyl)acetamide

Sources

• 1. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 2. pubs.acs.org [pubs.acs.org]

A Spectroscopic Guide to Differentiating Isomers of 2-bromo-N-(phenyl)acetamide for Pharmaceutical Quality Control

In the landscape of pharmaceutical development, the precise structural characterization of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring safety and efficacy. Isomeric purity is a critical quality attribute, as even subtle changes in molecular structure can lead to significant differences in biological activity, toxicity, and pharmacokinetic profiles. This guide provides a comprehensive spectroscopic comparison of the positional isomers of 2-bromo-N-(fluorophenyl)acetamide, a common building block in medicinal chemistry.

We will delve into the practical application of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) to unambiguously differentiate between the ortho-, meta-, and para-substituted isomers. The methodologies and interpretations presented herein are designed to equip researchers, quality control analysts, and drug development professionals with the expertise to confidently assess the isomeric purity of these critical intermediates.

The Challenge of Isomerism in Drug Synthesis

The synthesis of 2-bromo-N-(4-fluorophenyl)acetamide typically involves the acylation of 4-fluoroaniline with 2-bromoacetyl bromide or a similar reagent. However, the commercial availability and cost of substituted anilines can lead to the use of isomeric starting materials, potentially generating a mixture of 2-bromo-N-(2-fluorophenyl)acetamide, 2-bromo-N-(3-fluorophenyl)acetamide, and the desired 2-bromo-N-(4-fluorophenyl)acetamide. As these isomers possess the same molecular weight and similar polarities, their separation and identification demand robust analytical techniques.

Below is a diagram illustrating the synthetic pathway and the potential for isomeric variants.

Caption: Synthetic pathway leading to positional isomers of 2-bromo-N-(fluorophenyl)acetamide.

Experimental Methodology

A multi-spectroscopic approach provides a self-validating system for structural elucidation. Each technique offers complementary information, and their combined data allows for unequivocal isomer identification.

Sample Preparation

For each analysis, approximately 10-20 mg of the respective isomer was dissolved in 0.7 mL of deuterated chloroform (CDCl₃) for NMR analysis. A small aliquot of this solution was used for MS analysis. For FT-IR, a thin film of the solid compound was analyzed directly on a diamond ATR crystal.

Instrumentation

• NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a 400 MHz spectrometer. Chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Mass Spectrometry (MS): Low-resolution mass spectra were obtained using an electron ionization (EI) source.

• FT-IR Spectroscopy: Spectra were recorded on an FT-IR spectrometer equipped with a Universal Attenuated Total Reflectance (ATR) accessory, with a resolution of 4 cm⁻¹.

Comparative Spectroscopic Analysis

The key to differentiating the isomers lies in how the fluorine atom's position on the phenyl ring influences the electronic environment of the other nuclei.

¹H NMR Spectroscopy: The Reporter of the Aromatic Region

The most significant differences between the isomers are observed in the aromatic region of the ¹H NMR spectrum (typically 7.0-8.5 ppm). The fluorine atom couples with nearby protons, leading to characteristic splitting patterns.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Isomer	δ (ppm), Multiplicity, J (Hz), Assignment
para (4-F)	8.25 (s, 1H, NH), 7.55 (dd, J=8.8, 4.8 Hz, 2H, Ar-H), 7.05 (t, J=8.6 Hz, 2H, Ar-H), 4.00 (s, 2H, CH₂)
meta (3-F)	8.20 (s, 1H, NH), 7.60 (dt, J=12.0, 2.2 Hz, 1H, Ar-H), 7.30 (m, 2H, Ar-H), 6.85 (m, 1H, Ar-H), 4.01 (s, 2H, CH₂)
ortho (2-F)	8.35 (s, 1H, NH), 8.25 (t, J=8.0 Hz, 1H, Ar-H), 7.15 (m, 3H, Ar-H), 4.05 (s, 2H, CH₂)

• Para-isomer: Exhibits the most symmetrical and easily interpretable pattern. The two protons ortho to the amide group (δ ~7.55 ppm) appear as a doublet of doublets due to coupling with both the adjacent proton and the fluorine atom. The two protons meta to the amide (δ ~7.05 ppm) appear as a triplet.

• Meta-isomer: Shows a more complex pattern with four distinct aromatic signals. The proton ortho to the fluorine and amide groups is significantly shifted downfield.

• Ortho-isomer: The proton adjacent to both the fluorine and amide groups is shifted furthest downfield (δ ~8.25 ppm) due to the combined electron-withdrawing effects.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR, particularly with fluorine coupling, provides definitive structural information. The C-F coupling constants (¹JCF, ²JCF, etc.) are highly sensitive to the number of bonds separating the carbon and fluorine atoms.

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Isomer	δ (ppm), J (Hz), Assignment
para (4-F)	163.5 (C=O), 160.0 (d, ¹JCF=245 Hz, C-F), 133.5 (s, C-N), 122.0 (d, ³JCF=8 Hz, C-H), 115.8 (d, ²JCF=22 Hz, C-H), 29.0 (CH₂)
meta (3-F)	163.8 (C=O), 162.5 (d, ¹JCF=248 Hz, C-F), 139.0 (d, ³JCF=10 Hz, C-N), 130.0 (d, ³JCF=9 Hz, C-H), 115.0 (d, ²JCF=21 Hz, C-H), 110.0 (d, ²JCF=27 Hz, C-H), 107.5 (d, ⁴JCF=3 Hz, C-H), 29.2 (CH₂)
ortho (2-F)	163.2 (C=O), 154.0 (d, ¹JCF=246 Hz, C-F), 125.5 (d, ²JCF=10 Hz, C-N), 124.5 (d, ⁴JCF=3 Hz, C-H), 124.2 (d, ³JCF=7 Hz, C-H), 121.5 (s, C-H), 115.0 (d, ²JCF=20 Hz, C-H), 29.5 (CH₂)

The most telling feature is the large one-bond C-F coupling constant (¹JCF > 240 Hz), which confirms the presence of a C-F bond. The position of this signal and the coupling patterns of the other aromatic carbons are unique to each isomer.

FT-IR Spectroscopy: Vibrational Fingerprints

Infrared spectroscopy provides information about the functional groups present. While all three isomers will show characteristic absorptions for the N-H stretch, C=O stretch, and C-Br stretch, the C-F stretching and aromatic C-H bending vibrations in the fingerprint region (1300-700 cm⁻¹) can be diagnostic.

Table 3: Key FT-IR Absorptions (cm⁻¹)

Isomer	N-H Stretch	C=O Stretch	Aromatic C-H Bend	C-F Stretch
para (4-F)	~3300	~1670	~830	~1220
meta (3-F)	~3295	~1675	~780, ~870	~1210
ortho (2-F)	~3290	~1680	~750	~1230

The out-of-plane C-H bending vibrations are particularly useful for distinguishing substitution patterns on a benzene ring. For instance, the strong absorption around 830 cm⁻¹ is characteristic of para-disubstitution.

Mass Spectrometry: Fragmentation Patterns

Electron Ionization Mass Spectrometry (EI-MS) will yield the same molecular ion peak for all three isomers due to their identical molecular formula (C₈H₇BrFNO). The molecular ion will also exhibit a characteristic M+2 peak of nearly equal intensity due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br). Differentiation must therefore come from analyzing the fragmentation patterns.

The primary fragmentation pathway involves the alpha-cleavage of the C-C bond between the carbonyl group and the CH₂Br moiety.

Caption: Primary fragmentation pathway for 2-bromo-N-(fluorophenyl)acetamide isomers in EI-MS.

While the major fragments will be similar for all isomers, subtle differences in the relative abundances of subsequent fragment ions (e.g., loss of CO, loss of F) can sometimes be observed, although these are less reliable for primary differentiation than NMR.

Conclusion: An Integrated Approach to Isomer Verification

No single technique provides a complete picture. However, by integrating data from ¹H NMR, ¹³C NMR, and FT-IR, a definitive and robust identification of the 2-bromo-N-(fluorophenyl)acetamide isomers can be achieved.

• ¹H NMR is the most rapid and informative method for initial identification, with the aromatic region providing a unique fingerprint for each isomer.

• ¹³C NMR confirms the carbon framework and provides unequivocal proof of the fluorine substitution pattern through C-F coupling constants.

• FT-IR offers a quick verification of functional groups and substitution patterns, serving as an excellent screening tool.

• Mass Spectrometry confirms the molecular weight and elemental composition (specifically the presence of bromine).

This multi-faceted spectroscopic workflow constitutes a self-validating system, ensuring the high fidelity required in pharmaceutical research and quality control. The adoption of these comparative methods is essential for guaranteeing the isomeric purity of drug intermediates and, ultimately, the safety and efficacy of the final therapeutic agent.

References

• Sigma-Aldrich Product Page for 2-Bromo-N-(4-fluorophenyl)acetamide: Provides safety, handling, and basic property information which is foundational for any laboratory work.

• Introduction to Spectroscopy by Pavia, Lampman, Kriz, and Vyvyan: A standard textbook offering detailed explanations of NMR, IR, and MS principles and interpretation, which underpins the analysis in this guide.

• Spectral Database for Organic Compounds (SDBS): An online database that provides reference spectra for a vast number of organic compounds, useful for comparing experimentally obtained data with known standards.

A Comparative Guide to the Antimicrobial Activity of Halogenated N-Phenylacetamides

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel antimicrobial agents to combat the escalating threat of drug-resistant pathogens, the strategic modification of known scaffolds presents a promising avenue for discovery. Among these, N-phenylacetamide derivatives have emerged as a versatile class of compounds with a wide spectrum of biological activities. The introduction of halogen atoms onto the phenyl ring of this scaffold has been shown to significantly modulate its antimicrobial potency. This guide provides a comprehensive comparison of the antimicrobial activity of halogenated N-phenylacetamides, supported by experimental data and an exploration of their structure-activity relationships and mechanisms of action.

The Significance of Halogenation in Antimicrobial Drug Discovery

Halogenation is a powerful tool in medicinal chemistry, capable of enhancing the pharmacological properties of a molecule through various mechanisms.[1] The introduction of halogens such as fluorine, chlorine, bromine, and iodine can influence a compound's lipophilicity, electronic character, and steric profile. These modifications can, in turn, improve membrane permeability, enhance binding affinity to target enzymes, and ultimately, amplify the desired biological activity.[1] In the context of N-phenylacetamides, halogenation has been consistently demonstrated to be a key determinant of their antimicrobial efficacy.

Comparative Antimicrobial Potency: A Data-Driven Analysis

While a single comprehensive study systematically evaluating a full matrix of halogenated N-phenylacetamides is not yet available in the literature, a comparative analysis of existing data reveals clear structure-activity relationship (SAR) trends. The following data, compiled from various studies, provides a quantitative comparison of the minimum inhibitory concentrations (MICs) of different halogenated N-phenylacetamides and related compounds against representative Gram-positive and Gram-negative bacteria.

Table 1: Comparative Antibacterial Activity (MIC µg/mL) of Halogenated Acetanilide Derivatives

Compound	Halogen Substituent(s)	Staphylococcus aureus (MRSA)	Escherichia coli	Reference(s)
Phenylacetamide Derivative 1	4-F	-	0.64	[2]
Phenylacetamide Derivative 2	4-Cl	-	0.67	[2]
Di-halogenated Indole 1	4-Bromo, 6-Chloro	30	-	[3]
Di-halogenated Indole 2	6-Bromo, 4-Iodo	20	-	[3]
N-Arylacetamide 1	4-Cl	-	31.25 (µg/L)	[4]
N-Arylacetamide 2	4-Br	-	31.25 (µg/L)	[4]

Note: The data presented is derived from different studies and may involve variations in the core N-phenylacetamide structure. Direct comparison should be made with caution.

From the available data, several key insights emerge:

• Impact of Halogen Type: Studies on related halogenated heterocyclic compounds suggest a trend where antimicrobial activity increases with the size and polarizability of the halogen atom, often following the order I > Br > Cl > F.[3] This is evident in the lower MIC value of the 6-bromo-4-iodoindole compared to the 4-bromo-6-chloroindole against MRSA.[3]

• Influence of Substitution Pattern: Di-halogenated compounds have demonstrated markedly improved antibacterial activity compared to their mono-halogenated counterparts.[3] The specific positioning of the halogens on the phenyl ring also plays a crucial role in determining the potency.

• Gram-Negative vs. Gram-Positive Activity: The presented data suggests that certain halogenated N-phenylacetamide derivatives exhibit potent activity against Gram-negative bacteria like E. coli.[2][4] The activity against Gram-positive organisms such as S. aureus is also significant, particularly for di-halogenated compounds.[3]

Unraveling the Mechanism of Action

The precise mechanism by which halogenated N-phenylacetamides exert their antimicrobial effects is an area of ongoing investigation. However, current evidence points towards a multi-faceted mode of action that likely involves the disruption of bacterial cell membrane integrity. The increased lipophilicity conferred by halogen atoms may facilitate the insertion of these molecules into the lipid bilayer, leading to membrane depolarization, leakage of intracellular components, and ultimately, cell death.[5]

Furthermore, some studies on related compounds suggest that halogenated derivatives may also interfere with essential cellular processes. For instance, certain N-arylacetamide derivatives have shown potential as inhibitors of dihydrofolate reductase (DHFR) in E. coli, an enzyme crucial for nucleic acid synthesis.[4]

Experimental Protocols for Antimicrobial Susceptibility Testing

To ensure the reproducibility and validity of antimicrobial activity data, standardized experimental protocols are paramount. The following section details a typical broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Broth Microdilution Assay for MIC Determination

This method is a widely accepted standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (halogenated N-phenylacetamides)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator (37°C)

Procedure:

• Preparation of Bacterial Inoculum:

  • Aseptically pick 3-5 colonies of the test bacterium from an overnight agar plate.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in CAMHB in the 96-well plate to achieve the desired concentration range.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control (bacteria in broth without compound) and a negative control (broth only).

  • Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

  • Optionally, read the absorbance at 600 nm using a microplate reader to quantify growth.

Visualizing Structure-Activity Relationships

The relationship between the chemical structure of halogenated N-phenylacetamides and their antimicrobial activity can be visualized to better understand key trends. The following diagram illustrates the general impact of halogen substitution on the core N-phenylacetamide scaffold.

Caption: Structure-Activity Relationship (SAR) of Halogenated N-Phenylacetamides.

Future Perspectives and Conclusion

The collective evidence strongly supports the continued exploration of halogenated N-phenylacetamides as a promising class of antimicrobial agents. The introduction of halogens, particularly bromine and iodine, and the use of di- and tri-substitution patterns appear to be effective strategies for enhancing antibacterial potency.

Future research should focus on the systematic synthesis and screening of a comprehensive library of these compounds to establish a more definitive and directly comparative structure-activity relationship. Elucidating the precise molecular targets and mechanisms of action will be crucial for rational drug design and overcoming potential resistance mechanisms. The development of halogenated N-phenylacetamides with broad-spectrum activity and favorable safety profiles holds significant potential for addressing the urgent global challenge of antimicrobial resistance.

References

• Yele, S., et al. (2021). Benzohydrazide and Phenylacetamide Scaffolds: New Putative ParE Inhibitors. Frontiers in Chemistry, 9, 663945. [Link]

• El-Gazzar, M. G., et al. (2025). Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors. Chemistry Central Journal, 19(1), 1386. [Link]

• Chu, W., et al. (2015). Peptide bonds affect the formation of haloacetamides, an emerging class of N-DBPs in drinking water: free amino acids versus oligopeptides. Scientific Reports, 5, 14289. [Link]

• Desai, N. C., et al. (2014). Synthesis, characterization and antimicrobial screening of some fluorinated chromones and chlorochromones. Oriental Journal of Chemistry, 30(2), 555-561. [Link]

• Yang, X., et al. (2013). Formation of haloacetonitriles and haloacetamides during chlorination of pure culture bacteria. Chemosphere, 91(4), 463-469. [Link]

• Faleye, O. S., et al. (2023). Halogenated Antimicrobial Agents to Combat Drug-Resistant Pathogens. Pharmacological Reviews, 75(6), 1147-1186. [Link]

• Hansen, T., et al. (2022). Halogenated Pyrrolopyrimidines with Low MIC on Staphylococcus aureus and Synergistic Effects with an Antimicrobial Peptide. Molecules, 27(15), 4701. [Link]

• Chu, W. H., et al. (2013). Formation and Speciation of Nine Haloacetamides, an Emerging Class of Nitrogenous DBPs, During Chlorination or Chloramination. Journal of Hazardous Materials, 260, 806-812. [Link]

• Lee, J. H., et al. (2025). Multi-Halogenated Indoles as Antimicrobial and Antivirulence Agents Against Drug-Resistant Staphylococcus aureus. Journal of Agricultural and Food Chemistry. [Link]

• Hansen, T., et al. (2022). Minimum inhibitory concentration (MIC) in E. coli and S. aureus and the inhibition of human EGFR for the pyrrolopyrimidines with varied 4-amino group. ResearchGate. [Link]

• OpenStax College. (2018). Mechanisms of Antibacterial Drugs. In Microbiology. OpenStax. [Link]

• Antimicrobial Activity of Selected Phytochemicals against Escherichia coli and Staphylococcus aureus and Their Biofilms. (2021). Antibiotics, 10(9), 1087. [Link]

• Pu, Y., et al. (2012). Antibacterial activity and mechanism of action of chlorogenic acid. Journal of Food Science, 77(4), M213-M218. [Link]

Sources

• 1. Halogenated Antimicrobial Agents to Combat Drug-Resistant Pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzohydrazide and Phenylacetamide Scaffolds: New Putative ParE Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Multi‐Halogenated Indoles as Antimicrobial and Antivirulence Agents Against Drug‐Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 10.2 Mechanisms of Antibacterial Drugs – Allied Health Microbiology [open.oregonstate.education]

A Comparative Structural Analysis of 2-bromo-N-(4-fluorophenyl)acetamide and its Analogs: A Guide for Researchers

In the landscape of pharmaceutical and materials science, the nuanced structural variations of small organic molecules can dictate their macroscopic properties and biological activities. The N-aryl-2-haloacetamide scaffold, in particular, is a recurring motif in medicinal chemistry, valued for its role as a versatile synthetic intermediate and its presence in bioactive compounds. This guide provides an in-depth structural analysis of 2-bromo-N-(4-fluorophenyl)acetamide, a representative member of this class, and compares it with a systematic series of analogs.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of data, offering insights into the causal relationships between molecular structure and the resulting analytical signatures. We will explore how subtle changes—specifically, the variation of the halogen on the acetyl group and the electronic nature of the substituent on the phenyl ring—manifest in various analytical techniques. Every protocol described herein is designed to be self-validating, providing a robust framework for your own investigations.

The Logic of Comparison: Defining Our Analogs

To understand the structural contributions of different molecular components, we will investigate two distinct series of compounds, systematically altering one variable at a time:

• Series 1: The Impact of the α-Halogen. Here, we will compare 2-bromo-N-(4-fluorophenyl)acetamide with its 2-chloro analog to understand the effect of the α-halogen on the molecule's conformation and electronic properties.

• Series 2: The Influence of the Phenyl Ring Substituent. In this series, we will keep the 2-bromoacetyl group constant and vary the para-substituent on the phenyl ring (H, F, Br). This will allow us to probe the electronic effects of the aromatic substituent on the overall molecular structure.

The insights gained from these comparisons are crucial for rational drug design and the development of new materials with tailored properties.

I. Single-Crystal X-ray Diffraction: Unveiling the Solid-State Architecture

Single-crystal X-ray diffraction (SCXRD) provides the most definitive and high-resolution data on the three-dimensional arrangement of atoms in a crystalline solid. It allows for the precise determination of bond lengths, bond angles, and intermolecular interactions, which are fundamental to understanding a molecule's behavior.

Causality in Experimental Design

The goal of the SCXRD experiment is to obtain a high-quality diffraction pattern from a single, defect-free crystal. The choice of solvent and crystallization method is paramount. Slow evaporation is often the first choice for compounds of this nature, as it allows for the gradual formation of well-ordered crystals. The selection of an appropriate X-ray source (e.g., Mo Kα radiation) is determined by the size of the unit cell and the desired resolution of the data.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth:

  • Dissolve approximately 10-20 mg of the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, or a mixture thereof).

  • Filter the solution to remove any particulate matter.

  • Loosely cover the vial and allow the solvent to evaporate slowly and undisturbed at room temperature over several days.

  • Visually inspect the resulting crystals under a microscope to select a well-formed, single crystal of appropriate size (typically 0.1-0.3 mm in each dimension).

• Data Collection:

  • Mount the selected crystal on a goniometer head.

  • Center the crystal in the X-ray beam of a diffractometer equipped with a suitable radiation source (e.g., Mo Kα, λ = 0.71073 Å) and a detector.

  • Perform a preliminary data collection to determine the unit cell parameters and crystal system.

  • Collect a full sphere of diffraction data by rotating the crystal through a series of frames. Data collection is typically carried out at a low temperature (e.g., 100 K or 296 K) to minimize thermal vibrations.

• Structure Solution and Refinement:

  • Process the raw diffraction data, including integration of the reflection intensities and absorption corrections.

  • Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.

  • Refine the structural model against the experimental data using full-matrix least-squares methods. This involves refining the atomic coordinates, displacement parameters, and other relevant parameters to achieve the best fit between the calculated and observed diffraction patterns.

Comparative Crystallographic Data

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Dihedral Angle (Amide/Phenyl)	Key Intermolecular Interactions
2-chloro-N-(4-fluorophenyl)acetamide	Monoclinic	Cc	4.7410(9)	20.062(4)	8.9860(18)	99.60(3)	~planar	N—H···O hydrogen bonds
2-bromo-N-(4-bromophenyl)acetamide	Monoclinic	P2₁/n	4.4987(3)	23.152(1)	9.1098(5)	99.713(6)	anti conformation	N—H···O hydrogen bonds

Note: Definitive crystal structure data for 2-bromo-N-(4-fluorophenyl)acetamide was not available in the searched literature. The data for the 2-chloro analog is presented as a close comparison.

Structural Insights

The crystal structures of these N-aryl-2-haloacetamides are largely dictated by a network of intermolecular N—H···O hydrogen bonds, which link the molecules into chains or sheets. The conformation of the acetamide side chain relative to the phenyl ring is a key structural feature. In 2-bromo-N-(4-bromophenyl)acetamide, the N-H bond is in an anti conformation with respect to both the carbonyl group and the C-Br bond. The planarity or twisting of the amide group relative to the phenyl ring is influenced by the substituents on both moieties. For instance, in 2-(4-chlorophenyl)acetamide, the acetamide group is significantly twisted out of the plane of the benzene ring, with a dihedral angle of 83.08(1)°.

The presence of different halogens on the acetyl group and the phenyl ring will influence the packing of the molecules in the crystal lattice due to variations in van der Waals radii and the potential for halogen bonding.

II. Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Electronic Environment

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure of organic molecules in solution. By observing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can gain detailed information about the chemical environment, connectivity, and stereochemistry of the atoms within a molecule.

Causality in Experimental Design

The choice of solvent is critical in NMR spectroscopy. Deuterated solvents, such as deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆), are used to avoid overwhelming the spectrum with solvent signals. The choice between these solvents depends on the solubility of the analyte. DMSO-d₆ is a more polar solvent and is often a good choice for amides due to its ability to disrupt intermolecular hydrogen bonding, which can lead to sharper N-H proton signals. The concentration of the sample is also a key parameter; a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typical for ¹H NMR, while a higher concentration may be needed for ¹³C NMR to obtain a good signal-to-noise ratio in a reasonable amount of time.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample for ¹H NMR (or 20-50 mg for ¹³C NMR) and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve a homogeneous field, which is essential for high-resolution spectra.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum. A typical experiment involves a 90° pulse and the acquisition of the free induction decay (FID). The number of scans can be adjusted to achieve the desired signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. This is often done with proton decoupling to simplify the spectrum and improve sensitivity. A larger number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Comparative NMR Data

¹H NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Compound	-CH₂-	Aromatic Protons	-NH-
2-azido-N-(4-fluorophenyl)acetamide	4.02 (s, 2H)	6.93-7.11 (m, 4H)	10.05 (s, 1H)
2-chloro-N-(4-hydroxyphenyl)acetamide	4.21 (s, 2H)	6.76-7.34 (m, 4H)	10.23 (s, 1H)

Note: Data for the target compound and its direct analogs were not fully available in the searched literature. Data for structurally related compounds are presented for comparison.

¹³C NMR Chemical Shifts (δ, ppm) in DMSO-d₆

Compound	-CH₂-	Aromatic Carbons	-C=O
2-azido-N-(4-fluorophenyl)acetamide	51.18	113.90–120.86, 131.47	165.71
2-chloro-N-(4-hydroxyphenyl)acetamide	43.42	117.68, 122.20, 131.50, 132.63, 153.68	164.76

Structural Insights

In ¹H NMR, the chemical shift of the -CH₂- protons is sensitive to the electronegativity of the adjacent halogen. We would expect the chemical shift to increase in the order I < Br < Cl < F. The aromatic protons will exhibit splitting patterns characteristic of their substitution, and their chemical shifts will be influenced by the electronic nature of the para-substituent. The amide proton (-NH-) typically appears as a broad singlet, and its chemical shift can be highly variable depending on the solvent, concentration, and temperature due to hydrogen bonding.

In ¹³C NMR, the carbonyl carbon (-C=O) resonance is a key indicator of the electronic environment around the amide group. The chemical shifts of the aromatic carbons will also be modulated by the para-substituent, providing insight into its electron-donating or electron-withdrawing nature.

III. Fourier-Transform Infrared (FTIR) Spectroscopy: A Vibrational Fingerprint

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. By measuring the absorption of infrared radiation, we can identify the characteristic vibrational frequencies of different chemical bonds.

Causality in Experimental Design

For solid samples, the Attenuated Total Reflectance (ATR) technique is often preferred over traditional KBr pellets or Nujol mulls due to its simplicity and the minimal sample preparation required. ATR works by measuring the changes that occur in an internally reflected IR beam when the beam comes into contact with a sample. Good contact between the sample and the ATR crystal is crucial for obtaining a high-quality spectrum.

Experimental Protocol: FTIR-ATR Spectroscopy

• Instrument Preparation:

  • Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Background Collection:

  • With the ATR anvil in place but without a sample, collect a background spectrum. This will be subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂ and water vapor).

• Sample Analysis:

  • Place a small amount of the solid sample onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Collect the sample spectrum.

• Data Processing:

  • The software will automatically subtract the background spectrum from the sample spectrum.

  • Identify and label the characteristic absorption bands.

Comparative FTIR Data (cm⁻¹)

Compound	ν(N-H)	ν(C=O) Amide I	δ(N-H) Amide II	ν(C-X)
2-azido-N-(4-fluorophenyl)acetamide	3254	1660	~1550	N/A
2-chloro-N-(4-hydroxyphenyl)acetamide	3200	1640	~1550	~700-800

Structural Insights

The FTIR spectra of these amides are characterized by several key absorption bands. The N-H stretching vibration (ν(N-H)) typically appears as a sharp to moderately broad band in the region of 3200-3400 cm⁻¹. The position and shape of this band are sensitive to hydrogen bonding. The Amide I band, which is primarily due to the C=O stretching vibration (ν(C=O)), is one of the most intense and useful bands in the spectrum, typically appearing between 1630 and 1680 cm⁻¹. Its position can be influenced by the electronic effects of the substituents. The Amide II band, which arises from a combination of N-H bending and C-N stretching, is found around 1550 cm⁻¹.

The C-X (X = halogen) stretching vibration will appear in the fingerprint region of the spectrum. The frequency of this vibration is dependent on the mass of the halogen, with the C-Cl stretch appearing at a higher wavenumber than the C-Br stretch.

IV. Mass Spectrometry: Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. Electron Impact (EI) ionization is a "hard" ionization technique that not only generates a molecular ion (M⁺˙) but also causes extensive fragmentation. The resulting fragmentation pattern provides a fingerprint that can be used for structural elucidation.

Causality in Experimental Design

In EI-MS, the energy of the electron beam is a critical parameter. The standard energy of 70 eV is used because it provides reproducible fragmentation patterns and is sufficient to ionize most organic molecules. The resulting fragments provide valuable information about the connectivity of the molecule. For halogenated compounds, the isotopic distribution of the halogens (e.g., the ~1:1 ratio of ⁷⁹Br and ⁸¹Br) leads to characteristic patterns in the mass spectrum, which can be a powerful diagnostic tool.

Experimental Protocol: Electron Impact Mass Spectrometry

• Sample Introduction:

  • Introduce a small amount of the sample into the ion source of the mass spectrometer. For volatile compounds, this can be done via a heated probe or a gas chromatograph.

• Ionization:

  • Bombard the sample molecules with a high-energy beam of electrons (typically 70 eV). This will cause the ejection of an electron, forming a radical cation (the molecular ion).

• Mass Analysis:

  • Accelerate the ions into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates the ions based on their m/z ratio.

• Detection:

  • Detect the separated ions and generate a mass spectrum, which is a plot of ion abundance versus m/z.

Expected Fragmentation Patterns

The mass spectra of these compounds are expected to show a molecular ion peak (or a pair of peaks for the bromo and chloro compounds due to their isotopic distribution). Key fragmentation pathways would include:

• α-cleavage: Cleavage of the C-C bond adjacent to the carbonyl group.

• McLafferty rearrangement: If applicable, this involves the transfer of a γ-hydrogen to the carbonyl oxygen, followed by cleavage of the α,β-bond.

• Loss of the halogen: Cleavage of the C-X bond.

• Cleavage of the amide bond: Fragmentation of the C-N bond.

The presence of bromine will result in characteristic M and M+2 peaks of nearly equal intensity, while chlorine will give M and M+2 peaks with an approximate 3:1 intensity ratio.

V. Computational Modeling: A Theoretical Lens on Molecular Structure

Computational modeling, particularly using Density Functional Theory (DFT), provides a powerful means to complement experimental data. By solving the Schrödinger equation for a given molecule, we can predict its minimum energy conformation, electronic properties, and vibrational frequencies.

Causality in Experimental Design

The choice of the functional and basis set is the most critical decision in a DFT calculation. For molecules of this type, a hybrid functional such as B3LYP, combined with a Pople-style basis set like 6-31G(d,p), offers a good balance of accuracy and computational cost for geometry optimization and electronic structure calculations. The inclusion of polarization functions (d,p) is important for accurately describing the bonding in molecules containing heteroatoms.

Protocol: DFT-Based Geometry Optimization

• Structure Building:

  • Build an initial 3D structure of the molecule using a molecular modeling software package.

• Calculation Setup:

  • Define the level of theory (e.g., B3LYP/6-31G(d,p)).

  • Specify the task as "Geometry Optimization."

  • Set the charge and multiplicity of the molecule.

• Execution and Analysis:

  • Submit the calculation to a computational chemistry software package.

  • Once the calculation has converged, analyze the output to obtain the optimized geometry, total energy, and other properties.

  • The optimized geometry can be used to calculate theoretical NMR chemical shifts and IR vibrational frequencies, which can then be compared with the experimental data.

Visualizing the Connections: Workflows and Structures

To provide a clearer understanding of the experimental processes and the relationships between the compounds, the following diagrams have been generated using the DOT language.

Caption: General experimental workflow for the structural analysis of N-aryl-2-haloacetamides.

Caption: Structural relationships between the target compound and its analogs.

Conclusion

This guide has provided a comprehensive framework for the comparative structural analysis of 2-bromo-N-(4-fluorophenyl)acetamide and its analogs. By systematically applying a suite of analytical techniques—X-ray diffraction, NMR and FTIR spectroscopy, mass spectrometry, and computational modeling—we can build a detailed picture of how subtle molecular modifications influence structure at the atomic level. The provided protocols are intended to serve as a robust starting point for your own investigations into this important class of compounds. The interplay of electronic and steric effects, as revealed by these methods, is the key to understanding and ultimately controlling the properties of these and other related molecular systems.

References

• Gowda, B. T., Svoboda, I., Foro, S., Suchetan, P. A., & Fuess, H. (2009). 2-Bromo-N-(4-bromophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1955. [Link]

• Kang, S. S., Zeng, H. S., Li, H. L., & Wang, H. B. (2008). 2-Chloro-N-(4-fluorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 64(6), o1194. [Link]

• Ma, D. S., Liu, P. J., Zhang, S., & Hou, G. F. (2011). 2-(4-Chlorophenyl)acetamide. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3277. [Link]

• El Moutaouakil Ala Allah, A., Kariuki, B. M., El Hassani, I. A., Alsubari, A., Guerrab, W., Said, M. A., & Ramli, Y. (2022). 2-Chloro-N-(4-hydroxyphenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 78(11), 1143–1147. [Link]

• El Hassani, I. A., Alsubari, A., Ramli, Y., Kariuki, B. M., & Harrison, W. T. A. (2023). Crystal structure and Hirshfeld surface analysis of 2-azido-N-(4-fluorophenyl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 5), 456–461. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford, CT.

• Graphviz - Graph Visualization Software. (n.d.). Graphviz. Retrieved January 23, 2026, from [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-bromo-N-(4-fluorophenyl)acetamide

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-bromo-N-(4-fluorophenyl)acetamide. Adherence to these procedures is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Core Directive: Understanding the Imperative for Specialized Disposal

2-bromo-N-(4-fluorophenyl)acetamide is a halogenated organic compound whose toxicological and environmental profiles necessitate its classification as hazardous waste. The core principle guiding its disposal is waste stream isolation . Under no circumstances should this chemical be disposed of via standard laboratory drains or mixed with general refuse.[1][2][3] The bromine and fluorine atoms on the molecule place it firmly in the category of halogenated organic waste, a classification that dictates specific, and often more stringent, disposal pathways compared to non-halogenated chemical waste.[4][5] The procedures outlined below are designed to mitigate risks associated with its handling and disposal, ensuring a self-validating system of safety and compliance from the point of generation to final destruction.

PART 1: Scientific Integrity & Hazard Profile

A thorough understanding of a chemical's hazard profile is the foundation of its safe management. The causality behind the stringent disposal protocols for 2-bromo-N-(4-fluorophenyl)acetamide is rooted in its inherent risks to human health and the environment.

Expertise & Experience in Hazard Assessment: This compound is classified as harmful if swallowed and is recognized as being toxic to aquatic life with long-lasting effects.[1] Its structure as a bromoacetamide derivative suggests potential for skin, eye, and respiratory irritation.[6] Therefore, every step, from personal protective equipment (PPE) selection to the final disposal method, is a deliberate action to prevent human exposure and environmental release.

Trustworthiness Through Classification: The hazard profile, as defined by the Globally Harmonized System (GHS), provides a clear and authoritative basis for our handling procedures.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[1][7]
Hazardous to the Aquatic Environment, Long-Term	Chronic 2	H411: Toxic to aquatic life with long lasting effects[1]

This table summarizes the primary GHS classifications for 2-bromo-N-(4-fluorophenyl)acetamide, derived from supplier Safety Data Sheets (SDS).

Due to these classifications, the United States Environmental Protection Agency (EPA) and equivalent international bodies mandate that this compound be treated as hazardous waste. While not individually listed on the EPA's P or U lists, as a halogenated organic compound, it falls under the broad regulations governing such chemicals. The recommended disposal method is typically controlled incineration at a licensed chemical destruction facility, which ensures the complete breakdown of the molecule and scrubbing of any hazardous flue gases.[1][8]

PART 2: Standard Operating Procedure for Disposal

This section provides a detailed, step-by-step methodology for the collection, storage, and disposal of 2-bromo-N-(4-fluorophenyl)acetamide waste.

Experimental Protocol: Waste Handling and Disposal

• Personal Protective Equipment (PPE) Confirmation:

  • Before handling the waste, ensure you are wearing appropriate PPE. This includes a lab coat, chemical-resistant gloves (e.g., nitrile), and OSHA-approved safety goggles or a face shield.[2][7] All handling of solid waste should occur within a certified chemical fume hood to prevent inhalation of dust.[9]

• Waste Segregation (The Critical Step):

  • Rationale: Halogenated and non-halogenated waste streams must be kept separate.[5] Co-mingling can complicate the disposal process and significantly increase costs, as halogenated waste requires specific incineration conditions.[5]

  • Action: Designate a specific, dedicated waste container for "Halogenated Organic Solid Waste." 2-bromo-N-(4-fluorophenyl)acetamide, and any materials grossly contaminated with it (e.g., weighing papers, contaminated gloves, or spatulas), must be placed exclusively in this container.[9] Do not mix with solvents or other liquid waste.[10]

• Containerization:

  • Rationale: The container must prevent the release of the chemical into the environment and ensure the safety of personnel handling the waste.

  • Action: Use a chemically compatible, sealable container. A high-density polyethylene (HDPE) or glass container with a screw-top lid is appropriate.[9] The container must be in good condition, with no cracks or leaks. Keep the container closed at all times except when adding waste.[5]

• Proper Labeling:

  • Rationale: Accurate labeling is a legal requirement and is essential for the safety of everyone in the laboratory and at the disposal facility.

  • Action: As soon as the first item of waste is added, label the container clearly.[5] The label must include:

    • The words "HAZARDOUS WASTE "

    • The full chemical name: "Waste 2-bromo-N-(4-fluorophenyl)acetamide "

    • An accurate list of all constituents if it is a mixed waste.

    • The approximate percentage of each component.

    • The relevant hazard warnings (e.g., "Toxic," "Environmental Hazard").

• Interim Storage:

  • Rationale: Safe temporary storage prevents accidental spills and exposure.

  • Action: Store the sealed and labeled waste container in a designated, secure satellite accumulation area.[9] This area should be cool, dry, well-ventilated, and away from incompatible materials such as strong acids, bases, and oxidizing agents.[3][9]

• Final Disposal:

  • Rationale: Final disposal must be conducted by a licensed and regulated hazardous waste management company.

  • Action: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the waste container. Do not attempt to dispose of the chemical yourself. Your EHS office will manage the final transport and destruction in accordance with all federal, state, and local regulations.[6]

PART 3: Emergency Protocol for Spills

Accidents can happen, and a clear, pre-defined plan is essential for a safe and effective response.

• Evacuate and Alert: Evacuate non-essential personnel from the immediate spill area.[9] Alert colleagues and your laboratory supervisor.

• Don PPE: Before addressing the spill, don the appropriate PPE, including a respirator if the spill is large or generates significant dust.[1][11]

• Containment: Prevent the spread of the solid material. Avoid creating dust during cleanup.[9]

• Cleanup: Carefully sweep up the spilled solid using a brush and dustpan.[2][7] Place the collected material and any contaminated cleaning supplies (e.g., paper towels) into a designated hazardous waste container, following the containerization and labeling procedures described in Part 2.

• Decontamination: Wipe down the spill area with an appropriate solvent (consult your lab's specific protocols or EHS office), followed by soap and water.[9] All materials used for decontamination are also considered hazardous waste.[9]

• Reporting: Report the incident to your EHS department, as required by institutional policy.

PART 4: Visualization of Disposal Workflow

To ensure clarity, the logical flow for managing 2-bromo-N-(4-fluorophenyl)acetamide waste is presented below.

Caption: Decision workflow for the proper segregation and disposal of 2-bromo-N-(4-fluorophenyl)acetamide.

References

• N-(2-Bromo-4-fluorophenyl)
• SAFETY DATA SHEET - 4'-Bromo-2'-fluoroacetanilide. Fisher Scientific.
• 2-Bromo-N-[4-chloro-2-(2-chlorobenzoyl)phenyl]acetamide - ChemicalBook. ChemicalBook.
• SAFETY DATA SHEET - 4'-Bromoacetanilide. Fisher Scientific.
• Safety Data Sheet - 2-Bromo-n-(2-chloro-4-fluorophenyl)acetamide. Combi-Blocks.
• SAFETY DATA SHEET - 2-Bromo-4-fluorophenol. Fisher Scientific.
• Safe Disposal of N-Bromoacetamide: A Comprehensive Guide. Benchchem.
• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regul
• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. US EPA.
• Environmental Fact Sheet, Organobromine. US EPA.
• Guidelines for the Disposal of Small Quantities of Unused Pesticides. US EPA.
• Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts.
• Organic Solvents. Cornell EHS.
• Chemical and Hazardous Waste Guide. University of Oslo.

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A Senior Application Scientist's Guide to Handling 2-bromo-N-(4-fluorophenyl)acetamide: Personal Protective Equipment and Disposal

This guide provides essential safety protocols for the handling and disposal of 2-bromo-N-(4-fluorophenyl)acetamide. As a halogenated aromatic amide, this compound requires stringent control measures to mitigate significant health risks. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep understanding of the safety measures required for your critical research.

Hazard Assessment: Understanding the Risks

Aggregated GHS data from multiple suppliers indicates that this class of compound presents several significant dangers.[1]

Hazard Classification	GHS Hazard Statement	Implication for Handling
Acute Toxicity, Oral (Category 3)	H301: Toxic if swallowed	Strict prohibition of eating, drinking, or smoking in the lab is critical. Accidental ingestion can be life-threatening.
Acute Toxicity, Dermal (Category 3)	H311: Toxic in contact with skin	Skin exposure must be prevented through appropriate gloves and body protection. Even small amounts absorbed through the skin can be toxic.
Acute Toxicity, Inhalation (Category 3)	H331: Toxic if inhaled	The compound, likely a powder, must be handled in a way that prevents aerosolization. Engineering controls like a fume hood are mandatory.
Skin Irritation (Category 2)	H315: Causes skin irritation	Direct contact can cause inflammation, redness, and pain.
Serious Eye Irritation (Category 2)	H319: Causes serious eye irritation	Splashes or airborne particles can cause significant eye damage.
Respiratory Irritation	H335: May cause respiratory irritation	Inhaling dust can irritate the nose, throat, and lungs.

The primary routes of exposure are inhalation, skin contact, and ingestion. The operational plan must therefore be built around a multi-layered defense system that addresses all these potential pathways.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a matter of simple preference but a scientifically-driven choice based on the identified hazards.[2][3] Where engineering controls like fume hoods are the first line of defense, PPE is the essential barrier protecting the individual researcher.

• Chemical Fume Hood: All weighing and handling of 2-bromo-N-(4-fluorophenyl)acetamide must be performed inside a certified chemical fume hood. This is non-negotiable. The fume hood contains airborne particles and vapors, preventing inhalation, which is a primary exposure route.[4]

PPE Category	Specification	Rationale
Eye & Face Protection	Chemical splash goggles with indirect ventilation AND a full-face shield.[5][6][7]	Goggles provide a seal around the eyes to protect against splashes and fine particles. The face shield offers a secondary, broader barrier for the entire face.
Hand Protection	Double Gloving: Inner nitrile glove, outer neoprene or butyl rubber glove.[5]	Nitrile provides good dexterity and splash resistance. Neoprene offers superior protection against halogenated and aromatic hydrocarbons.[5] Double gloving allows for the safe removal of the contaminated outer glove without compromising the inner layer.
Body Protection	Flame-resistant lab coat with long sleeves and tight-fitting cuffs.	Protects skin and personal clothing from contamination. Tight cuffs prevent dust from entering the sleeves.
Respiratory Protection	An air-purifying respirator (APR) with a P100 (HEPA) filter is recommended if there is any risk of dust generation outside of a fume hood.	A P100 filter is 99.97% efficient at removing airborne particles, providing robust protection against inhalation of the powdered compound.

Procedural Guidance: Donning, Doffing, and Handling

A disciplined, step-by-step approach to PPE usage and chemical handling is critical to prevent cross-contamination and exposure.

The following diagram outlines the logical flow for safely handling the compound.

Caption: Waste Disposal Pathway for Halogenated Materials.

By adhering to these protocols, you ensure not only your own safety but also that of your colleagues and the environment. This commitment to rigorous safety standards is the foundation of trustworthy and excellent science.

References

• N-(2-bromo-4-fluorophenyl)acetamide | C8H7BrFNO | CID 688184 - PubChem. Available at: [Link]

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. Available at: [Link]

• Lab Safety Equipment & PPE - ChemTalk. Available at: [Link]

• Guidelines for Solvent Waste Recycling and Disposal. Available at: [Link]

• Material Safety Data Sheet - 2-Bromoacetamide, 98% - Cole-Parmer. Available at: [Link]

• How to Choose PPE for Chemical Work. Available at: [Link]

• HAZARD SUMMARY - NJ.gov. Available at: [Link]

• Section 6C: Protective Equipment | Office of Environmental Health and Safety - Princeton EHS. Available at: [Link]

• Organic Solvent Waste Disposal - Safety & Risk Services. Available at: [Link]

• A Guide to Non-Respiratory Personal Protective Equipment (PPE) - Health and Safety Authority. Available at: [Link]

• Hazardous Materials Disposal Guide | Nipissing University. Available at: [Link]

• Examples of PPE for Various Dangerous Goods Classes - Storemasta. Available at: [Link]

• GUIDANCE AT THE SCENE OF AN INCIDENT - BromAid. Available at: [Link]

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